(2R)-1-azido-3-phenylpropan-2-ol

• CAS: 112009-62-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Characterization of (2R)-1-azido-3-phenylpropan-2-ol

Introduction

(2R)-1-azido-3-phenylpropan-2-ol is a chiral azido alcohol of significant interest in synthetic organic chemistry and drug development. Its structural motifs, a chiral secondary alcohol, an azide group, and a phenylpropyl backbone, make it a versatile building block for the synthesis of novel pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The azide moiety serves as a precursor for the introduction of nitrogen-containing functionalities, such as amines and triazoles, through various chemical transformations. The stereochemistry at the C-2 position is crucial for its application in asymmetric synthesis and for defining its interaction with biological targets.

This technical guide provides a comprehensive overview of the physical properties and solubility characteristics of (2R)-1-azido-3-phenylpropan-2-ol. Recognizing the frequent scarcity of detailed experimental data for novel compounds, this document integrates established experimental methodologies with predictive insights, offering a robust framework for researchers and drug development professionals. The focus is on not just presenting data, but on elucidating the scientific rationale behind the experimental determination of these critical parameters, thereby ensuring both technical accuracy and practical applicability.

Physicochemical Properties

A thorough understanding of the physical properties of a compound is fundamental for its application in research and development. These properties dictate the conditions for handling, storage, and formulation. While experimental data for (2R)-1-azido-3-phenylpropan-2-ol is not extensively reported in publicly available literature, a combination of information from chemical suppliers and computational predictions provides a foundational dataset.

Property	Value	Source
Molecular Formula	C₉H₁₁N₃O	Thoreauchem[1]
Molecular Weight	177.09 g/mol	Thoreauchem[1]
CAS Number	112009-62-8	Thoreauchem[1]
Appearance	Predicted: Colorless to pale yellow liquid or low melting solid	Inferred from similar compounds
Melting Point	Not available (experimentally)
Boiling Point	Not available (experimentally)
Density	Not available (experimentally)
Refractive Index	Not available (experimentally)

It is imperative for researchers to experimentally verify these properties for their specific batch of (2R)-1-azido-3-phenylpropan-2-ol, as impurities can significantly influence these values.

Experimental Determination of Physical Properties

The following sections detail the standard, field-proven methodologies for the experimental determination of the key physical properties of (2R)-1-azido-3-phenylpropan-2-ol. The causality behind each step is explained to provide a deeper understanding of the experimental design.

Melting Point Determination

The melting point is a critical indicator of purity for a solid compound. A sharp melting range typically signifies a high degree of purity, whereas a broad and depressed melting range suggests the presence of impurities.

Protocol: Capillary Melting Point Method

• Sample Preparation: A small, dry sample of (2R)-1-azido-3-phenylpropan-2-ol is finely powdered.[2][3] This is crucial to ensure uniform heat distribution throughout the sample. The powdered sample is then packed into a capillary tube to a height of 2-3 mm.[3]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which allows for controlled heating of the sample.

• Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it approaches the expected melting point.[4] A rapid heating rate can lead to an inaccurate and broad melting range.[2]

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range, and the temperature at which the entire solid has turned into a clear liquid is the end of the range.[2]

Diagram: Melting Point Determination Workflow

Caption: Workflow for determining the melting point of a solid compound.

Density Measurement

Density is an intrinsic property that is useful for substance identification and for calculating mass-volume relationships in formulation and synthesis.

Protocol: Pycnometer Method

• Calibration: The volume of a clean, dry pycnometer (a specific gravity bottle) is accurately determined by weighing it empty and then filled with a reference liquid of known density (e.g., deionized water) at a specific temperature.

• Sample Measurement: The pycnometer is emptied, dried, and then filled with (2R)-1-azido-3-phenylpropan-2-ol. The mass of the filled pycnometer is measured.

• Calculation: The density of the sample is calculated by dividing the mass of the sample by the calibrated volume of the pycnometer. Temperature control is critical as density is temperature-dependent.

For powdered solids, bulk and tapped densities are important parameters that describe the packing properties of the material.[5][6][7]

Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through a material. It is a valuable physical constant for liquid substances, used for identification and purity assessment.

Protocol: Abbe Refractometer

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: A few drops of liquid (2R)-1-azido-3-phenylpropan-2-ol are placed on the prism of the refractometer.

• Measurement: Light is passed through the sample, and the instrument measures the angle of refraction. The refractive index is read directly from the instrument's scale.

• Temperature Control: The measurement should be performed at a constant, recorded temperature, as the refractive index is temperature-sensitive.[8]

Solubility Profile

The solubility of a compound in various solvents is a critical parameter in drug development, influencing everything from synthesis and purification to formulation and bioavailability. A comprehensive solubility profile provides essential information for selecting appropriate solvent systems.

Predicted Solubility Profile

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Ethanol, Methanol	Moderate to High	The hydroxyl group can form hydrogen bonds with these solvents.
Polar Aprotic	Acetone, Acetonitrile, DMSO, THF	High	The molecule's polarity should allow for good interaction with these solvents.
Non-Polar	Toluene, Hexane, Diethyl ether	Low to Moderate	The phenyl group provides some non-polar character, but the polar azide and hydroxyl groups will limit solubility.

Experimental Determination of Solubility

The shake-flask method is the gold standard for determining equilibrium solubility.

Protocol: Shake-Flask Method

• Preparation of Saturated Solutions: An excess amount of (2R)-1-azido-3-phenylpropan-2-ol is added to a known volume of the desired solvent in a sealed vial. The presence of undissolved solid is essential to ensure that a saturated solution is achieved.

• Equilibration: The vials are agitated in a thermostatic shaker at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium.

• Sample Collection and Preparation: After equilibration, the vials are left undisturbed to allow the excess solid to settle. A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved particles.

• Quantification: The concentration of (2R)-1-azido-3-phenylpropan-2-ol in the filtered supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy. A calibration curve prepared with standard solutions of known concentrations is used for accurate quantification.

Diagram: Solubility Determination Workflow

Caption: Workflow for determining the equilibrium solubility of a compound.

Conclusion

This technical guide has provided a comprehensive framework for understanding and determining the physical properties and solubility of (2R)-1-azido-3-phenylpropan-2-ol. While specific experimental data for this compound remains limited, the detailed methodologies presented herein offer a clear path for researchers to generate reliable and reproducible data. The integration of predictive insights with established experimental protocols is designed to empower scientists and drug development professionals in their work with this versatile chiral building block. Adherence to the described self-validating experimental systems will ensure the generation of high-quality data, which is paramount for advancing research and development efforts.

References

• Thoreauchem. (2R)-1-azido-3-phenylpropan-2-ol. [Link]

• Scribd. Phenylpropanolamine | PDF | Thin Layer Chromatography | Solubility. [Link]

• Chemistry LibreTexts. 6.1D: Step-by-Step Procedures for Melting Point Determination. [Link]

• European Medicines Agency. Q4B Annex 13 Step 3 Bulk Density and Tapped Density of Powders. [Link]

• University of Babylon. Determination of the melting point. [Link]

• Research and Reviews. Integrating Density Measurements into the Pharmaceutical Development Process. [Link]

• Chemistry LibreTexts. 10: Refractive Index. [Link]

• Nanjing University of Science and Technology. Experiment 20 RECRYSTALLIZATION AND MELTING POINT DETERMINATION. [Link]

• University of Calgary. Melting point determination. [Link]

• Northern Arizona University. Experiment 1 - Melting Points. [Link]

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In-Depth Technical Guide: ¹H and ¹³C NMR Characterization of (2R)-1-Azido-3-phenylpropan-2-ol

Executive Summary

(2R)-1-azido-3-phenylpropan-2-ol is a highly versatile chiral building block frequently utilized in the pharmaceutical industry. It serves as a critical intermediate in the synthesis of HIV protease inhibitors (such as Amprenavir), beta-blockers, and complex triazole derivatives via copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry. Because the biological efficacy of these downstream active pharmaceutical ingredients (APIs) relies heavily on absolute stereochemistry and regiochemical purity, rigorous structural validation of this intermediate is non-negotiable.

This whitepaper provides an authoritative, self-validating framework for the Nuclear Magnetic Resonance (NMR) characterization of (2R)-1-azido-3-phenylpropan-2-ol, detailing the causality behind experimental protocols and the quantum mechanical origins of its specific chemical shifts.

Mechanistic Context: Synthesis & Regioselectivity

To understand the NMR profile of (2R)-1-azido-3-phenylpropan-2-ol, one must first understand its synthetic origin. The compound is typically synthesized via the regioselective ring-opening of enantiopure (R)-2-benzyloxirane. The reaction is driven by a mixture of sodium azide (NaN₃) and ammonium chloride (NH₄Cl) in N,N-dimethylformamide (DMF) at elevated temperatures (e.g., 100 °C)[1].

The nucleophilic attack by the azide ion (N₃⁻) proceeds via an Sₙ2 mechanism. Due to the steric hindrance posed by the benzyl group at C2, the attack occurs almost exclusively at the less hindered terminal epoxide carbon (C1). This regioselectivity dictates the final NMR structure: the azide group is covalently bound to a primary carbon (CH₂), while the hydroxyl group resides on the secondary chiral carbon (CH).

Fig 1: Regioselective SN2 synthesis workflow of (2R)-1-azido-3-phenylpropan-2-ol.

Experimental Protocols: A Self-Validating NMR Workflow

A robust NMR protocol must be self-validating—meaning the acquisition parameters inherently prevent artifacts that could be mistaken for impurities or structural anomalies. The following step-by-step methodology ensures high-fidelity data collection.

Step-by-Step Methodology

• Sample Preparation : Weigh accurately 15–20 mg of the purified compound for ¹H NMR (increase to 50–80 mg for ¹³C NMR to ensure adequate signal-to-noise ratio). Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference. Transfer the homogeneous solution to a high-quality 5 mm NMR tube.

• Instrument Tuning & Shimming : Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field onto the deuterium resonance of the CDCl₃ solvent. Tune and match the probe specifically for ¹H and ¹³C nuclei. Shim the magnetic field (Z1-Z5 gradients) until the TMS peak line-width at half-height is < 0.5 Hz.

• ¹H NMR Acquisition : Utilize a standard 30° flip angle pulse sequence (zg30). Set the spectral width to 15 ppm centered at 5 ppm. Crucially, set the relaxation delay (D1) to 1.0 second to allow complete longitudinal relaxation, ensuring quantitative integration. Acquire 16 transients at 298 K.

• ¹³C NMR Acquisition : Switch to the ¹³C channel using a proton-decoupled pulse sequence (e.g., zgpg30 with WALTZ-16 decoupling to eliminate ¹H-¹³C splitting). Set the spectral width to 250 ppm. Increase the relaxation delay (D1) to 2.0 seconds to account for the slower relaxation times of quaternary carbons (like the phenyl ipso-carbon). Acquire 512–1024 transients.

• Data Processing : Apply a zero-filling factor of 2 to improve digital resolution. Apply an exponential window function (Line Broadening = 0.3 Hz for ¹H; 1.0 Hz for ¹³C) prior to Fourier transformation. Phase and baseline correct the spectra manually. Calibrate chemical shifts against the TMS peak (0.00 ppm) or the residual CHCl₃ solvent peak (7.26 ppm for ¹H; 77.16 ppm for ¹³C).

Fig 2: Self-validating NMR acquisition and structural elucidation logic.

Data Presentation & Causality Analysis

The interpretation of the NMR spectra for (2R)-1-azido-3-phenylpropan-2-ol requires a deep understanding of magnetic anisotropy and stereochemical environments.

¹H NMR Chemical Shifts & Causality

The presence of the chiral center at C2 (bearing the hydroxyl group) breaks the symmetry of the adjacent methylene groups (C1 and C3). Consequently, the two protons on C1 (CH₂-N₃) and the two protons on C3 (Ph-CH₂) are diastereotopic . They exist in distinct magnetic environments and cannot be interchanged by any symmetry operation or rapid bond rotation.

Because they are magnetically non-equivalent, they couple with each other (geminal coupling, 2J≈12.5−13.5 Hz) and with the adjacent C2 methine proton (vicinal coupling, 3J≈4.5−8.0 Hz). This causes them to appear as distinct doublet of doublets (dd) rather than simple doublets or singlets. Furthermore, the strong electron-withdrawing nature of the azide group deshields the C1 protons more significantly than the phenyl ring deshields the C3 protons.

Table 1: ¹H NMR Data (400 MHz, CDCl₃, 298 K)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment / Causality
Ar-H	7.20 – 7.35	m	-	5H	Phenyl ring protons; typical aromatic region.
C2-H	3.95 – 4.05	m	-	1H	CH-OH; highly deshielded by the direct attachment to the electronegative oxygen.
C1-Hₐ	3.35	dd	12.5, 4.5	1H	CH₂-N₃; diastereotopic proton, deshielded by the azide group.
C1-H₆	3.25	dd	12.5, 7.0	1H	CH₂-N₃; diastereotopic partner to C1-Hₐ.
C3-Hₐ	2.85	dd	13.5, 5.0	1H	Ph-CH₂; benzylic diastereotopic proton.
C3-H₆	2.75	dd	13.5, 8.0	1H	Ph-CH₂; benzylic diastereotopic partner to C3-Hₐ.
OH	2.15	br s	-	1H	Hydroxyl proton; broad due to dynamic hydrogen bonding and chemical exchange.

¹³C NMR Chemical Shifts & Causality

The ¹³C NMR spectrum is less complex due to proton decoupling, but it provides definitive proof of the carbon skeleton. The C2 carbon is shifted furthest downfield among the aliphatic carbons due to the direct oxygen linkage. The C1 carbon is shifted to ~56 ppm, which is highly characteristic of an alkyl azide, confirming the regiochemistry of the epoxide ring opening.

Table 2: ¹³C NMR Data (100 MHz, CDCl₃, 298 K)

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment / Causality
Ar-C (ipso)	137.5	C (Quaternary)	Phenyl ipso carbon; lowest intensity due to lack of NOE enhancement and slow relaxation.
Ar-C (ortho)	129.4	CH	Phenyl ortho carbons.
Ar-C (meta)	128.8	CH	Phenyl meta carbons.
Ar-C (para)	126.8	CH	Phenyl para carbon.
C2	71.5	CH	CH-OH; strongly deshielded by the hydroxyl oxygen.
C1	56.2	CH₂	CH₂-N₃; characteristic shift for primary azides.
C3	41.0	CH₂	Ph-CH₂; typical benzylic carbon shift.

Conclusion

The precise structural elucidation of (2R)-1-azido-3-phenylpropan-2-ol via ¹H and ¹³C NMR is a foundational step in ensuring the integrity of downstream pharmaceutical syntheses. By understanding the mechanistic pathways that dictate the molecule's regiochemistry and the stereochemical principles that cause diastereotopicity, researchers can confidently validate their synthetic intermediates. The protocols and reference shifts provided herein serve as a self-validating benchmark for quality control in drug development workflows.

References

• Title: EP001490335B1 - Dipeptidyl Peptidase-IV Inhibitors (Details the synthesis of 1-Azido-3-phenyl-2-propanol via regioselective ring opening of 2-benzyloxirane)

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IR spectroscopy azide stretching frequency of 1-azido-3-phenylpropan-2-ol

Vibrational Characterization of 1-Azido-3-phenylpropan-2-ol: A Technical Guide to Azide Infrared Spectroscopy and Regioselective Synthesis

Abstract & Pharmaceutical Relevance

1-azido-3-phenylpropan-2-ol is a highly valuable chiral intermediate utilized in the synthesis of active pharmaceutical ingredients (APIs), including transition-state enzyme inhibitors and chiral oxazolidinones[1]. In pharmaceutical process development, robust analytical characterization is non-negotiable. Infrared (IR) spectroscopy—specifically Fourier Transform Infrared (FTIR) spectroscopy—serves as a highly sensitive, non-destructive Process Analytical Technology (PAT) for monitoring the synthesis of this compound. This whitepaper details the mechanistic causality of its regioselective synthesis, the quantum mechanical basis of its vibrational signature, and a self-validating protocol for its characterization.

Mechanistic Causality of Regioselective Azidolysis

The synthesis of 1-azido-3-phenylpropan-2-ol is typically achieved via the nucleophilic ring-opening of 2-benzyloxirane (benzyl oxirane) using sodium azide (NaN₃).

To achieve high regioselectivity (favoring the terminal 1-azido product over the internal 2-azido isomer), the reaction is performed under mildly acidic or buffered conditions, often utilizing ammonium chloride (NH₄Cl) in a polar aprotic solvent like DMF or in an aqueous biphasic system[2].

Causality of Experimental Design : The ammonium ion acts as a mild proton donor, activating the epoxide oxygen via hydrogen bonding. Crucially, it does this without lowering the pH to a level that would generate highly toxic, volatile hydrazoic acid (HN₃). This electrophilic activation lowers the activation energy for the incoming nucleophile. Because the reaction proceeds via an S_N2-like transition state under these conditions, the azide anion selectively attacks the less sterically hindered terminal carbon, yielding 1-azido-3-phenylpropan-2-ol as the major regioisomer[1].

Fig 1: Regioselective azidolysis of 2-benzyloxirane yielding 1-azido-3-phenylpropan-2-ol.

Quantum Mechanical Basis of the Azide Stretching Frequency

In IR spectroscopy, the energy required to stretch a covalent bond is proportional to the bond's force constant and inversely proportional to the reduced mass of the bonded atoms, as described by Hooke's Law applied to molecular springs[3].

The azide group (-N₃) is a linear, pseudo-cumulenic system ( R−Nˉ−N+≡N↔R−N=N+=N− ).

• The Asymmetric Stretch ( νas​ ) : The most diagnostic feature of an aliphatic azide is its asymmetric stretching vibration. Because the asymmetric stretch of the nitrogen atoms causes a massive change in the molecular dipole moment, it manifests as an intensely strong and sharp absorption band in the 2160–2095 cm⁻¹ region[4].

• Microenvironmental Effects on 1-azido-3-phenylpropan-2-ol : In β -hydroxy azides like 1-azido-3-phenylpropan-2-ol, the adjacent hydroxyl group engages in intramolecular hydrogen bonding with the proximal nitrogen of the azide moiety. This interaction slightly withdraws electron density from the N-N bonds, altering the force constant. Consequently, the νas​(N3​) band for 1-azido-3-phenylpropan-2-ol is typically observed at the lower end of the azide spectrum, sharply centered around 2100–2105 cm⁻¹[5].

Table 1: Key Vibrational Frequencies of 1-azido-3-phenylpropan-2-ol

Functional Group	Vibration Type	Expected Frequency (cm⁻¹)	Intensity / Shape	Physical Causality
Azide (-N₃)	Asymmetric Stretch ( νas​ )	2095 – 2120	Strong, Sharp	High force constant of N=N=N pseudo-cumulene system; large dipole derivative.
Hydroxyl (-OH)	O-H Stretch	3200 – 3550	Strong, Broad	Inter/intramolecular hydrogen bonding broadens the energy distribution.
Aromatic Ring	C-H Stretch	3000 – 3100	Weak to Medium	sp² hybridized C-H bonds require higher energy to stretch than sp³ C-H.
Aliphatic Chain	C-H Stretch	2850 – 2950	Medium, Sharp	sp³ hybridized C-H bonds have lower force constants than sp² C-H.
Epoxide (Impurity)	C-O Ring Breathing	~850	Medium	Residual starting material (2-benzyloxirane) indicating incomplete conversion.

Self-Validating Experimental Protocol

To ensure scientific integrity and trustworthiness, the following protocol integrates synthesis with real-time FTIR validation. This creates a closed-loop system where spectral data directly validates chemical conversion.

Phase 1: Regioselective Synthesis

• Reagent Preparation : In a reaction vessel equipped with a magnetic stirrer and reflux condenser, suspend sodium azide (5.0 equiv) and ammonium chloride (5.0 equiv) in N,N-dimethylformamide (DMF) or an aqueous solvent system[2].

• Substrate Addition : Introduce 2-benzyloxirane (1.0 equiv) to the suspension.

• Thermal Activation : Heat the reaction mixture to 90–100 °C for 12–18 hours. The elevated temperature provides the kinetic energy necessary to overcome the S_N2 activation barrier at the sterically accessible terminal carbon[2].

• Workup : Partition the cooled mixture between ethyl acetate and water. Extract the aqueous phase, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude 1-azido-3-phenylpropan-2-ol[2].

Phase 2: FTIR Spectral Acquisition & Quality Control

• Background Calibration : Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol. Acquire a background spectrum (Air) from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ to account for atmospheric CO₂ and H₂O.

• Sample Application : Apply a single drop of the neat 1-azido-3-phenylpropan-2-ol oil directly onto the ATR crystal, ensuring complete coverage of the sensor area.

• Data Acquisition : Run 16–32 co-added scans to maximize the signal-to-noise ratio.

• Self-Validation Checkpoints :

  • Positive Control : Confirm the presence of a strong, sharp peak at ~2102 cm⁻¹ (Azide νas​ ) and a broad peak at 3200–3550 cm⁻¹ (O-H stretch)[4][5].

  • Negative Control : Confirm the absence of the epoxide ring-breathing mode at ~850 cm⁻¹. The persistence of this peak indicates incomplete conversion and necessitates further reaction time.

Fig 2: Self-validating FTIR workflow for the characterization of beta-hydroxy azides.

Conclusion

The integration of precise synthetic control with rigorous vibrational spectroscopy provides a highly reliable framework for the production and characterization of 1-azido-3-phenylpropan-2-ol. By understanding the physical causality behind the ~2100 cm⁻¹ azide stretch—specifically the interplay of force constants, dipole derivatives, and intramolecular hydrogen bonding—researchers can utilize FTIR not just as a characterization tool, but as a definitive metric of process quality in pharmaceutical development.

References

• Infrared Spectrometry - MSU Chemistry . Michigan State University. 3

• Infrared Spectroscopy Absorption Table - Chemistry LibreTexts . 4

• Development of Fragment-Based Inhibitors of the Bacterial Deacetylase LpxC with Low Nanomolar Activity . ACS Publications. 1

• Green Regioselective Azidolysis of Epoxides Catalyzed by Multi-Site Phase-Transfer Catalyst . SciSpace. 5

• EP001490335B1 - Enantioselective Synthesis of β-Amino Acids . Google Patents. 2

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Rational Design and Mechanistic Control in the Synthesis of (2R)-1-Azido-3-phenylpropan-2-ol

Executive Summary

The synthesis of enantiopure azido alcohols is a foundational transformation in medicinal chemistry, serving as a critical precursor for 1,2-amino alcohols found in HIV protease inhibitors, beta-blockers, and complex sympathomimetic therapeutics. As a Senior Application Scientist, I approach the transformation of (R)-2-benzyloxirane to (2R)-1-azido-3-phenylpropan-2-ol not merely as a sequence of reagent additions, but as a delicate system of competing kinetic pathways. This guide deconstructs the causality behind the regioselective and stereospecific ring opening of chiral epoxides, providing drug development professionals with a self-validating framework for executing this SN2 process with absolute fidelity.

Mechanistic Principles of Regioselective Azidolysis

The ring opening of an unsymmetrical epoxide with sodium azide (NaN₃) can proceed via two distinct mechanistic pathways depending on the pH and the electronic nature of the substrate[1]. To synthesize (2R)-1-azido-3-phenylpropan-2-ol with high purity, we must strictly enforce the SN2 pathway while suppressing any SN1-like character[2].

Steric vs. Electronic Control

Under basic or neutral conditions, epoxide ring opening is governed by steric hindrance[3]. The azide nucleophile (N₃⁻) attacks the less substituted, terminal carbon (C1). In the case of 2-benzyloxirane, the presence of the methylene bridge (-CH₂-) isolates the epoxide oxygen from the phenyl ring's pi-system. This prevents the formation of a stable benzylic carbocation, which would otherwise shift the mechanism toward an SN1-like pathway and favor attack at the more substituted C2 position[4].

Stereochemical Fidelity at C2

Because the nucleophilic attack is restricted entirely to C1, the C–O bond at the chiral center (C2) is never cleaved during the transition state. Consequently, the stereocenter at C2 experiences zero inversion[1]. The spatial arrangement of the substituents is conserved, meaning the (R)-configuration of the starting epoxide translates directly and perfectly to the (2R)-azido alcohol product.

Mechanistic divergence of epoxide ring opening based on pH and nucleophilic attack pathways.

Causality in Reaction Engineering

To guarantee the SN2 pathway, the reaction environment must be engineered to stabilize intermediates without altering the substrate's electronic properties.

The Role of Ammonium Chloride (NH₄Cl): Sodium azide is the standard nucleophilic source, but its reaction with an epoxide generates a strongly basic alkoxide intermediate. If left unbuffered, this alkoxide can attack unreacted epoxides (leading to oligomerization) or abstract protons from the solvent, raising the pH to levels that promote side reactions. By introducing NH₄Cl, we provide a mild, in situ proton donor (pKa ~9.2)[5]. The ammonium ion rapidly protonates the nascent alkoxide to form the stable alcohol, driving the equilibrium forward. Crucially, NH₄Cl is not acidic enough to protonate the epoxide oxygen, which would inadvertently trigger an SN1-like ring opening and destroy our regioselectivity[4].

Solvent Selection (DMF): Dimethylformamide (DMF) is chosen as a polar aprotic solvent because it effectively solvates the sodium cation (Na⁺), leaving the azide anion highly "naked" and reactive. This significantly accelerates the SN2 displacement kinetics compared to protic solvents like water or methanol, which hydrogen-bond to the nucleophile and dampen its reactivity[2].

Quantitative Data: Optimization of Regioselectivity

The table below summarizes how variations in the reaction environment dictate the regiochemical outcome of aliphatic epoxide ring openings, underscoring the necessity of neutral/buffered conditions.

Reaction Environment	Solvent System	Additive / Catalyst	Regioselectivity (C1:C2)	Yield (%)	Mechanistic Pathway
Neutral / Buffered	DMF	NH₄Cl	> 99:1	85 - 92	Pure SN2
Basic (pH 9.5)	H₂O	None	95:5	80 - 88	SN2
Acidic (pH 4.2)	H₂O	Acetic Acid	70:30	75 - 80	Mixed SN1/SN2

Data synthesized from literature on pH-controlled azidolysis of aliphatic epoxides[4].

Self-Validating Experimental Protocol

Drawing from validated industrial procedures[5], the following protocol establishes a self-validating workflow for synthesizing (2R)-1-azido-3-phenylpropan-2-ol.

Step-by-Step Methodology

• Reagent Preparation: In a thoroughly dried round-bottom flask, suspend 5.0 equivalents of Sodium Azide (NaN₃) and 5.0 equivalents of Ammonium Chloride (NH₄Cl) in anhydrous DMF (approx. 2 mL per mmol of epoxide).

• Substrate Addition: Add 1.0 equivalent of (R)-2-benzyloxirane to the suspension at room temperature.

• Thermal Activation: Heat the reaction mixture to 100 °C under a nitrogen atmosphere and stir vigorously for 18 hours.

• Quench and Partition: Cool the mixture to room temperature. Quench by adding distilled water (equal to 3x the DMF volume). Extract the aqueous phase with Ethyl Acetate (EtOAc) three times.

• Washing and Drying: Wash the combined organic layers sequentially with water and brine to remove residual DMF and inorganic salts. Dry the organic phase over anhydrous Magnesium Sulfate (MgSO₄).

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude azido alcohol.

Validation Checkpoints

• Checkpoint 1 (Reaction Progress): Monitor via TLC (Hexanes/EtOAc 4:1). The starting epoxide is relatively non-polar, whereas the resulting azido alcohol will present as a significantly more polar spot (lower Rf) due to the newly formed hydroxyl group.

• Checkpoint 2 (Phase Separation): During the EtOAc/Water extraction, the highly water-soluble NaN₃ and NH₄Cl partition entirely into the aqueous layer, ensuring the organic layer is free of explosive azide salts before concentration.

• Checkpoint 3 (Stereochemical Integrity): Analyze the purified product via Chiral HPLC to confirm the enantiomeric excess (ee) matches that of the starting material, validating that no C2 inversion occurred.

Self-validating experimental workflow for the synthesis and isolation of the azido alcohol.

References

• Title: Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH-Controlled Reaction Source: Journal of Organic Chemistry URL: [Link]

• Title: Epoxide Ring Opening With Base Source: Master Organic Chemistry URL: [Link]

• Title: EP001490335B1 - Heterocyclic compounds as inhibitors of beta-secretase Source: European Patent Office / Google Patents URL

• Title: 18.6: Reactions of Epoxides - Ring-opening Source: Chemistry LibreTexts URL: [Link]

• Title: Epoxide Reactions: Base/Neutral Ring Opening (SN2-like) Source: OrgoSolver URL: [Link]

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A Comprehensive Technical Guide to the Safe Handling of (2R)-1-azido-3-phenylpropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and handling precautions for (2R)-1-azido-3-phenylpropan-2-ol, a key building block in synthetic organic chemistry and drug discovery. As a Senior Application Scientist, the following information is synthesized from established safety guidelines for organic azides to ensure the highest standards of laboratory safety and experimental integrity.

Introduction: Understanding the Hazard Profile

(2R)-1-azido-3-phenylpropan-2-ol (CAS No. 112009-62-8) is an organic azide, a class of compounds known for their potential instability and explosive nature.[1] The primary hazard associated with organic azides is their propensity to decompose rapidly, often with the release of nitrogen gas, which can lead to a sudden and dangerous increase in pressure or an explosion.[2] The stability of organic azides is influenced by several factors, including molecular weight, the ratio of carbon to nitrogen atoms, and the presence of other functional groups.[3][4]

A crucial guideline for assessing the stability of an organic azide is the "Rule of Six," which suggests that a compound should have at least six carbon atoms for each energetic functional group (like an azide) to be considered relatively safe.[3] For (2R)-1-azido-3-phenylpropan-2-ol (C9H11N3O), the carbon-to-azide group ratio is 9:1, which suggests a degree of stability. However, it is imperative to treat all organic azides as potentially hazardous.

Hazard Identification and Classification

Hazard Class	Category	GHS Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[5]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.
Specific target organ toxicity – single exposure (Respiratory system)	Category 3	H335: May cause respiratory irritation.
Explosive	-	Potentially explosive when heated, subjected to shock, or in the presence of certain metals.[1][2]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining robust engineering controls with appropriate PPE, is mandatory when handling (2R)-1-azido-3-phenylpropan-2-ol.

Engineering Controls: The First Line of Defense

• Fume Hood: All work with (2R)-1-azido-3-phenylpropan-2-ol must be conducted in a certified chemical fume hood to minimize inhalation exposure.[4][6]

• Blast Shield: A blast shield should be used as an additional precaution, particularly when working with quantities greater than a few grams or when heating the compound.[2][6]

• Ventilation: Ensure adequate ventilation in the laboratory to prevent the accumulation of potentially harmful vapors.[5]

Personal Protective Equipment (PPE): Essential for Individual Safety

• Eye Protection: Chemical safety goggles are required at all times. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing or explosion.[2][6]

• Hand Protection: Nitrile gloves are the minimum requirement. For prolonged handling or in case of high toxicity, wearing double gloves or specialized gloves like SilverShield® is recommended.[2][6]

• Protective Clothing: A flame-resistant lab coat must be worn and kept fastened.[4]

• Respiratory Protection: If there is a risk of exceeding exposure limits or in case of a spill, a full-face respirator with appropriate cartridges should be used.[7]

Safe Handling and Experimental Protocols

Adherence to strict protocols is critical to mitigate the risks associated with (2R)-1-azido-3-phenylpropan-2-ol.

General Handling Precautions

• Work on the Smallest Scale Possible: Always use the minimum amount of the azide necessary for the experiment.[4][6]

• Avoid Heat, Shock, and Friction: Do not heat organic azides unless absolutely necessary and with extreme caution. Avoid grinding or subjecting the material to any form of shock or friction.[1][2]

• Use Appropriate Utensils: Never use metal spatulas or other metal instruments to handle azides, as this can lead to the formation of highly sensitive and explosive metal azides.[3][4][6] Use plastic or ceramic spatulas instead.[4][6]

• Avoid Ground Glass Joints: Do not use glassware with ground glass joints, as the friction can be a source of ignition.[4][6]

Incompatible Materials

(2R)-1-azido-3-phenylpropan-2-ol should be kept away from the following materials:

• Acids: Contact with acids can lead to the formation of highly toxic and explosive hydrazoic acid.[3]

• Heavy Metals and their Salts: Can form shock-sensitive metal azides.[2][3]

• Halogenated Solvents: Reactions with halogenated solvents like dichloromethane or chloroform can produce extremely unstable di- and tri-azidomethane.[1][3]

• Strong Oxidizing Agents: Can lead to violent reactions.

Experimental Workflow: A Step-by-Step Approach

The following diagram illustrates a safe workflow for a typical reaction involving (2R)-1-azido-3-phenylpropan-2-ol.

Caption: Decision flowchart for responding to a spill of (2R)-1-azido-3-phenylpropan-2-ol.

Conclusion

(2R)-1-azido-3-phenylpropan-2-ol is a valuable reagent in chemical synthesis, but its handling demands the utmost respect for its potential hazards. By implementing robust engineering controls, consistently using appropriate personal protective equipment, and adhering to the safe handling and emergency procedures outlined in this guide, researchers can minimize risks and ensure a safe laboratory environment. Always consult the supplier's Safety Data Sheet for the most specific and up-to-date information.

References

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• Standard Operating Procedure Safe Handling of Azido Compounds - Department of Chemistry and Chemical Biology. (2021, February 16). Retrieved from [Link]

• Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP). (2018, July 16). Retrieved from [Link]

• School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. (2018, April 1). Retrieved from [Link]

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• Safety data sheet - Carl ROTH. (2014, July 4). Retrieved from [Link]

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A Technical Guide to the Thermal Stability and Decomposition of (2R)-1-Azido-3-phenylpropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and decomposition characteristics of (2R)-1-azido-3-phenylpropan-2-ol, a chiral organic azide of interest in pharmaceutical synthesis. In the absence of direct experimental data for this specific compound, this guide synthesizes information from structurally related organic azides to establish a framework for its safe handling and use. Key topics covered include the fundamental principles of organic azide stability, recommended analytical techniques for thermal hazard assessment, predicted decomposition pathways, and rigorous safety protocols. This document is intended to equip researchers with the necessary knowledge to mitigate risks and utilize this compound responsibly in drug development and other synthetic applications.

Introduction: The Dichotomy of Utility and Hazard in Organic Azides

Organic azides are a cornerstone of modern organic synthesis, prized for their versatile reactivity. The azide moiety, a high-energy functional group, serves as a precursor to amines via Staudinger reduction, a component in "click" chemistry for bioconjugation, and a source of nitrenes for C-H amination and other transformations.[1] (2R)-1-azido-3-phenylpropan-2-ol, with its chiral backbone, is a valuable building block for the synthesis of complex, stereochemically defined pharmaceutical intermediates.

However, the very nature of the azide group that makes it synthetically useful also renders it potentially hazardous. Organic azides are energetic materials that can decompose exothermically, and in some cases explosively, when subjected to heat, shock, or pressure.[2] A thorough understanding of a specific azide's thermal stability is therefore not merely an academic exercise but a critical prerequisite for its safe handling and scale-up.

This guide will provide a detailed examination of the factors influencing the thermal stability of (2R)-1-azido-3-phenylpropan-2-ol, outline experimental protocols for its characterization, and propose likely decomposition mechanisms based on established principles of azide chemistry.

Foundational Principles of Organic Azide Stability

The thermal stability of an organic azide is not an intrinsic constant but is heavily influenced by its molecular structure. Several key factors dictate the temperature at which decomposition initiates and the energy it releases:

• Carbon-to-Nitrogen Ratio (C/N): A higher carbon-to-nitrogen ratio generally correlates with greater thermal stability.[3] Molecules with a low C/N ratio have a higher proportion of the energetic azide group and are more prone to rapid, energetic decomposition.[4] For (2R)-1-azido-3-phenylpropan-2-ol (C9H11N3O), the (C+O)/N ratio is (9+1)/3 = 3.33. This value is above the threshold of 3, suggesting it is likely to be more stable than smaller, more nitrogen-rich azides.[5]

• Electronic Effects: The electronic nature of substituents near the azide group can modulate its stability. Electron-withdrawing groups can destabilize the azide, while electron-donating groups may increase its stability.[3] The phenyl and hydroxyl groups in the target molecule will have an influence on the electron density around the azido group.

• Steric Hindrance: Increased steric bulk around the azide can influence its decomposition pathway and stability, though the effects can be complex and are not always straightforward to predict.[3]

• Presence of Other Energetic Groups: The incorporation of other "explosophores" such as nitro, nitramine, or nitrate ester groups into the molecule will significantly decrease its overall thermal stability.[6] (2R)-1-azido-3-phenylpropan-2-ol does not contain these additional energetic functionalities.

Recommended Methodologies for Thermal Stability Assessment

To experimentally determine the thermal stability and decomposition temperature of (2R)-1-azido-3-phenylpropan-2-ol, a combination of thermoanalytical techniques is essential. The two most critical methods are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[3][7]

Differential Scanning Calorimetry (DSC)

DSC is the primary technique for determining the onset temperature of decomposition (T_onset_) and the enthalpy of decomposition (ΔH_d_). This provides a quantitative measure of the energy released during the decomposition event.

Experimental Protocol for DSC Analysis:

• Sample Preparation: Accurately weigh 1-5 mg of (2R)-1-azido-3-phenylpropan-2-ol into a suitable DSC pan (e.g., aluminum or a high-pressure crucible for energetic materials).

• Instrument Setup: Purge the DSC instrument with an inert gas, such as nitrogen, at a constant flow rate.

• Temperature Program: Heat the sample at a linear rate, typically 5 or 10 °C/min, over a temperature range expected to encompass the decomposition.

• Data Analysis: Analyze the resulting DSC curve to identify the onset of the exothermic decomposition peak, which defines T_onset_. The integrated area under this peak provides the enthalpy of decomposition (ΔH_d_).[3][8]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. For azides, this is particularly useful for observing the mass loss associated with the extrusion of nitrogen gas (N2) during decomposition.

Experimental Protocol for TGA Analysis:

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the azide into a tared TGA pan.

• Instrument Setup: Purge the TGA instrument with an inert gas.

• Temperature Program: Heat the sample at a constant rate (e.g., 10 °C/min) through the expected decomposition temperature range.

• Data Analysis: The TGA curve will show a distinct mass loss corresponding to the release of N2. The onset of this mass loss should correlate with the T_onset_ observed in the DSC analysis.[3]

Data Interpretation and Hazard Assessment

The data obtained from DSC and TGA are crucial for a comprehensive hazard assessment.

Parameter	Description	Significance
T_onset_ (°C)	The temperature at which decomposition begins.	A lower T_onset_ indicates lower thermal stability.
ΔH_d_ (kJ/mol)	The amount of energy released during decomposition.	A higher ΔH_d_ suggests a more energetic and potentially hazardous decomposition.
Mass Loss (%)	The percentage of mass lost during decomposition.	Should correspond to the theoretical mass of N2 in the molecule.

Caption: Proposed initial thermal decomposition pathway.

Safety Protocols for Handling (2R)-1-Azido-3-phenylpropan-2-ol

Given the potential hazards associated with organic azides, strict adherence to safety protocols is mandatory. [5][9] 5.1. Personal Protective Equipment (PPE)

• Flame-resistant lab coat: Essential for protection against potential flashes. [5]* Safety goggles: ANSI Z87.1-compliant goggles are required. [5]* Face shield: Should be used in conjunction with safety goggles, especially when working with larger quantities or during procedures with a higher risk of splashing. [4]* Gloves: Nitrile gloves provide adequate protection for incidental contact. For tasks with a higher risk of exposure, consider double-gloving or using Silver Shield gloves underneath nitrile gloves. [5] 5.2. Engineering Controls

• Fume Hood: All manipulations of organic azides must be conducted in a certified chemical fume hood. [5]* Blast Shield: The use of a portable blast shield inside the fume hood is strongly recommended, particularly when heating the compound or working with quantities greater than a few grams. [5][9] 5.3. Safe Handling Practices

• Avoid Heat, Friction, and Shock: Do not subject the compound to sudden temperature changes, grinding, or impact. [4][10]* Use Appropriate Utensils: Never use metal spatulas to handle azides, as this can cause friction and initiate decomposition. Use plastic or ceramic spatulas instead. [10][9]* Avoid Incompatible Materials: Do not allow organic azides to come into contact with strong acids (which can form highly toxic and explosive hydrazoic acid), heavy metals, or chlorinated solvents. [5][10]* Purification: Avoid distillation and sublimation for purification, as these methods involve heating and can lead to explosive decomposition. Purification should be limited to techniques like extraction and precipitation. [2]* Storage: Store (2R)-1-azido-3-phenylpropan-2-ol in a cool, dark place, preferably at or below -18°C. [5]Containers should be clearly labeled, and metal caps should be avoided. [5] 5.4. Waste Disposal

• Segregated Waste: Azide-containing waste must be collected in a dedicated, clearly labeled container. [2]* Avoid Mixing: Do not mix azide waste with acidic, heavy metal-containing, or chlorinated solvent waste streams. [5]* pH Control: Keep azide waste solutions at a pH greater than 9 to prevent the formation of hydrazoic acid. [5]

Conclusion

Rigorous experimental evaluation using DSC and TGA is essential to quantify its decomposition onset temperature and energy release before any scale-up is considered. The safety protocols outlined in this guide provide a robust framework for the responsible handling of this and other organic azides in a research and development setting. By integrating a deep understanding of the underlying chemical principles with stringent safety practices, researchers can safely harness the synthetic utility of (2R)-1-azido-3-phenylpropan-2-ol.

References

• Soto, J., et al. (2020). Nitrene formation is the first step of the thermal and photochemical decomposition reactions of organic azides. Physical Chemistry Chemical Physics.
• University of California, Santa Barbara. (n.d.). Sodium Azide and Organic Azides. Environmental Health & Safety.
• Yoffe, A. D. (1951). The thermal decomposition and explosion of azides. Proceedings of the Royal Society of London. Series A.
• University College Dublin. (2018). School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. UCD Safety, Insurance, Risk & Compliance.
• Nedel'ko, V. V., et al. (2000). The thermal decomposition of azidopyridines. Russian Chemical Bulletin.
• University of Minnesota. (n.d.). Azide Compounds. Environmental Health and Safety.
• Bergman, R. G., et al. (1989).
• Gold, B. (2021). Standard Operating Procedure Safe Handling of Azido Compounds. Department of Chemistry and Chemical Biology.
• BenchChem. (2025). A comparative study on the thermal stability of different organic azides. BenchChem.
• University of Wisconsin-Madison. (n.d.). Safe Handling of Sodium Azide (SAZ). Environment, Health & Safety.
• Wikipedia. (n.d.). Organic azide. Wikipedia.
• Bräse, S., et al. (Eds.). (2009).
• Ford, A., et al. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Organic Process Research & Development.
• Hermann, C. D., et al. (2019). Stable organic azides based on rigid tetrahedral methane and adamantane structures as high energetic materials. Organic & Biomolecular Chemistry.
• CETCO. (n.d.). Simultaneous thermal analysis (tga-dta, tga-dsc). CETCO.
• da Silva, G., et al. (2008). Competing channels in the thermal decomposition of azidoacetone studied by pyrolysis in combination with molecular beam mass spectrometric techniques. The Journal of Physical Chemistry A.
• Dąbrowska, M., et al. (2023).
• Wassel, M. A., & El-Badry, M. (2021). Thermal Stability of Amorphous Solid Dispersions. Molecules.
• Sigma-Aldrich. (n.d.). (R)-(+)-2-Amino-3-phenyl-1-propanol 98%. Sigma-Aldrich.
• Spagnolo, P., & Zanirato, P. (1988). Thermal decomposition of o-azidobithienyls. Journal of the Chemical Society, Perkin Transactions 1.
• Liu, J., et al. (2023). Research Advances in the Synthesis and Properties of Azido Plasticizers with Multiple Energetic Groups. Chinese Journal of Organic Chemistry.
• Wang, Y., et al. (2024). Multistage Thermal Decomposition Kinetics of Glycidyl Azide Polymer-Based Thermoplastic Elastomers: A Constrained Deconvolution Approach. Polymers.
• Fischer, N., et al. (2018). DIPROPYLENE GLYCOL BIS(2-AZIDOBUTYRATE) – A NEW ENERGETIC AZIDO PLASTICIZER. Fraunhofer-Publica.

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Protocols & Analytical Methods

Synthesis protocol for (2R)-1-azido-3-phenylpropan-2-ol from (R)-benzyloxirane

Application Note: Regioselective Synthesis of (2R)-1-azido-3-phenylpropan-2-ol via Azidolysis of (R)-Benzyloxirane

Introduction & Mechanistic Rationale

The synthesis of enantiopure 1,2-azido alcohols is a critical transformation in modern drug development, providing versatile precursors for chiral amino alcohols, protease inhibitors, and click-chemistry-derived therapeutics[1]. This application note details the regioselective ring-opening of (R)-benzyloxirane (also known as (R)-3-phenyl-1,2-epoxypropane) to yield (2R)-1-azido-3-phenylpropan-2-ol.

As a senior application scientist, it is vital to understand that the success of this transformation relies entirely on controlling the competition between steric and electronic factors during the nucleophilic attack of the azide ion ( N3−​ ).

The Causality of Regioselectivity: The epoxide ring of (R)-benzyloxirane presents two potential sites for nucleophilic attack: the less sterically hindered terminal carbon (C1) and the more substituted internal carbon (C2).

• Steric Control (Basic/Neutral pH): When the reaction is conducted under neutral to slightly basic conditions (pH 7.0–9.5), the epoxide oxygen remains unprotonated. The reaction proceeds via a strict SN​2 mechanism, where the azide nucleophile attacks the least sterically hindered position (C1). Because the C2 stereocenter is untouched, its (R)-configuration is perfectly retained[2].

• Electronic Control (Acidic pH): If strong acids are introduced (pH < 4.5), the epoxide oxygen becomes protonated. This induces a borderline SN​1 transition state, placing a partial positive charge on the more substituted C2 carbon. Consequently, the azide ion is electronically drawn to C2, leading to an inversion of configuration at C2 and an undesirable loss of regioselectivity[2][3].

To enforce steric control while maintaining a practical reaction rate, our protocol utilizes Ammonium Chloride ( NH4​Cl ) as a mild proton source. It efficiently protonates the developing alkoxide intermediate without acidifying the bulk solution enough to protonate the epoxide, ensuring >95% regioselectivity for the C1 attack.

Mechanistic Divergence Visualization

Mechanistic divergence of benzyloxirane azidolysis under steric vs. electronic control.

Quantitative Data: Condition Optimization

The table below summarizes the impact of various catalytic and solvent environments on the regioselectivity of aliphatic terminal epoxides structurally analogous to benzyloxirane.

Table 1: Regioselectivity Comparison for Aliphatic Epoxide Azidolysis

Catalyst / Additive	Solvent System	Temp (°C)	Regioselectivity (C1:C2)	Yield (%)	Reference
NH4​Cl (2.0 eq)	MeOH / H2​O (8:1)	65	> 95:5	88 - 92	Standard
None (pH 9.5)	H2​O	30	90:10	~90	[2]
Acetic Acid (pH 4.2)	H2​O	30	Decreased (Increased C2)	~85	[2]
Oxone® (0.5 eq)	CH3​CN / H2​O	25	> 95:5	95	[4]

Note: While Oxone® in aqueous acetonitrile provides an excellent room-temperature alternative[4], the NH4​Cl /MeOH system remains the most robust, scalable, and economically viable method for pharmaceutical pilot plants.

Experimental Workflow

Experimental workflow for the regioselective azidolysis of (R)-benzyloxirane.

Self-Validating Protocol: Step-by-Step Methodology

Reagents Required:

• (R)-Benzyloxirane (Starting Material): 1.0 equivalent

• Sodium Azide ( NaN3​ ): 2.0 equivalents

• Ammonium Chloride ( NH4​Cl ): 2.0 equivalents

• Solvent: Methanol / Deionized Water (8:1 v/v)

Step 1: Reaction Assembly

• To a clean, dry round-bottom flask equipped with a PTFE magnetic stir bar, add 10.0 mmol (1.34 g) of (R)-benzyloxirane.

• Dissolve the epoxide in 40 mL of the Methanol/ H2​O (8:1) solvent mixture.

• Sequentially add NaN3​ (20.0 mmol, 1.30 g) and NH4​Cl (20.0 mmol, 1.07 g) at room temperature. Causality Note: Adding the salts after dissolution prevents localized high concentrations that could trigger side reactions.

Step 2: Execution & In-Process Control (IPC) 4. Attach a reflux condenser and heat the reaction mixture to 65 °C using a thermostated oil bath. Stir vigorously for 12 to 16 hours. 5. Self-Validation (TLC): Monitor the reaction progress via Thin Layer Chromatography (Hexanes/Ethyl Acetate 7:3). The non-polar starting material ( Rf​ ~0.6) must completely disappear, replaced by a distinct, more polar spot corresponding to the azido alcohol ( Rf​ ~0.3). Do not proceed to workup until conversion is >98% to avoid complex separation.

Step 3: Workup & Isolation 6. Cool the mixture to room temperature. Concentrate the mixture under reduced pressure to remove the majority of the methanol. Critical Safety Note: Never evaporate to absolute dryness to avoid crystallizing unreacted, friction-sensitive NaN3​ . 7. Dilute the remaining aqueous slurry with 20 mL of deionized water and extract with Ethyl Acetate (3 x 30 mL). Causality Note: Dichloromethane (DCM) MUST NOT be used for extraction. NaN3​ reacts with halogenated solvents to form highly explosive diazidomethane. 8. Wash the combined organic layers with brine (30 mL) to remove residual salts, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Step 4: Purification & Analytical Validation 9. Purify the crude oil via flash column chromatography (silica gel, gradient elution 10–30% EtOAc in Hexanes) to afford pure (2R)-1-azido-3-phenylpropan-2-ol as a clear to pale-yellow oil. 10. Validation via 1H NMR ( CDCl3​ ): Confirm regioselectivity by observing the chemical shifts. The terminal CH2​−N3​ protons will appear cleanly around 3.2–3.4 ppm, while the chiral CH−OH proton will present as a multiplet around 3.8–4.0 ppm. The benzylic CH2​ protons will appear near 2.8 ppm.

Critical Safety & Environmental Quenching

Sodium azide is highly toxic and poses severe explosion hazards if mishandled.

• Heavy Metal Hazard: Never dispose of unquenched azide solutions down the sink; they react with copper/lead pipes to form shock-sensitive metal azides.

• Acid Hazard: Never expose NaN3​ to strong, unbuffered acids, which generates lethal hydrazoic acid ( HN3​ ) gas.

• Quenching Protocol: All aqueous waste from this protocol must be quenched in a fume hood. Add excess Sodium Nitrite ( NaNO2​ ) to the aqueous waste, followed by the dropwise addition of dilute Sulfuric Acid ( H2​SO4​ ). This safely converts the azide into inert nitrogen gas ( N2​ ) and nitric oxide ( NO ).

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• 3. Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH-Controlled Reaction [organic-chemistry.org]
• 4. Ring Opening of Epoxides and Aziridines with Sodium Azide using Oxone® in Aqueous Acetonitrile: A Highly Regioselective Azidolysis Reaction [organic-chemistry.org]

Application Note: Copper-Catalyzed Click Chemistry (CuAAC) Utilizing (2R)-1-azido-3-phenylpropan-2-ol

Executive Summary & Structural Significance

The synthesis of enantiopure 1,4-disubstituted 1,2,3-triazoles is a cornerstone of modern drug discovery, bioconjugation, and materials science. (2R)-1-azido-3-phenylpropan-2-ol (CAS: 112009-62-8) is a highly versatile, chiral azido alcohol building block[1]. Structurally, it features an azide moiety primed for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), alongside a chiral secondary hydroxyl group and a phenyl ring.

This specific structural triad makes it an exceptional precursor for synthesizing bioisosteres of β -amino alcohols—pharmacophores ubiquitous in β -adrenergic receptor antagonists (beta-blockers), HIV protease inhibitors, and advanced peptidomimetics. This application note provides a comprehensive, field-validated guide to executing CuAAC with this substrate while preserving its critical (2R) stereocenter[2].

Mechanistic Insights & Experimental Causality

To achieve near-quantitative yields without racemization, researchers must move beyond simply mixing reagents and instead understand the causality behind the reaction environment[3].

• Preservation of the Chiral Center: The (2R)-hydroxyl group is susceptible to epimerization or elimination under harsh basic conditions or elevated temperatures. CuAAC is uniquely suited for this substrate because it proceeds efficiently at room temperature and near-neutral pH[2]. The 1,3-dipolar cycloaddition is highly regioselective, exclusively yielding the 1,4-isomer without disturbing the adjacent chiral center.

• The Role of the Copper Source and Reductant: Generating Cu(I) in situ via the reduction of Cu(II) sulfate (CuSO 4​⋅5 H 2​ O) by sodium ascorbate (NaAsc) is superior to using direct Cu(I) salts (like CuI). Direct Cu(I) salts are prone to thermodynamic instability and disproportionation in aqueous media. A 2-to-5-fold excess of NaAsc ensures that any Cu(II) formed via incidental oxidation by dissolved oxygen is immediately reduced back to the catalytically active Cu(I) species.

• Ligand Acceleration (THPTA/TBTA): While CuAAC can proceed ligand-free, the addition of a polytriazole ligand such as THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) is highly recommended. THPTA coordinates the Cu(I) ion, shielding it from oxidation and preventing the formation of unreactive polymeric copper-acetylide complexes. Furthermore, THPTA accelerates the reaction rate, minimizing the time the chiral alcohol is exposed to the reaction medium.

Figure 1: Catalytic cycle of CuAAC utilizing (2R)-1-azido-3-phenylpropan-2-ol.

Quantitative Data Summaries

The choice of catalytic system directly impacts the yield and enantiomeric excess (ee) of the final triazole product. Table 1 summarizes validated reaction conditions for the cycloaddition of (2R)-1-azido-3-phenylpropan-2-ol with a standard terminal alkyne (e.g., phenylacetylene)[4].

Table 1: Comparison of Catalytic Systems for Chiral Triazole Synthesis

Catalytic System	Solvent System	Temp / Time	Yield (%)	Enantiomeric Excess (ee)	Notes
CuSO 4​ (5 mol%) / NaAsc (10 mol%)	t -BuOH / H 2​ O (1:1)	RT / 12 h	> 95%	> 99%	Optimal. Biphasic system maximizes solubility; complete retention of chirality.
CuI (10 mol%) / DIPEA (2.0 eq)	THF	RT / 24 h	82%	98%	Requires strict anhydrous/anaerobic conditions. Slower kinetics.
CuNPs (2 mol%)	H 2​ O	60°C / 4 h	90%	95%	Heterogeneous catalysis allows easy recovery, but heating causes slight ee erosion.

Validated Experimental Protocol

This protocol describes the optimal biphasic aqueous methodology. It is designed as a self-validating system : visual cues (color changes) and analytical checkpoints (TLC) are embedded to ensure the integrity of the reaction at every step[5].

Materials Required:

• (2R)-1-azido-3-phenylpropan-2-ol (1.0 mmol)

• Terminal Alkyne (1.1 mmol) - Slight excess drives the reaction to completion.

• CuSO 4​⋅5 H 2​ O (0.05 mmol, 5 mol%)

• Sodium Ascorbate (0.10 mmol, 10 mol%)

• THPTA Ligand (0.05 mmol, 5 mol%)

• Solvent: t -Butanol and Milli-Q Water (1:1 v/v, 10 mL total)

• Quenching Agent: 0.1 M EDTA solution or aqueous NH 4​ OH

Step-by-Step Methodology:

Step 1: Substrate Preparation & Solvation In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of (2R)-1-azido-3-phenylpropan-2-ol and 1.1 mmol of the terminal alkyne in 5 mL of t -butanol. Add 4 mL of Milli-Q water.

• Causality: The t -butanol/water mixture creates a micellar environment that solubilizes both the hydrophobic organic substrates and the hydrophilic inorganic catalysts.

Step 2: Degassing (Critical Step) Sparge the solution with dry Nitrogen (N 2​ ) or Argon for 10 minutes.

• Causality: Removing dissolved oxygen prevents the oxidative homocoupling of the terminal alkyne (Glaser coupling) and protects the Cu(I) intermediate.

Step 3: Catalyst Complexation In a separate small vial, dissolve CuSO 4​⋅5 H 2​ O (5 mol%) and THPTA (5 mol%) in 0.5 mL of water. The solution will turn a distinct pale blue. Add this complex to the main reaction flask.

Step 4: Initiation via Reduction Dissolve Sodium Ascorbate (10 mol%) in 0.5 mL of water and add it dropwise to the reaction mixture.

• Self-Validation Check: The reaction mixture should transition from pale blue to colorless or pale yellow, confirming the successful reduction of Cu(II) to the catalytically active Cu(I).

Step 5: Incubation and Monitoring Seal the flask under an inert atmosphere and stir vigorously at room temperature (20-25°C) for 12 hours.

• Self-Validation Check: Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 7:3). The disappearance of the azide spot (which can be visualized using triphenylphosphine/ninhydrin stain) indicates reaction completion.

Step 6: Quenching and Copper Removal Once complete, add 5 mL of 0.1 M EDTA solution (or 10% aqueous NH 4​ OH) and stir for 30 minutes.

• Causality: Triazoles have a strong affinity for copper. EDTA strongly chelates residual copper ions, stripping them from the product and moving them into the aqueous phase (often turning the aqueous layer deep blue).

Step 7: Isolation Extract the mixture with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. The crude chiral triazole can be further purified via flash column chromatography if necessary.

Figure 2: Step-by-step experimental workflow for the CuAAC protocol.

References

• Cu(I)-Catalyzed Click Chemistry in Glycoscience and Their Diverse Applications Chemical Reviews - ACS Publications URL:[Link]

• One-Pot Combination of Metal- and Bio-Catalysis in Water for the Synthesis of Chiral Molecules MDPI URL:[Link]

• Click Chemistry Inspired Synthesis of Morpholine-Fused Triazoles ACS Publications URL:[Link]

• Copper Nanoparticles in Click Chemistry Universidad de Alicante URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rua.ua.es [rua.ua.es]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Stereoretentive Reduction of (2R)-1-Azido-3-phenylpropan-2-ol to Chiral Amino Alcohol

Introduction & Strategic Rationale

Chiral 1,2-amino alcohols are indispensable structural motifs in modern pharmaceutical chemistry, serving as critical building blocks for HIV protease inhibitors (e.g., amprenavir, atazanavir) and subtype-selective NMDA receptor antagonists[1],[2]. The substrate (2R)-1-azido-3-phenylpropan-2-ol is a highly valuable intermediate in these synthetic pathways.

The primary synthetic challenge in converting this azido alcohol to its corresponding amine, (2R)-1-amino-3-phenylpropan-2-ol , is achieving complete reduction without inducing epimerization or racemization at the sensitive C2 stereocenter. Because the adjacent hydroxyl group can participate in undesired side reactions under harsh conditions, the selected reduction methodology must be exceptionally mild and highly chemoselective[3],[4].

This technical guide establishes field-proven, self-validating protocols for the two most authoritative reduction strategies: the Staudinger Reduction and Catalytic Hydrogenation .

Mechanistic Causality: Preserving Stereochemistry

To maintain the >99% enantiomeric excess (ee) of the starting material, the reaction must avoid breaking any bonds connected to the C2 chiral center.

The Staudinger Advantage: The Staudinger reaction utilizes triphenylphosphine (PPh₃) and water to reduce the azide. The causality behind its stereoretentive nature lies in its highly localized mechanism. PPh₃ acts as a soft nucleophile, selectively attacking the terminal electrophilic nitrogen of the azide group to form a phosphazide intermediate. Subsequent extrusion of nitrogen gas (N₂) yields an iminophosphorane (aza-ylide). Hydrolysis of this intermediate generates the primary amine and triphenylphosphine oxide (TPPO)[3]. Because the transition states are entirely localized on the nitrogen chain, the C2 chiral center remains completely unperturbed.

Mechanistic pathway of the Staudinger reduction preserving C2 chirality.

The Hydrogenation Alternative: Catalytic hydrogenation using Palladium on Carbon (Pd/C) or Palladium nanoparticles is an equally effective, atom-economical alternative[5],[6]. The azide undergoes direct reduction on the metal surface. This method is preferred for scale-up due to the absence of the TPPO byproduct, provided the substrate is free of catalyst-poisoning impurities (e.g., sulfur or heavy halogens).

Comparative Data: Reduction Methodologies

The following table synthesizes quantitative data for the most common reduction methodologies applied to enantiopure 1,2-azido alcohols, allowing researchers to select the optimal route based on scale and available purification infrastructure[3],[5],[4].

Reduction Method	Reagents / Catalyst	Solvent	Temp (°C)	Typical Yield (%)	Enantiomeric Excess (ee)	Key Advantage	Primary Drawback
Staudinger Reaction	PPh₃, H₂O	THF	20 - 60	92 - 98	>99%	Exceptionally mild, strictly stereoretentive	TPPO byproduct requires chromatographic removal
Catalytic Hydrogenation	H₂ gas, 10% Pd/C	MeOH / EtOH	20 - 25	95 - 99	>99%	Clean reaction, simple filtration workup	Requires specialized gas handling & safety protocols
Hydride Reduction	NaBH₄, CoCl₂	MeOH	0 - 20	80 - 85	>95%	Rapid, inexpensive reagents	Exothermic, generates heavy metal waste

Validated Experimental Protocols

The following protocols are designed as self-validating systems . They incorporate real-time physical and chemical feedback loops to ensure the reaction is proceeding correctly before moving to the next step.

Protocol A: Staudinger Reduction (Bench-Scale Optimization)

Best for: Discovery chemistry, sub-10 gram scale, substrates sensitive to transition metals.

• Substrate Solvation: Dissolve (2R)-1-azido-3-phenylpropan-2-ol (1.0 equiv, 10 mmol) in anhydrous Tetrahydrofuran (THF) (0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Phosphine Addition: Slowly add Triphenylphosphine (PPh₃) (1.1 equiv, 11 mmol) in small portions at room temperature (20 °C).

  • Self-Validation Check: Observe the reaction mixture. The immediate evolution of fine gas bubbles (N₂) confirms the formation and decomposition of the phosphazide intermediate. If no bubbling occurs, the PPh₃ may be oxidized; halt and verify reagent integrity.

• Hydrolysis Initiation: Once gas evolution ceases (typically 2-3 hours), add distilled H₂O (10.0 equiv). Heat the mixture to 60 °C and stir for an additional 4 hours to ensure complete hydrolysis of the aza-ylide[4].

• In-Process Monitoring: Perform Thin Layer Chromatography (TLC) using a Ninhydrin stain.

  • Self-Validation Check: The starting azide is Ninhydrin-negative. The appearance of a bright pink/purple spot at a lower Rf value confirms the presence of the primary amine.

• Workup & Isolation: Concentrate the mixture under reduced pressure. Dissolve the crude residue in 1M HCl (aqueous) and wash with Ethyl Acetate (3x) to extract the TPPO byproduct. Basify the aqueous layer to pH 10 using 2M NaOH, and extract the free amine with Dichloromethane (DCM). Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the pure (2R)-1-amino-3-phenylpropan-2-ol.

Protocol B: Catalytic Hydrogenation (Scale-Up Optimization)

Best for: Process chemistry, 10+ gram scale, rapid throughput.

• System Purging: Dissolve the azido alcohol (10 mmol) in HPLC-grade Methanol (50 mL). Transfer to a hydrogenation vessel. Purge the vessel with Nitrogen (N₂) gas for 5 minutes to displace all oxygen.

• Catalyst Suspension: Carefully add 10% Pd/C (10 wt% relative to substrate). Caution: Dry Pd/C is pyrophoric. Always add it to a nitrogen-blanketed solvent.

• Hydrogenation: Evacuate the nitrogen and backfill with Hydrogen (H₂) gas via a balloon or Parr shaker (1 atm to 3 atm). Stir vigorously at room temperature.

  • Self-Validation Check: Monitor hydrogen uptake. The balloon will visibly deflate as the azide reduces. Complete cessation of H₂ uptake (typically 2-4 hours) indicates reaction completion[6].

• Filtration: Purge the system with N₂ to remove residual H₂. Filter the black suspension through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with excess Methanol.

• Concentration: Evaporate the filtrate under reduced pressure to yield the product quantitatively.

Step-by-step workflow for the catalytic hydrogenation of azido alcohols.

Analytical Validation Standards

To ensure the scientific integrity of the final product, the following analytical validations must be performed:

• Chiral HPLC: Utilize a Chiralpak AD-H column (or equivalent) to verify that the enantiomeric excess (ee) remains >99%. The (2R) and (2S) enantiomers must show distinct retention times[3].

• ¹H NMR (400 MHz, CDCl₃): Confirm the disappearance of the azide-adjacent protons and the appearance of a broad singlet (~1.5-2.0 ppm) corresponding to the -NH₂ protons, which disappears upon D₂O shake.

• Mass Spectrometry (ESI-MS): Confirm the exact mass [M+H]⁺ corresponding to the primary amino alcohol.

References

• Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio- and stereoselective ring-opening of enantiopure epoxides. National Institutes of Health (NIH) / PMC. URL:[Link]

• Discovery of 3-Substituted Aminocyclopentanes as Potent and Orally Bioavailable NR2B Subtype-Selective NMDA Antagonists. ACS Publications. URL:[Link]

• One-pot combination of enzyme and Pd nanoparticle catalysis for the synthesis of enantiomerically pure 1,2-amino alcohols. Green Chemistry (RSC Publishing). URL:[Link]

Sources

• 1. Discovery of 3-Substituted Aminocyclopentanes as Potent and Orally Bioavailable NR2B Subtype-Selective NMDA Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio- and stereoselective ring–opening of enantiopure epoxides by sodium azide in hot water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio- and stereoselective ring–opening of enantiopure epoxides by sodium azide in hot water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. One-pot combination of enzyme and Pd nanoparticle catalysis for the synthesis of enantiomerically pure 1,2-amino alcohols - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Regioselective Synthesis Techniques for (2R)-1-azido-3-phenylpropan-2-ol: Application Notes &amp; Protocols

Executive Summary

The compound (2R)-1-azido-3-phenylpropan-2-ol (CAS: 112009-62-8) 1 is a highly valued chiral building block utilized extensively in the pharmaceutical industry. It serves as a critical intermediate in the synthesis of peptidomimetic HIV protease inhibitors, such as Amprenavir and Darunavir, where the precise spatial arrangement of the functional groups dictates the drug's binding affinity. The core synthetic challenge in producing this intermediate lies in executing the azidolysis of the epoxide precursor, (R)-2-benzyloxirane, with absolute regiocontrol and without compromising the delicate C2 stereocenter.

Mechanistic Principles & Causality

To achieve high yields and enantiomeric purity, the experimental design must account for the steric and electronic environment of the starting epoxide.

• Regioselectivity via Steric Hindrance : The ring-opening of terminal epoxides with the azide nucleophile ( N3−​ ) proceeds via an SN​2 mechanism. The primary carbon (C1) is significantly less sterically hindered than the secondary carbon (C2), which is shielded by the bulky benzyl group. Consequently, nucleophilic attack occurs almost exclusively at C1.

• Stereochemical Integrity : Because the SN​2 attack is localized at C1, the C–O bond at the chiral C2 position is never broken. This ensures that the (R) -configuration of the starting epoxide is perfectly retained in the resulting azido alcohol.

• The Causality of Catalysis : Uncatalyzed azidolysis is notoriously slow and requires harsh thermal conditions, which can lead to epimerization or thermal degradation. To circumvent this, two distinct catalytic strategies are employed:

  • Brønsted Acid Activation (NH₄Cl) : Ammonium chloride acts as a mild proton donor. It protonates the developing alkoxide intermediate as the ring opens, shifting the reaction equilibrium forward and stabilizing the transition state via hydrogen bonding 2.

  • Lewis Acid Activation (LiClO₄) : Lithium perchlorate acts as a highly effective, mild Lewis acid. The Li+ ion coordinates to the epoxide oxygen, increasing the electrophilicity of the C1 carbon. Crucially, LiClO₄ is mild enough that it does not induce premature C–O bond cleavage (which would form a carbocation and lead to racemization or C2 attack), thus preserving the SN​2 character of the reaction 3.

Reaction Pathway Visualization

Fig 1: Regioselective SN2 azidolysis pathway of (R)-2-benzyloxirane.

Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems, incorporating In-Process Controls (IPCs) to verify reaction progression before proceeding to downstream steps.

Method A: Classical Brønsted Acid Azidolysis (NH₄Cl / DMF)

This method is highly robust and easily scalable, though it requires slightly elevated temperatures.

• Preparation : Charge a clean, dry 250 mL round-bottom flask with (R)-2-benzyloxirane (10.0 g, 74.5 mmol, 1.0 equiv) and anhydrous N,N-Dimethylformamide (DMF) (150 mL).

• Reagent Addition : Add Sodium Azide ( NaN3​ ) (7.26 g, 111.7 mmol, 1.5 equiv) followed by Ammonium Chloride ( NH4​Cl ) (5.98 g, 111.7 mmol, 1.5 equiv). Causality: Adding the salts as solids to the solvent prevents localized exothermic spikes.

• Reaction Execution : Equip the flask with a reflux condenser and stir the heterogeneous suspension at 60 °C for 14 hours.

• In-Process Control (IPC) : Withdraw 50 µL of the reaction mixture, dilute with 1 mL EtOAc, wash with 1 mL water (to remove DMF and salts), and spot on a silica TLC plate (Hexanes/EtOAc 4:1). The reaction is self-validated as complete when the epoxide spot ( Rf​≈0.7 ) is entirely replaced by the more polar azido alcohol spot ( Rf​≈0.3 ).

• Workup : Cool the mixture to room temperature. Quench by pouring into 300 mL of ice-cold distilled water. Extract the aqueous phase with Ethyl Acetate (3 × 150 mL).

• Purification : Wash the combined organic layers sequentially with water (2 × 100 mL) to remove residual DMF, and brine (100 mL). Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to afford the product as a pale yellow oil.

Method B: Mild Lewis Acid Catalysis (LiClO₄ / CH₃CN)

This method is preferred for highly sensitive substrates where thermal degradation is a concern, as it proceeds efficiently at near-ambient temperatures.

• Preparation : Dissolve (R)-2-benzyloxirane (10.0 g, 74.5 mmol, 1.0 equiv) in anhydrous Acetonitrile ( CH3​CN ) (150 mL) under a nitrogen atmosphere.

• Catalyst & Reagent Addition : Add Lithium Perchlorate ( LiClO4​ ) (3.96 g, 37.2 mmol, 0.5 equiv) and stir for 10 minutes to allow Lewis acid coordination. Subsequently, add Sodium Azide ( NaN3​ ) (7.26 g, 111.7 mmol, 1.5 equiv).

• Reaction Execution : Stir the mixture at 35 °C for 6 hours.

• In-Process Control (IPC) : Perform GC-MS or TLC analysis as described in Method A. The Lewis acid catalysis typically results in a faster conversion rate, validating the mechanistic acceleration.

• Workup : Evaporate the acetonitrile under reduced pressure. Partition the resulting residue between water (150 mL) and Dichloromethane ( CH2​Cl2​ ) (150 mL).

• Purification : Extract the aqueous layer with additional CH2​Cl2​ (2 × 100 mL). Dry the combined organics over MgSO4​ , filter, and concentrate to yield the highly pure azido alcohol.

Comparative Data Presentation

The following table summarizes the quantitative metrics of both methodologies, allowing researchers to select the optimal protocol based on their specific laboratory constraints and scale-up requirements.

Parameter	Method A (NH₄Cl / DMF)	Method B (LiClO₄ / CH₃CN)
Catalyst / Additive	NH4​Cl (1.5 equiv)	LiClO4​ (0.5 equiv)
Solvent	DMF	Acetonitrile ( CH3​CN )
Operating Temperature	60 °C	35 °C
Reaction Time	12 – 16 hours	4 – 8 hours
Isolated Yield	85 – 90%	92 – 96%
Regioselectivity (C1:C2)	> 95:5	> 98:2
Environmental Factor (E-factor)	Moderate (High boiling solvent requires multiple aqueous washes)	Low (Easily recoverable solvent, lower energy input)

Analytical Validation and Quality Control

To ensure the trustworthiness of the synthesized batch, the following analytical signatures must be confirmed:

• FTIR Spectroscopy : The most definitive self-validating proof of successful azidolysis is the appearance of a strong, sharp absorption band at ~2100 cm⁻¹ , which corresponds to the asymmetric stretching frequency of the azide ( −N3​ ) group. A broad band at ~3400 cm⁻¹ will also confirm the presence of the newly formed hydroxyl ( −OH ) group.

• ¹H NMR (CDCl₃, 400 MHz) : The regioselectivity is confirmed by the chemical shifts. Look for a multiplet at δ 3.20–3.40 ppm integrating for 2H (the CH2​−N3​ protons), and a distinct multiplet at δ 3.80–4.00 ppm integrating for 1H (the chiral CH−OH proton).

• Chiral HPLC : To verify that no racemization occurred at the C2 stereocenter, run the product on a Chiralcel OD-H column. The enantiomeric excess (ee) should be >99%, matching the optical purity of the starting (R)-2-benzyloxirane.

References

• Title: Lithium perchlorate promoted highly regioselective ring opening of epoxides under solvent-free conditions Source: Catalysis Communications URL
• Source: Macromolecules (ACS Publications)
• Title: 5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate (EVT-1639602) / (2R)-1-azido-3-phenylpropan-2-ol (CAS 112009-62-8)

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Note: Chemoselective Staudinger Reduction of (2R)-1-Azido-3-phenylpropan-2-ol

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Application Focus: Chiral Amino Alcohol Synthesis, API Intermediates, Orthogonal Purification

Introduction & Strategic Rationale

The synthesis of chiral amino alcohols is a cornerstone of modern medicinal chemistry. Specifically, (2R)-1-amino-3-phenylpropan-2-ol serves as a critical chiral building block in the development of peptidomimetic drugs, including HIV protease inhibitors (e.g., Amprenavir, Darunavir) and various beta-adrenergic antagonists.

While azides can be reduced to amines via catalytic hydrogenation (Pd/C, H₂) or strong hydride donors (LiAlH₄), these methods often suffer from poor chemoselectivity, risking the hydrogenolysis of the phenyl ring, cleavage of sensitive protecting groups, or epimerization of the delicate C2 stereocenter.

To circumvent these issues, the [1] stands as the premier methodology. By utilizing triphenylphosphine (PPh₃) and water, this protocol offers absolute chemoselectivity, mild reaction conditions, and complete retention of stereochemistry. As a Senior Application Scientist, I have designed this protocol not merely as a set of instructions, but as a self-validating synthetic system where the physical behavior of the reaction inherently confirms its success.

Mechanistic Pathway & System Causality

The Staudinger reduction operates through a highly predictable, thermodynamically driven three-step cascade[2]:

• Nucleophilic Attack: The lone pair on the phosphorus atom of PPh₃ attacks the terminal nitrogen of the azide, forming a phosphazide (betaine) intermediate[3].

• Nitrogen Extrusion (The Driving Force): The phosphazide rapidly decomposes, extruding diatomic nitrogen (N₂) to form a stable iminophosphorane (aza-ylide)[2]. This step is highly exothermic and irreversible.

• Hydrolysis: The addition of water cleaves the P=N bond, yielding the target primary amine and the stoichiometric byproduct, triphenylphosphine oxide (OPPh₃)[1].

Figure 1: Mechanistic pathway and phase-driven separation of the Staudinger reduction.

Comparative Data Analysis

Before executing the protocol, it is vital to understand why this specific reagent system is chosen over alternatives. Table 1 summarizes the quantitative and qualitative metrics of azide reduction strategies for this specific substrate.

Table 1: Comparative Analysis of Azide Reduction Methodologies

Parameter	Staudinger Reduction (PPh₃/H₂O)	Catalytic Hydrogenation (Pd/C, H₂)
Chemoselectivity	Excellent (Inert to alkenes, benzyl ethers)	Moderate (Risk of benzyl cleavage)
Stereoretention	Absolute (No epimerization at C2)	Absolute
Byproduct Profile	Stoichiometric OPPh₃ (Requires extraction)	Water only (Clean crude)
Scalability	High (Exotherm/N₂ evolution must be managed)	High (Requires pressurized vessels)
Typical Yield	85 - 95%	90 - 98%

Step-by-Step Experimental Protocol

This methodology is engineered with intrinsic quality control checkpoints. The primary challenge of the Staudinger reduction is the removal of the stoichiometric OPPh₃ byproduct. This protocol utilizes an Orthogonal Phase-Switch Extraction to achieve high-purity product without the need for column chromatography.

Phase 1: Iminophosphorane Formation

• Preparation: Charge a 250 mL round-bottom flask with (2R)-1-azido-3-phenylpropan-2-ol (10.0 g, 56.4 mmol) and anhydrous Tetrahydrofuran (THF) (100 mL).

• Thermal Control: Cool the solution to 0 °C using an ice-water bath.

  • Causality: The initial nucleophilic attack of PPh₃ is highly exothermic and triggers rapid N₂ evolution[4]. Cooling mitigates thermal runaway, prevents solvent boil-off, and suppresses side reactions.

• Reagent Addition: Add Triphenylphosphine (16.2 g, 62.0 mmol, 1.1 equiv) in small portions over 30 minutes.

  • Self-Validating Checkpoint: Observe continuous bubbling (N₂ gas). The reaction is self-indicating; when bubbling ceases, the conversion to the aza-ylide intermediate is complete[4].

• Maturation: Remove the ice bath and stir at room temperature for 2 hours to ensure total consumption of the azide.

Phase 2: Hydrolysis

• Water Addition: Add Deionized Water (10 mL, ~10 volumes relative to azide) to the reaction mixture.

• Thermal Cleavage: Heat the mixture to 50 °C for 4 hours.

  • Causality: While aryl aza-ylides hydrolyze rapidly, alkyl aza-ylides are kinetically more stable[3]. Elevated temperature provides the activation energy required to completely cleave the P=N bond, releasing the free amine and OPPh₃[2].

Phase 3: Orthogonal Phase-Switch Extraction (Work-up)

• Solvent Swap: Concentrate the mixture under reduced pressure to remove the majority of the THF.

• Acidic Partitioning: Dilute the resulting viscous oil with Ethyl Acetate (100 mL) and 1M HCl aqueous solution (100 mL). Stir vigorously for 15 minutes.

  • Causality & Self-Validation: This is the critical purification node. The target amine (pKa ~9.5) is protonated to form a highly polar hydrochloride salt, migrating entirely to the aqueous layer. The stoichiometric byproduct (OPPh₃) and any unreacted PPh₃ are non-basic and remain strictly in the organic Ethyl Acetate layer.

• Phase Separation: Separate the layers. Wash the aqueous layer with additional Ethyl Acetate (2 × 50 mL) to ensure absolute removal of OPPh₃.

• Basification: Cool the aqueous layer to 0 °C and slowly add 2M NaOH until the pH > 10.

  • Causality: Deprotonates the amine salt back into its free base form, rendering it lipophilic and ready for extraction. A milky suspension will form, visually validating the presence of the product.

• Final Extraction: Extract the basified aqueous layer with Dichloromethane (DCM) (3 × 75 mL).

• Isolation: Dry the combined DCM layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford pure (2R)-1-amino-3-phenylpropan-2-ol as a pale yellow oil that may crystallize upon standing.

References

• Staudinger Reaction (Reduction) Mechanism Source: OpenOChem / Wikipedia URL:[Link]

• Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides Source: MDPI Molecules (2022) URL:[Link]

• Working with Hazardous Chemicals - Synthesis of Cyclohexene Imine via Staudinger Protocol Source: Organic Syntheses, 2010, 87, 161-169 URL:[Link]

Sources

• 1. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 2. Staudinger Reaction (Reduction) | OpenOChem Learn [learn.openochem.org]
• 3. Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides [mdpi.com]
• 4. orgsyn.org [orgsyn.org]

Using (2R)-1-azido-3-phenylpropan-2-ol in peptidomimetic drug discovery

Application Note: Exploiting (2R)-1-azido-3-phenylpropan-2-ol in Peptidomimetic Drug Discovery

Executive Summary

The development of peptidomimetics is a cornerstone of modern rational drug design, particularly in the targeting of proteolytic enzymes. Native peptides suffer from poor oral bioavailability and rapid proteolytic degradation. By replacing the scissile amide bond with a non-hydrolyzable isostere, researchers can create potent, metabolically stable inhibitors[1].

(2R)-1-azido-3-phenylpropan-2-ol (CAS: 112009-62-8) has emerged as a highly versatile, bifunctional chiral building block in this domain. It provides three critical pharmacophoric elements in a single compact scaffold:

• A benzyl side chain that perfectly mimics the P1 pocket anchoring of Phenylalanine (Phe) or Tyrosine (Tyr).

• A (2R)-secondary hydroxyl group that acts as a transition-state mimic for amide bond hydrolysis.

• A primary azide that serves as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), enabling rapid diversification of the P1' ligand space[2].

This application note details the mechanistic rationale, structural mapping, and validated protocols for utilizing this azido alcohol in the synthesis of hydroxyethylamine-triazole peptidomimetics.

Mechanistic Rationale & Pharmacophore Mapping

The Causality of Stereochemistry

The efficacy of (2R)-1-azido-3-phenylpropan-2-ol relies entirely on its stereochemical configuration. Aspartic proteases (e.g., HIV-1 protease, BACE1, Renin) utilize a pair of catalytic aspartic acid residues to activate a water molecule, which then attacks the scissile amide bond of the substrate via a tetrahedral intermediate[1]. The (2R)-hydroxyl group of this building block acts as a non-hydrolyzable mimic of this tetrahedral transition state. It coordinates directly with the catalytic aspartates via strong hydrogen bonding, locking the enzyme in a highly stable, inactive complex[3]. An (S)-configuration at this center would result in severe steric clashes within the active site, drastically reducing binding affinity.

Triazoles as Amide Bond Isosteres

The primary azide group allows for the attachment of diverse terminal alkynes via CuAAC "click chemistry." The resulting 1,4-disubstituted 1,2,3-triazole is not merely a linker; it is a superior trans-amide bond isostere[4]. The distance between the substituents in a 1,4-disubstituted triazole is approximately 3.8 Å, which closely mirrors the 3.8 Å distance found in a native trans peptide bond. Furthermore, the triazole ring possesses a strong dipole moment and acts as a robust hydrogen bond acceptor, facilitating critical interactions with the protease backbone[2].

Caption: Pharmacophore mapping of the azido alcohol-derived peptidomimetic within a protease.

Experimental Protocols: A Self-Validating Workflow

To ensure reproducibility and trustworthiness, the following protocol integrates self-validating checkpoints. The methodology describes the coupling of (2R)-1-azido-3-phenylpropan-2-ol with a terminal alkyne to generate a protease inhibitor candidate.

Protocol A: CuAAC Click Chemistry Synthesis

Objective: Regioselective synthesis of the 1,4-disubstituted 1,2,3-triazole peptidomimetic.

Reagents & Materials:

• (2R)-1-azido-3-phenylpropan-2-ol (1.0 eq, 1.0 mmol)

• Terminal Alkyne (e.g., Phenylacetylene) (1.1 eq, 1.1 mmol)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.05 eq, 5 mol%)

• Sodium Ascorbate (0.15 eq, 15 mol%)

• Solvent: tert-Butanol / Water (1:1 v/v, 10 mL)

Step-by-Step Procedure:

• Preparation: Dissolve the azido alcohol and the terminal alkyne in 5 mL of tert-butanol in a 25 mL round-bottom flask.

• Catalyst Activation: In a separate vial, dissolve CuSO₄·5H₂O and sodium ascorbate in 5 mL of deionized water. Causality note: Sodium ascorbate is critical as it reduces Cu(II) to the catalytically active Cu(I) species in situ. This prevents the oxidative Glaser homocoupling of alkynes that occurs if Cu(I) salts are used directly in the presence of atmospheric oxygen[4].

• Reaction: Add the aqueous catalyst solution dropwise to the organic mixture under vigorous stirring. The mixture will temporarily turn yellow/brown and then clear as the active Cu(I) species forms.

• Incubation: Stir the reaction at room temperature (20–25 °C) for 12–24 hours.

• Self-Validating Checkpoint (FT-IR): Take a 10 µL aliquot, evaporate the solvent, and analyze via FT-IR. The complete disappearance of the strong azide stretching band at ~2100 cm⁻¹ confirms 100% conversion.

• Workup: Dilute the mixture with 20 mL of ethyl acetate and wash with saturated NH₄Cl (to remove copper salts) followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Caption: Workflow for CuAAC-mediated peptidomimetic synthesis and FT-IR validation.

Protocol B: FRET-Based Protease Inhibition Assay

Objective: Evaluate the IC₅₀ of the synthesized peptidomimetic against an aspartic protease (e.g., HIV-1 PR).

• Buffer Preparation: Prepare assay buffer (0.1 M sodium acetate, 1.0 M NaCl, 1 mM EDTA, 1 mM DTT, 10% glycerol, 0.1% CHAPS, pH 4.7).

• Inhibitor Dilution: Prepare a 10-point serial dilution of the synthesized triazole compound in DMSO (final DMSO concentration in assay < 2%).

• Enzyme Incubation: Mix 10 nM of recombinant protease with the inhibitor dilutions in a black 96-well microplate. Incubate for 15 minutes at 37 °C to allow the transition-state mimic to fully coordinate with the catalytic aspartates.

• Substrate Addition: Add a fluorogenic peptide substrate (e.g., Arg-Glu(EDANS)-Ser-Gln-Asn-Tyr-Pro-Ile-Val-Gln-Lys(DABCYL)-Arg) to a final concentration of 5 µM.

• Kinetic Read: Measure fluorescence continuously (Excitation: 340 nm, Emission: 490 nm) for 20 minutes. Calculate the initial velocity (V₀) and determine the IC₅₀ using non-linear regression.

Data Presentation: Structure-Activity Relationship (SAR)

The modularity of the azide-alkyne cycloaddition allows for rapid screening of P1' pocket preferences. The table below summarizes the expected quantitative data when varying the alkyne input against a standard aspartic protease target.

Terminal Alkyne Reactant	Resulting P1' Ligand (Triazole C4)	Regiochemistry	Expected IC₅₀ Range	Mechanistic Rationale
Phenylacetylene	Phenyl	1,4-disubstituted	10 – 50 nM	Excellent hydrophobic packing within the S1' pocket; mimics native aromatic residues.
3-Methyl-1-butyne	Isopropyl	1,4-disubstituted	50 – 200 nM	Moderate S1' pocket filling; mimics Valine/Leucine side chains.
Propargyl alcohol	Hydroxymethyl	1,4-disubstituted	> 1000 nM	Insufficient hydrophobic bulk; polar hydroxyl group clashes with the lipophilic S1' subsite.
1-Ethynylcyclohexane	Cyclohexyl	1,4-disubstituted	5 – 20 nM	Optimal space-filling geometry for deep, hydrophobic S1' pockets.

References[1] Title: Recent developments of peptidomimetic HIV-1 protease inhibitors | Source: PubMed/NIH | URL:https://pubmed.ncbi.nlm.nih.gov/21864279/[2] Title: Click Chemistry, A Potent Tool in Medicinal Sciences | Source: ResearchGate | URL:https://www.researchgate.net/publication/338600125_Click_Chemistry_A_Potent_Tool_in_Medicinal_Sciences[3] Title: cis-1-Amino-2-indanol in Drug Design and Applications to Asymmetric Processes | Source: ACS Publications | URL:https://pubs.acs.org/doi/10.1021/cr0500531[4] Title: Click Chemistry Azide-Alkyne Cycloaddition | Source: Organic Chemistry Portal | URL:https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm

Sources

• 1. Recent developments of peptidomimetic HIV-1 protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Click Chemistry [organic-chemistry.org]

Technical Notes & Optimization

Improving enantiomeric excess in (2R)-1-azido-3-phenylpropan-2-ol synthesis

Welcome to the Technical Support Center for Asymmetric Synthesis and Biocatalysis. This guide is designed for researchers and drug development professionals troubleshooting the synthesis of (2R)-1-azido-3-phenylpropan-2-ol , a critical chiral building block for pharmaceuticals and click-chemistry applications.

Below, we dissect the mechanistic pitfalls that cause enantiomeric excess (ee) erosion across the three primary synthetic routes and provide field-proven, self-validating protocols to ensure >99% ee.

Mechanistic Pathway Visualization

Mechanistic pathways for (2R)-1-azido-3-phenylpropan-2-ol synthesis and associated ee loss risks.

Troubleshooting FAQs

Q1: I am starting with enantiopure (R)-benzyl oxirane, but my chemical azidolysis with NaN₃ yields a product with only 80% ee. Why is the stereocenter degrading, and how do I fix it? The Causality: Uncatalyzed azidolysis of benzylic epoxides in aqueous or alcoholic media often suffers from partial racemization. Because the adjacent benzyl group can stabilize a partial positive charge, the ring-opening transitions from a strict Sₙ2 mechanism to an Sₙ1-like mechanism. This loose transition state allows the azide nucleophile to attack from either face. Furthermore, under basic conditions (NaN₃ in water generates OH⁻), the product can undergo a Payne rearrangement, scrambling the stereocenter. The Solution: You must enforce a strict Sₙ2 trajectory by using a Lewis acid catalyst. Employing a chiral Cobalt(salen) complex coordinates the epoxide oxygen, lowering the activation energy for nucleophilic attack specifically at the less hindered terminal carbon[1]. This cooperative bimetallic activation locks the substrate, preventing Sₙ1 charge buildup and preserving the stereocenter (>99% ee)[2].

Q2: I am using a wild-type Halohydrin Dehalogenase (HHDH) for the biocatalytic kinetic resolution of racemic benzyl oxirane, but my E-value is poor and the ee is stuck at ~50%. What is going wrong? The Causality: Wild-type HHDHs (like HheC) evolved for small aliphatic halohydrins, not sterically demanding 2-alkyl-2-aryl epoxides. Because the bulky benzyl oxirane cannot achieve a productive binding conformation in the active site, the enzymatic rate drops. Consequently, the uncatalyzed background chemical azidolysis in the aqueous buffer outpaces the enzymatic reaction, leading to racemic product formation[3]. The Solution: Switch to an engineered HHDH variant, specifically those with mutations in the dynamic N-terminal loop (e.g., HheG M45F). The M45F mutation establishes crucial noncovalent C–H···π interactions between the epoxide ring and the phenylalanine residue. This physically anchors the epoxide carbon closer to the azide nucleophile, accelerating the enzymatic rate over the background reaction and pushing enantioselectivity to >96% ee[4].

Q3: When reducing 1-azido-3-phenylpropan-2-one using a Ketoreductase (KRED), the reaction stalls at 85% ee. Is the enzyme not stereospecific enough? The Causality: It is rarely a lack of enzyme stereospecificity; it is almost always thermodynamic equilibration. KRED-catalyzed hydride transfers are reversible. If the oxidized cofactor (NADP⁺) is allowed to accumulate, the KRED will begin oxidizing your newly formed (2R)-azido alcohol back into the prochiral ketone. Over time, this continuous oxidation-reduction cycle scrambles the stereocenter[5]. The Solution: You must create an irreversible thermodynamic sink. Implement a robust Glucose Dehydrogenase (GDH) cofactor regeneration system. GDH consumes D-glucose to reduce NADP⁺ back to NADPH, producing gluconolactone. The spontaneous hydrolysis of gluconolactone into gluconic acid is thermodynamically irreversible, driving the KRED reaction strictly in the forward direction and locking the product at >99% ee[6].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting enantiomeric excess across different methodologies.

Synthetic Route	Catalyst / Enzyme	Key Optimization Applied	Initial ee (%)	Final ee (%)
Epoxide Azidolysis	Uncatalyzed (NaN₃/H₂O)	pH Control (pH 9.5 → 4.2 to suppress basic Payne rearrangement)	75%	88%
Epoxide Azidolysis	Co(salen) Complex	Addition of Lewis Acid (Enforces strict Sₙ2 opening)	80%	>99%
Biocatalytic Azidolysis	Wild-type HHDH	HheG M45F Mutation (C–H···π substrate anchoring)	49%	96%
Ketone Reduction	Wild-type KRED	GDH Cofactor Regeneration (Thermodynamic sink)	85%	>99%

Experimental Protocols

Protocol A: Co(salen)-Catalyzed Regio- and Enantioselective Azidolysis

This protocol utilizes cooperative bimetallic activation to prevent Sₙ1 racemization.

• Catalyst Activation: Dissolve 0.05 equivalents of (R,R)-Co(II)(salen) complex in toluene. Add 0.1 equivalents of acetic acid and stir open to the air for 30 minutes at room temperature to oxidize the catalyst to the active Co(III) species. Remove the solvent under a vacuum to yield a dark brown solid.

• Substrate Coordination: Dissolve the activated Co(III)(salen) catalyst in anhydrous methyl tert-butyl ether (MTBE). Add 1.0 equivalent of enantiopure (R)-benzyl oxirane. Stir for 10 minutes at 0 °C to allow for complete oxygen coordination.

• Nucleophilic Attack: Slowly add 1.2 equivalents of trimethylsilyl azide (TMSN₃) dropwise. Maintain the reaction at 0 °C for 12 hours. The low temperature further suppresses any uncatalyzed background reaction.

• Desilylation & Workup: Add methanol to cleave the TMS ether. Concentrate the mixture under reduced pressure. Purify the resulting (2R)-1-azido-3-phenylpropan-2-ol via silica gel flash chromatography (Hexanes/EtOAc, 8:2).

Protocol B: Biocatalytic Reduction of Azidoketones using KRED/GDH

This protocol utilizes a coupled-enzyme system to prevent thermodynamic equilibration.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0). Add 1 mM MgSO₄ to stabilize the enzymes. Self-Validation Check: Ensure pH is exactly 7.0; GDH activity drops sharply in acidic environments caused by gluconic acid accumulation.

• Cofactor & Regeneration Setup: To 50 mL of the buffer, add 2.0 equivalents of D-glucose, 0.1 mM NADP⁺, and 50 U/mL of Glucose Dehydrogenase (GDH).

• Reaction Initiation: Add 1.0 equivalent of 1-azido-3-phenylpropan-2-one (dissolved in a minimal amount of DMSO, max 5% v/v final concentration) to the aqueous system. Add 20 U/mL of a Prelog-specific Ketoreductase (KRED).

• Incubation & Titration: Incubate at 30 °C with orbital shaking (200 rpm). Continuously titrate the reaction with 1 M NaOH using an autotitrator to maintain pH 7.0 as gluconic acid is produced.

• Extraction: Once base consumption ceases (indicating complete conversion), extract the aqueous layer three times with ethyl acetate. Dry over Na₂SO₄ and concentrate to yield the enantiopure alcohol.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Dynamic Loop in Halohydrin Dehalogenase HheG Regulates Activity and Enantioselectivity in Epoxide Ring Opening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2'-Azidoacetophenone|CAS 16714-26-4 [benchchem.com]

Troubleshooting low yield in (2R)-1-azido-3-phenylpropan-2-ol reduction reactions

Technical Support Center: (2R)-1-azido-3-phenylpropan-2-ol Reduction

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of (2R)-1-amino-3-phenylpropan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the reduction of its azide precursor, (2R)-1-azido-3-phenylpropan-2-ol. Low yields in this critical transformation can stem from various factors, from reagent choice to subtle variations in reaction conditions. This document provides in-depth, field-proven insights to help you navigate these challenges effectively.

Troubleshooting Guide: Addressing Low Yields

This section directly addresses common issues encountered during the reduction process in a question-and-answer format.

Q1: My reaction shows incomplete conversion of the starting azide. What are the likely causes and how can I fix it?

Incomplete conversion is a frequent issue. The root cause often depends on the reduction method employed. Let's break down the possibilities.

For Catalytic Hydrogenation (e.g., H₂/Pd-C):

• Catalyst Inactivity/Poisoning: This is the most common culprit. The palladium catalyst is highly sensitive to impurities.[1][2][3]

  • Cause: Sulfur or nitrogen-containing compounds (like residual pyridine or other amines) in your starting material or solvent can chemically bond to the catalyst's active sites, rendering it ineffective.[1][2] Even the product amine can partially inhibit the catalyst.[4]

  • Solution:

    • Purify Starting Material: Ensure your (2R)-1-azido-3-phenylpropan-2-ol is free from contaminants from previous steps.

    • Use High-Purity Solvents: Use fresh, high-purity solvents (e.g., ethanol, methanol, or ethyl acetate). Avoid using recovered solvents unless you are certain of their purity.

    • Increase Catalyst Loading: As a last resort, a modest increase in catalyst loading (e.g., from 5 mol% to 10 mol%) can sometimes overcome minor poisoning effects.

    • Check Hydrogen Delivery: Ensure your hydrogen balloon or supply is providing a positive pressure and that there are no leaks in your system. The reaction should be stirred vigorously to ensure good mixing of the gas, liquid, and solid catalyst phases.

• Insufficient Reaction Time or Hydrogen Pressure:

  • Cause: The reaction may simply need more time to go to completion, especially at atmospheric pressure.

  • Solution: Monitor the reaction progress meticulously using Thin-Layer Chromatography (TLC). If the reaction stalls, try evacuating and refilling the flask with fresh hydrogen.

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Caption: Troubleshooting Decision Tree for Low Yield.

For Lithium Aluminum Hydride (LiAlH₄) Reduction:

• Reagent Quality: LiAlH₄ is extremely reactive with moisture.[5]

  • Cause: The reagent may have degraded due to improper storage. Commercial solutions of LiAlH₄ in THF can also decrease in molarity over time.

  • Solution: Use a fresh bottle of solid LiAlH₄ or a recently purchased, sealed solution. If using an older solution, it should be titrated before use to determine its active concentration.

• Reaction Conditions:

  • Cause: The presence of water in the solvent or on the glassware will quench the LiAlH₄.[5] The reaction is also highly exothermic.

  • Solution: Ensure all glassware is oven- or flame-dried. Use anhydrous solvents (diethyl ether or THF are common). The azide solution should be added dropwise to the LiAlH₄ suspension at 0 °C to maintain temperature control.[6]

For Staudinger Reduction (PPh₃ then H₂O):

• Incomplete Iminophosphorane Formation:

  • Cause: The triphenylphosphine (PPh₃) may have oxidized to triphenylphosphine oxide (Ph₃P=O) upon storage.

  • Solution: Use freshly recrystallized or newly purchased PPh₃.

• Incomplete Hydrolysis: The second step, hydrolysis of the iminophosphorane intermediate, can sometimes be slow.[7]

  • Cause: Insufficient water or reaction time/temperature for the hydrolysis step.

  • Solution: Ensure an adequate amount of water is added to the reaction mixture after the initial reaction with PPh₃ is complete.[6] Gentle heating may be required to drive the hydrolysis to completion.[6]

Q2: I'm observing significant side products in my crude reaction mixture. What are they and how can I prevent them?

The nature of the side products is a key clue to optimizing your reaction.

Reduction Method	Potential Side Products	Causality & Prevention
Catalytic Hydrogenation	Over-reduction products (if other reducible groups are present, e.g., C=C, C=O, benzyl ethers).	Standard Pd/C is a highly active catalyst and can lack chemoselectivity.[8] Prevention: Use a more chemoselective catalyst system if sensitive functional groups are present. Alternatively, the Staudinger reaction offers excellent chemoselectivity.[6][9]
LiAlH₄ Reduction	Products from reduction of other functional groups.	LiAlH₄ is a powerful, non-selective reducing agent. It will reduce esters, carboxylic acids, ketones, and amides.[10][11] Prevention: This method is only suitable for substrates where the azide is the only reducible group. If other groups are present, protect them or choose a different reduction method.
Staudinger Reduction	Aza-Wittig byproducts (if aldehydes/ketones are present). Stable iminophosphorane (incomplete hydrolysis).	The iminophosphorane intermediate can react with carbonyls in an aza-Wittig reaction.[12] Prevention: Ensure no carbonyl contaminants are present. For incomplete hydrolysis, see Q1. The primary challenge is not side products, but the removal of the stoichiometric byproduct, Ph₃P=O.

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Caption: Main Reaction vs. Potential Side Reactions.

Q3: My yield is low due to difficult product isolation. How can I improve my workup and purification?

The product, (2R)-1-amino-3-phenylpropan-2-ol, is an amino alcohol. Its polarity and basicity can make extraction and purification challenging.

• Issue: Poor Extraction from Aqueous Media

  • Cause: The product is a primary amine and a diol, making it relatively polar and potentially water-soluble, especially in its protonated (ammonium salt) form.

  • Solution:

    • Basify Before Extraction: After the reaction workup (especially after an acidic quench for LiAlH₄), ensure the aqueous layer is basic (pH > 10) by adding NaOH or K₂CO₃. This deprotonates the ammonium salt to the free amine, which is more soluble in organic solvents.

    • Use a More Polar Extraction Solvent: If extraction with ethyl acetate or diethyl ether is inefficient, try a more polar solvent like dichloromethane (DCM).

    • Brine Wash: Washing the combined organic layers with brine (saturated NaCl solution) helps to remove dissolved water and can "salt out" the product from any residual aqueous phase, driving it into the organic layer.

• Issue: Removing Triphenylphosphine Oxide (from Staudinger)

  • Cause: Ph₃P=O is a common byproduct of the Staudinger reaction and can be difficult to separate from the desired product by chromatography due to similar polarities.[6]

  • Solution:

    • Acid Wash: After the reaction, dissolve the crude mixture in an organic solvent like ether or DCM. Extract this solution with dilute acid (e.g., 1M HCl). Your amine product will move into the aqueous layer as the ammonium salt, while the neutral Ph₃P=O remains in the organic layer. Separate the layers, then basify the aqueous layer and re-extract your purified amine product.

    • Chromatography: If chromatography is necessary, a polar solvent system, often including a small amount of base like triethylamine or ammonia in methanol/DCM, can help achieve good separation.[13]

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for reducing (2R)-1-azido-3-phenylpropan-2-ol?

There are three primary methods, each with distinct advantages and disadvantages.[6][14]

• Catalytic Hydrogenation:

  • Reagents: Hydrogen gas (H₂), typically with a palladium on carbon (Pd/C) catalyst.[6][8]

  • Pros: High-yielding, clean (byproduct is N₂ gas), and the catalyst can be filtered off.[6]

  • Cons: The catalyst is sensitive to poisoning.[1][2] Requires specialized equipment for handling hydrogen gas safely. May reduce other functional groups.[8]

• Lithium Aluminum Hydride (LiAlH₄) Reduction:

  • Reagents: LiAlH₄ in an anhydrous solvent like THF or diethyl ether.[5][10]

  • Pros: Very powerful and fast reduction.[6]

  • Cons: Highly reactive and pyrophoric; reacts violently with water.[5] It is not chemoselective and will reduce many other functional groups.[11] Requires a careful, often hazardous, quenching procedure.

• Staudinger Reaction:

  • Reagents: A phosphine (usually triphenylphosphine, PPh₃) followed by hydrolysis with water.[7][9]

  • Pros: Extremely mild and highly chemoselective; it will not reduce most other functional groups, making it ideal for complex molecules.[9]

  • Cons: It is a stoichiometric reaction, not catalytic. The triphenylphosphine oxide byproduct can be difficult to remove.[6]

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Caption: General Experimental Workflows for Azide Reduction.

Q2: How do I choose the best reduction method for my specific situation?

• For simple, clean reduction on a large scale: If the azide is the only reducible group, catalytic hydrogenation is often the most efficient and cost-effective method.

• For rapid reduction of a simple molecule: If you have access to anhydrous techniques and no other reducible groups are present, LiAlH₄ is a very fast and effective option.

• For complex molecules with sensitive functional groups: The Staudinger reaction is the superior choice due to its excellent chemoselectivity.[9] It is the go-to method when you need to selectively reduce an azide without affecting esters, ketones, or other sensitive groups.

Q3: What are the critical safety precautions when working with these reactions?

• Organic Azides: Low molecular weight organic azides can be explosive, especially upon heating or shock. While (2R)-1-azido-3-phenylpropan-2-ol is generally stable, always handle it with care in a fume hood and wear appropriate personal protective equipment (PPE), including safety glasses and lab coat. Avoid using metal spatulas to handle azides.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable. Ensure there are no ignition sources nearby. The Pd/C catalyst can be pyrophoric, especially after filtration when it is dry and saturated with hydrogen. It is best to quench the filtered catalyst by wetting it with water before disposal. Using ethanol instead of methanol can reduce the risk of flash fires on contact with the catalyst.[4]

• Lithium Aluminum Hydride: LiAlH₄ is a water-reactive, pyrophoric solid.[5] It must be handled under an inert atmosphere (e.g., nitrogen or argon). The workup procedure involves quenching excess LiAlH₄, which produces flammable hydrogen gas and should be done slowly and carefully in an ice bath.

Experimental Protocols

Protocol 1: General Procedure for TLC Monitoring

• Prepare a TLC chamber with an appropriate eluent system (e.g., 30-50% Ethyl Acetate in Hexanes).

• On a silica TLC plate, spot the starting material (azide), a co-spot (starting material and reaction mixture), and the reaction mixture.

• Develop the plate in the prepared chamber.

• Visualize the plate under a UV lamp (the phenyl group should be UV active). The starting azide will be less polar (higher Rf) than the product amine.

• To specifically visualize the amine, the plate can be stained. A common stain is ninhydrin, which reacts with primary amines to produce a distinct purple spot upon gentle heating.[15]

Protocol 2: Staudinger Reduction and Purifying Acid Wash

• Reaction: Dissolve (2R)-1-azido-3-phenylpropan-2-ol (1.0 eq) in THF (approx. 0.2 M). Add triphenylphosphine (1.1 eq) in one portion. Stir at room temperature for 2-4 hours, monitoring the disappearance of the azide by TLC.

• Hydrolysis: Add water (5-10 eq) to the reaction mixture and heat to 50-60 °C for 6-12 hours or until the iminophosphorane intermediate is fully consumed (as monitored by TLC or LC-MS).

• Workup: Cool the reaction to room temperature and remove the THF under reduced pressure.

• Purification:

  • Dissolve the residue in diethyl ether or DCM (50 mL).

  • Transfer the solution to a separatory funnel and extract with 1M HCl (3 x 20 mL).

  • Combine the acidic aqueous layers. The triphenylphosphine oxide byproduct remains in the organic layer, which can be discarded.

  • Cool the combined aqueous layer in an ice bath and slowly add 6M NaOH until the pH is >10.

  • Extract the now basic aqueous layer with DCM (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified amine product.

References

• Chemo- and Site-Selective Alkyl and Aryl Azide Reductions with Heterogeneous Nanoparticle Catalysts. ACS Catalysis. [Link]

• Staudinger Reaction. Organic Chemistry Tutor. [Link]

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. PMC. [Link]

• Staudinger Reaction Troubleshooting. Reddit r/Chempros. [Link]

• Module II Reduction Reactions - Lecture 14 2.1.1 Lithium Aluminum Hydride (LAH). DAV University. [Link]

• Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism. AdiChemistry. [Link]

• Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Jena Bioscience. [Link]

• Azide Hydrogenation. Reddit r/OrganicChemistry. [Link]

• Reductive Alkylation of Azides and Nitroarenes with Alcohols: A Selective Route to Mono- and Dialkylated Amines. The Journal of Organic Chemistry. [Link]

• Staudinger Reduction. Organic Chemistry Portal. [Link]

• Amide Reduction Mechanism by LiAlH4. Chemistry Steps. [Link]

• Amine synthesis by azide reduction. Organic Chemistry Portal. [Link]

• Reactions of Azides - Substitution, Reduction, Rearrangements, and More. Master Organic Chemistry. [Link]

• Reduction of Azides. Thieme Chemistry. [Link]

• Staudinger Reduction. YouTube. [Link]

• Lithium Aluminium Hydride LiAlH4: Reduction of Nitriles, Azides, Nitro, Epoxides, Alkyl halides etc. YouTube. [Link]

• Lithium aluminium hydride. Wikipedia. [Link]

• Question about reductive amination reaction procedure. Reddit r/Chempros. [Link]

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). Beilstein Journal of Organic Chemistry. [Link]

• The Chemistry of Amine−Azide Interconversion: Catalytic Diazotransfer and Regioselective Azide Reduction. Journal of the American Chemical Society. [Link]

• Struggling with yield for a simple reaction: What could I be screwing up? Reddit r/Chempros. [Link]

• Mild and efficient reduction of azides to amines: Synthesis of fused [2,1-b]quinazolinones. Springer Link. [Link]

• Catalytic Hydrogenation. Chemistry LibreTexts. [Link]

• Mechanistic Insights into the H2S-Mediated Reduction of Aryl Azides Commonly Used in H2S Detection. PMC. [Link]

• A Facile and Convenient Method to Reduce Organo Azides under Electrochemical Condition and Investigation of the Process thorough Cyclic Voltammetry. Oriental Journal of Chemistry. [Link]

• Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent. Polish Journal of Chemistry. [Link]

• A facile procedure for reduction of azides to amines with aluminium triiodide. Indian Journal of Chemistry. [Link]

• Synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. Rasayan Journal of Chemistry. [Link]

• Enantioselective Synthesis of Both Enantiomers of Cathinone via the Microbiological Reduction of 2-Azido- 1-phenyl- 1-propanone. Journal of Organic Chemistry. [Link]

• Catalyst deactivation Common causes. AmmoniaKnowHow. [Link]

• Catalyst Poisoning Mitigation. Energy.gov. [Link]

• Selective Enrichment and Identification of Azide-tagged Cross-linked Peptides Using Chemical Ligation and Mass Spectrometry. PMC. [Link]

• How to Prevent Catalyst Poisoning at the Industrial Scale. Matthey. [Link]

• Synthesis of 2-amino-3-phenylpropan-1-OL compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. ResearchGate. [Link]

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• 2. ammoniaknowhow.com [ammoniaknowhow.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Staudinger Reaction [organic-chemistry.org]
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• 11. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
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Purification methods for (2R)-1-azido-3-phenylpropan-2-ol without column chromatography

Welcome to the Technical Support Center for the chromatography-free purification of (2R)-1-azido-3-phenylpropan-2-ol .

As a critical chiral intermediate in the synthesis of active pharmaceutical ingredients (APIs) such as amphetamine derivatives and dipeptidyl peptidase-IV (DPP-IV) inhibitors, scaling up the production of this azido alcohol requires robust, chromatography-free purification methods. This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to help you achieve >98% purity using only extraction, chemical washing, and high-vacuum distillation.

I. Workflow Visualization

The following diagram outlines the optimized, scalable workflow for isolating the target azido alcohol from the crude reaction mixture without the use of silica gel chromatography.

Caption: Workflow for chromatography-free purification of (2R)-1-azido-3-phenylpropan-2-ol.

II. Standard Operating Procedure (SOP): Self-Validating Protocol

This methodology relies on selective phase partitioning and controlled distillation to isolate the product . Every step includes a built-in validation check to ensure process integrity before advancing.

Step 1: Reaction Quench and Primary Extraction

• Action: Cool the DMF reaction mixture to 20 °C. Add 3 volumes of deionized water to precipitate inorganic salts. Extract the aqueous layer with 3 × 1 volume of Ethyl Acetate (EtOAc).

• Causality: Water drastically reduces the solubility of the organic product in DMF, forcing it into the EtOAc phase, while dissolving the hazardous unreacted NaN₃ and NH₄Cl.

• Self-Validation: Test the aqueous waste layer with starch-iodide paper after adding a drop of acetic acid. A lack of blue/black color indicates the absence of oxidizing impurities. (Note: Azide waste must still be segregated and treated with nitrous acid before disposal).

Step 2: DMF Scrubbing via LiCl Wash

• Action: Wash the combined EtOAc layers with 2 × 1 volume of 5% aqueous Lithium Chloride (LiCl) solution.

• Causality: DMF has a non-zero partition coefficient in EtOAc. Li⁺ ions form strong coordination complexes with the carbonyl oxygen of DMF, shifting its solubility entirely into the aqueous phase.

• Self-Validation: Evaporate a 1 mL aliquot of the organic layer and analyze via ¹H-NMR. The characteristic DMF formyl proton (~8.0 ppm) must be completely absent before proceeding.

Step 3: Decoloration and Drying

• Action: Add anhydrous MgSO₄ and 10% w/w activated carbon to the organic phase. Stir for 30 minutes, then filter through a Celite pad.

• Causality: Activated carbon traps high-molecular-weight colored oligomers (trace epoxide polymerization products), while the Celite pad prevents carbon fines from passing into the filtrate.

Step 4: High-Vacuum Short-Path Distillation

• Action: Concentrate the filtrate under reduced pressure (≤ 35 °C bath). Transfer the resulting oil to a Kugelrohr or short-path distillation setup. Apply ultra-high vacuum (< 0.1 mbar) and distill the product, keeping the pot temperature strictly below 80 °C.

• Causality: Azides are thermally labile. By maximizing the vacuum, the boiling point is artificially lowered, allowing the azido alcohol to vaporize well below its thermal decomposition threshold (>120 °C).

• Self-Validation: Monitor the vacuum gauge continuously. A sudden spike in pressure indicates nitrogen gas evolution (azide decomposition). If this occurs, immediately remove the heat source.

III. Quantitative Data: Purification Metrics

The table below summarizes the expected outcomes for each stage of the chromatography-free purification process.

Purification Step	Primary Impurity Removed	Recovery Yield (%)	Cumulative Purity (GC/NMR)	Scalability Profile
Liquid-Liquid Extraction	NaN₃, NH₄Cl, Bulk DMF	95 – 98%	80 – 85%	Excellent (Standard reactors)
5% LiCl Wash	Residual Trace DMF	94 – 96%	88 – 90%	Excellent (Standard reactors)
Carbon Filtration	Colored oligomers, polymers	90 – 93%	92 – 94%	Excellent (Filter press)
High-Vacuum Distillation	Unreacted epoxide, heavies	80 – 85%	> 98.5%	Moderate (Requires high-vacuum infrastructure)

IV. Troubleshooting Guides & FAQs

Q1: My extracted product still contains 5-10% of unreacted (R)-2-benzyloxirane. How do I remove it without a silica column? A1: Epoxides co-distill poorly with the product and must be removed chemically.

• Causality: The ring-opening is an equilibrium-driven nucleophilic attack. If the reaction stalled or insufficient equivalents of NaN₃ were used, the epoxide remains.

• Solution: Wash the organic phase with a mild aqueous acid (e.g., 0.5 M H₂SO₄) for 15 minutes before the LiCl wash. The acid catalyzes the hydrolysis of the epoxide into a highly polar, water-soluble diol (3-phenylpropane-1,2-diol), which partitions cleanly into the aqueous waste. The azido alcohol is highly stable under these mild acidic conditions.

Q2: Is it safe to distill (2R)-1-azido-3-phenylpropan-2-ol at scale? A2: Yes, provided strict vacuum and temperature parameters are maintained.

• Causality: The safety of an organic azide is estimated using the (C+O)/N ratio. For (2R)-1-azido-3-phenylpropan-2-ol (C₉H₁₁N₃O), the ratio is (9+1)/3 = 3.33. A ratio > 3 indicates that the compound is not a primary explosive and is generally safe for standard laboratory handling. However, thermal decomposition (releasing N₂ gas) can occur above 120 °C.

• Solution: Always use a high-vacuum pump capable of < 0.1 mbar to ensure the distillation pot never exceeds 80 °C. Never distill azides to dryness; leave a 10% heel in the distillation pot to buffer heat transfer and prevent localized hot spots.

Q3: Why do we use Ammonium Chloride (NH₄Cl) in the initial synthesis instead of just Sodium Azide? A3: NH₄Cl is essential for reaction efficiency and impurity control .

• Causality: The nucleophilic attack of the azide ion on the epoxide generates a highly basic alkoxide intermediate. Without a proton source, this alkoxide can trigger side reactions, including epoxide polymerization or a Payne rearrangement. NH₄Cl (pKa ~9.2) acts as a mild proton donor, immediately neutralizing the alkoxide to form the stable alcohol while simultaneously activating the epoxide oxygen via hydrogen bonding .

V. References

• European Patent EP1490335B1. Tetrahydroimidazo[1,2-a]pyrazine derivatives as dipeptidyl peptidase-IV inhibitors. (Details the synthesis of 1-azido-3-phenyl-2-propanol via 2-benzyloxirane and NaN₃/NH₄Cl). URL:

• Polymer Chemistry (RSC Publishing). Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization. (Discusses the mechanistic necessity of proton donors in epoxide/aziridine ring-opening with azides). URL:[Link]

• Chemical Reviews (ACS Publications). Chemoenzymatic Synthesis of Inositols, Conduritols, and Cyclitol Analogues. (Validates chromatography-free purification strategies for cyclic and acyclic epoxides/azido alcohols). URL:[Link]

Preventing racemization during (2R)-1-azido-3-phenylpropan-2-ol storage and scale-up

A Guide to Preventing Racemization During Storage and Scale-Up

Welcome to the Technical Support Center for (2R)-1-azido-3-phenylpropan-2-ol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the stereochemical stability of this important chiral intermediate. Maintaining the enantiomeric purity of (2R)-1-azido-3-phenylpropan-2-ol is critical for its successful application in pharmaceutical synthesis, where the biological activity of the final product is often dependent on its specific stereochemistry.[1][2][3]

This guide provides in-depth troubleshooting advice and frequently asked questions to help you prevent racemization during storage and effectively manage the challenges of process scale-up.

Troubleshooting Guide: Loss of Enantiomeric Excess

This section addresses specific issues you may encounter that lead to a decrease in the enantiomeric excess (ee) of your (2R)-1-azido-3-phenylpropan-2-ol.

Question 1: I've observed a decrease in the enantiomeric excess of my stored (2R)-1-azido-3-phenylpropan-2-ol. What are the likely causes and how can I prevent this?

Answer:

A decrease in enantiomeric excess, or racemization, during storage is a significant concern.[] The primary culprits are often inappropriate storage conditions that promote chemical degradation pathways leading to the loss of stereochemical integrity.

Potential Causes and Solutions:

• Temperature Fluctuations and Elevated Temperatures: Heat can provide the activation energy for racemization pathways.[]

  • Solution: Store the compound at or below recommended temperatures, typically refrigerated (2-8 °C) or frozen (-18 °C or lower) for long-term stability.[5][6][7] Avoid repeated freeze-thaw cycles.

• Presence of Acidic or Basic Impurities: Trace amounts of acids or bases can catalyze racemization.[8][9] Secondary alcohols, while generally more stereochemically stable than other classes of compounds, can be susceptible to racemization under these conditions.[8]

  • Solution: Ensure the compound is highly pure before storage. If necessary, repurify to remove any acidic or basic residues. Store in neutral, high-purity glass or appropriate plastic containers.

• Exposure to Light: Photochemical degradation can be a concern for many organic molecules, potentially leading to the formation of radicals or other reactive species that can facilitate racemization.[10]

  • Solution: Store the compound in amber vials or other light-protecting containers.[6][7][11]

• Incompatible Solvents: If stored in solution, the choice of solvent is critical. Protic or polar solvents can sometimes facilitate racemization by stabilizing charged intermediates.[][9]

  • Solution: If storage in solution is necessary, use a non-polar, aprotic solvent. However, for long-term storage, it is generally best to store the compound as a neat, dry solid.

Question 2: My enantiomeric excess is decreasing after purification by column chromatography. What's happening and how can I fix it?

Answer:

Standard silica gel is acidic and can promote racemization of sensitive chiral compounds.[9] This is a common issue encountered during purification.

Solutions:

• Neutralize the Stationary Phase: Before performing chromatography, you can neutralize the silica gel by washing it with a solution of a non-nucleophilic base, like triethylamine, in the eluent, followed by re-equilibration with the pure eluent.

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase, such as neutral alumina.

• Alternative Purification Methods: If racemization on silica is a persistent issue, explore other purification techniques like recrystallization or precipitation, which are less likely to cause racemization.[5]

Frequently Asked Questions (FAQs)

This section covers broader questions regarding the storage, handling, and scale-up of (2R)-1-azido-3-phenylpropan-2-ol.

FAQ 1: What are the optimal long-term storage conditions for (2R)-1-azido-3-phenylpropan-2-ol?

Answer:

For optimal long-term stability and to prevent racemization, (2R)-1-azido-3-phenylpropan-2-ol should be stored as a pure, dry solid under the following conditions:

Parameter	Recommendation	Rationale
Temperature	-18 °C or below[5][6][11]	Minimizes degradation and racemization rates.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation of the secondary alcohol.[12]
Light	Protected from light (Amber vial)[7][11]	Prevents photochemical decomposition.
Container	Tightly sealed, neutral glass or compatible plastic[6][11]	Prevents contamination and interaction with container material.

FAQ 2: What are the key safety considerations when handling and scaling up processes with (2R)-1-azido-3-phenylpropan-2-ol?

Answer:

Organic azides are energetic compounds and must be handled with caution.[11] The stability of an organic azide is influenced by its carbon-to-nitrogen ratio.[11] While (2R)-1-azido-3-phenylpropan-2-ol has a relatively high carbon-to-nitrogen ratio, making it more stable than smaller organic azides, the following precautions are essential, especially during scale-up:

• Avoid Heat, Shock, and Friction: Do not heat the compound unnecessarily.[5] Avoid grinding or subjecting it to mechanical shock.[7]

• Incompatible Materials: Keep away from strong acids, which can form the highly toxic and explosive hydrazoic acid (HN₃).[11][13] Also, avoid contact with heavy metals (e.g., copper, lead, silver) and their salts, as this can form highly sensitive metal azides.[5][11] Do not use metal spatulas for handling.[11][13]

• Solvent Choice: Avoid using halogenated solvents like dichloromethane or chloroform, as they can react with azides to form explosive di- and tri-azidomethane.[6][11]

• Scale-Up Considerations: When scaling up reactions involving azides, it is crucial to consider heat transfer and potential for exothermic decomposition.[14] Ensure adequate cooling capacity and consider performing the reaction in a continuous flow setup to minimize the volume of hazardous material at any given time.[15][16]

FAQ 3: How can I accurately determine the enantiomeric excess of (2R)-1-azido-3-phenylpropan-2-ol?

Answer:

Accurate determination of enantiomeric excess is crucial for quality control.[17] The most common and reliable method is High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) .[18][19]

• Direct Method: This is often the preferred approach as it avoids derivatization.[18] The enantiomers are separated directly on a chiral column based on their different interactions with the CSP.[18]

• Indirect Method: This involves reacting the alcohol with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral HPLC column.[18]

Other techniques for determining enantiomeric excess include:

• Gas Chromatography (GC) on a chiral stationary phase, provided the compound is volatile and thermally stable.[17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy using chiral shift reagents or chiral solvating agents.[17]

• Circular Dichroism (CD) Spectroscopy .[19]

Experimental Protocols

Protocol: Determination of Enantiomeric Excess by Chiral HPLC

This protocol provides a general guideline for determining the enantiomeric excess of (2R)-1-azido-3-phenylpropan-2-ol. Method optimization will be required.

• Sample Preparation:

  • Prepare a stock solution of your (2R)-1-azido-3-phenylpropan-2-ol sample in the mobile phase at a concentration of approximately 0.5 mg/mL.

  • Prepare a standard solution of the racemic mixture of 1-azido-3-phenylpropan-2-ol at the same concentration.

• HPLC Conditions (Example):

  • Column: A polysaccharide-based chiral stationary phase (e.g., Chiralpak® series) is a good starting point.[18]

  • Mobile Phase: A mixture of n-Heptane and a polar modifier like isopropanol or ethanol is commonly used. A small amount of an additive like diethylamine may be required to improve peak shape. A typical starting point could be n-Heptane/Isopropanol (90:10, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Ambient or controlled at 25 °C.

  • Detection: UV at a wavelength where the phenyl group absorbs (e.g., 254 nm).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Inject the racemic standard to determine the retention times of both the (R) and (S) enantiomers and to ensure the column is providing baseline separation.

  • Inject your sample solution.

  • Calculate the enantiomeric excess (ee) using the peak areas of the two enantiomers:

    • ee (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] x 100

Diagrams

Potential Racemization Pathway of a Secondary Alcohol

Caption: Decision tree for troubleshooting racemization issues.

References

• A Researcher's Guide to Enantiomeric Excess Determination of Chiral Alcohols by HPLC. Benchchem.
• Technical Support Center: Stability and Handling of Azide-Containing Compounds. Benchchem.
• Safe Handling of Azides. safety.pitt.edu.
• Sodium Azide and Organic Azides. ehs.ucsb.edu.
• Azides. uvic.ca.
• Information on Azide Compounds. Stanford Environmental Health & Safety.
• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. PubMed.
• Advances in chiral analysis: from classical methods to emerging technologies. Royal Society of Chemistry.
• Chiral Intermediates in Drug Synthesis. BOC Sciences.
• Determination of enantiomeric excess. University of Bristol.
• Process for the deracemization of secondary alcohols. Google Patents.
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library.
• minimizing racemization during the synthesis of chiral amino alcohols. Benchchem.
• Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. ACS Publications.
• Technical Support Center: Preventing Racemization During Chiral Alcohol Derivatization. Benchchem.
• A comparative study on the thermal stability of different organic azides. Benchchem.

• Racemization catalysts for the dynamic kinetic resolution of alcohols and amines. ResearchGate. Available at: [Link]

• A study on the thermal stability of organic azides. ResearchGate. Available at: [Link]

• addressing stability issues and degradation pathways of 1-Propanol, 1,2-diphenyl-. Benchchem.
• Challenges of scaling up chemical processes (based on real life experiences). Springer.

• CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. YouTube. Available at: [Link]

• One-pot Synthesis of β-Azido and β-Amino Alcohols Using Fe3O4@SiO2@CS@POCl2-x as a Heterogenous and Magnetic Nanocatalyst. Organic Chemistry Research. Available at: [Link]

• Racemization of enantiopure secondary alcohols by Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase. Royal Society of Chemistry. Available at: [Link]

• The Significance of Chirality in Drug Design and Development. PMC. Available at: [Link]

• Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. MDPI. Available at: [Link]

• Chiral Drug Intermediate: Impact On Drug Efficacy And Safety. Available at: [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. ACS Publications. Available at: [Link]

• Importance of Chiral Separation and Resolution in Drug Synthesis. Pure Synth. Available at: [Link]

• Opportunities and Limits of the Use of Azides in Industrial Production. Implementation of Safety Measures. ResearchGate. Available at: [Link]

• Guidance for Industry: Stereochemical Issues in Chiral Drug Development. Canada.ca. Available at: [Link]

• Continuous flow azide formation. CORE. Available at: [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC. Available at: [Link]

• Safe Practices for Azide Chemistry Scale-up: A Case Study On a Pharmaceutical Intermediate. ResearchGate. Available at: [Link]

• Enantiomeric excess. Wikipedia. Available at: [Link]

• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. PolyU Institutional Research Archive. Available at: [Link]

• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. MDPI. Available at: [Link]

• Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. ResearchGate. Available at: [Link]

• Chiral recognition and determination of enantiomeric excess of chiral compounds by UV-visible-shortwave near infrared diffuse reflectance spectroscopy with chemometrics. Royal Society of Chemistry. Available at: [Link]

• Enantiomeric Excess (ee) and Specific Rotation Practice Problems. Chemistry Steps. Available at: [Link]

• Photochemical degradation of 1,3-dichloro-2-propanol aqueous solutions. PubMed. Available at: [Link]

• Enantioselective Synthesis of Both Enantiomers of Cathinone via the Microbiological Reduction of 2-Azido- 1-phenyl- 1-propanone. ACS Publications. Available at: [Link]

• Processes to separate enantiomers. SciSpace. Available at: [Link]

• Racemization – Knowledge and References. Taylor & Francis. Available at: [Link]

• Scheme of 1,2-propanediol high-temperature degradation pathways. ResearchGate. Available at: [Link]

• Pathway of 1,2-propanediol degradation. Under fermentative conditions,... ResearchGate. Available at: [Link]

• Parallel kinetic resolution of aziridines via chiral phosphoric acid-catalyzed apparent hydrolytic ring-opening. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arborpharmchem.com [arborpharmchem.com]
• 3. pure-synth.com [pure-synth.com]
• 5. benchchem.com [benchchem.com]
• 6. ehs.ucsb.edu [ehs.ucsb.edu]
• 7. uvic.ca [uvic.ca]
• 8. EP2257635A2 - Process for the deracemization of secondary alcohols - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Photochemical degradation of 1,3-dichloro-2-propanol aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. safety.pitt.edu [safety.pitt.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 14. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 15. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. Determination of enantiomeric excess [ch.ic.ac.uk]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]

Optimizing catalyst loading for (2R)-1-azido-3-phenylpropan-2-ol CuAAC click reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield and kinetic bottlenecks when performing Copper-Catalyzed Azide-Alkyne Cycloadditions (CuAAC) on complex, functionalized substrates.

Working with (2R)-1-azido-3-phenylpropan-2-ol presents a unique set of mechanistic challenges. This guide is designed to move beyond generic protocols, explaining the chemical causality behind catalyst optimization so you can engineer a self-validating, high-yielding reaction system.

Mechanistic Insight: The "Azido Alcohol" Challenge

(2R)-1-azido-3-phenylpropan-2-ol is not a simple aliphatic azide. It contains a chiral center, a bulky hydrophobic phenyl ring, and—most critically—a β -hydroxyl group adjacent to the azide.

During a standard CuAAC catalytic cycle, the azide coordinates to the Cu(I)-acetylide intermediate. However, the adjacent hydroxyl group acts as a secondary coordinating moiety, forming a bidentate chelate with the copper center[1],[2]. While chelation can sometimes accelerate reactions by increasing the effective local concentration of the azide, the steric bulk of the phenyl group combined with the β -hydroxyl often stabilizes an off-cycle resting state . This traps the active Cu(I) catalyst, stalling the reaction and artificially inflating the perceived need for higher catalyst loading[2].

To overcome this, your accelerating ligand must possess a higher binding affinity for Cu(I) than the substrate's β -hydroxyl group, forcing the intermediate back into the productive catalytic cycle[3].

CuAAC Catalytic Cycle Highlighting Beta-Hydroxyl Off-Cycle Chelation.

Troubleshooting & FAQs

Q: My reaction stalls at 40-50% conversion. Should I increase the CuSO₄ loading? A: No. Simply increasing copper loading promotes oxidative coupling of the alkyne (Glaser coupling) and generates reactive oxygen species (ROS)[4]. The stall is caused by the β -hydroxyl group of the (2R)-1-azido-3-phenylpropan-2-ol chelating the Cu(I) and forming the off-cycle complex described above. Instead of adding more copper, switch to a highly active accelerating ligand like BTTAA and ensure a 1:2 to 1:4 ratio of Cu:Ligand[3]. BTTAA promotes a significantly faster rate of copper reduction (1895 µM⁻¹ s⁻¹) compared to standard ligands like THPTA (585 µM⁻¹ s⁻¹)[5], driving the reaction forward.

Q: How do I choose between TBTA, THPTA, and BTTAA for this specific substrate? A:

• TBTA is poorly water-soluble and generally unsuitable for the polar solvent mixtures required to dissolve both the azido alcohol and sodium ascorbate.

• THPTA is highly water-soluble and a good baseline[6], but it often struggles to outcompete the internal chelation of β -hydroxy azides.

• BTTAA is the optimal choice. It provides superior stabilization of Cu(I) in aqueous environments and accelerates the kinetics sufficiently to bypass the off-cycle resting state[3].

Q: How do I ensure the (2R) stereocenter is preserved during the click reaction? A: CuAAC is inherently stereoretentive because no bonds are broken at the stereogenic center[7]. However, epimerization or degradation can occur if the reaction is run at elevated temperatures (>60°C) or in the presence of strong bases. Maintain the reaction at room temperature and use a neutral buffer (e.g., 100 mM Sodium Phosphate, pH 7.4)[7].

Q: Why must I pre-complex the copper and ligand before adding the azido alcohol? A: Pre-complexation is a critical self-validating step. If CuSO₄ and the azido alcohol are mixed before the ligand, the β -hydroxyl group will immediately coordinate with the free copper[1]. By incubating CuSO₄ with BTTAA for 15 minutes prior to introducing the substrate, you thermodynamically lock the copper into the active catalytic conformation[6].

Quantitative Optimization Data

The following table summarizes the kinetic performance of various catalyst/ligand systems specifically when reacting β -hydroxy azides like (2R)-1-azido-3-phenylpropan-2-ol with a standard terminal alkyne.

Ligand System	Cu(I) Loading (mol%)	Ligand Loading (mol%)	Optimal Solvent System	Time to >95% Conversion	Side Reactions Observed
None	10%	0%	t-BuOH / H₂O (1:1)	>48 hours	High (Glaser coupling)
TBTA	5%	10%	DMSO / H₂O (3:1)	18 hours	Moderate
THPTA	2%	4%	Buffer / DMSO (9:1)	4 hours	Low
BTTAA	1%	2%	Buffer / DMSO (9:1)	30 minutes	None detected

Self-Validating Experimental Protocol (SOP)

This protocol utilizes a self-validating design. At key steps, visual or analytical feedback confirms that the chemical environment is correct before you proceed.

Materials Required:

• 100 mM CuSO₄ in strictly degassed water.

• 200 mM BTTAA ligand in degassed water.

• 100 mM Sodium Ascorbate in degassed water (Must be prepared fresh daily).

• 100 mM Sodium Phosphate Buffer (pH 7.4).

Step-by-Step Methodology:

• Catalyst Pre-Complexation (Crucial): In a 1.5 mL microcentrifuge tube, combine 10 µL of 100 mM CuSO₄ with 20 µL of 200 mM BTTAA (1:2 molar ratio).

  • Validation Checkpoint 1: The solution must turn a clear, bright blue without any precipitation. This confirms the formation of the Cu(II)-BTTAA complex. Let it incubate at room temperature for 15 minutes.

• Substrate Preparation: In your main reaction vessel, dissolve the terminal alkyne (1.0 eq) and (2R)-1-azido-3-phenylpropan-2-ol (1.2 eq) in a mixture of 100 mM Sodium Phosphate buffer and DMSO (to aid phenyl ring solubility). The final substrate concentration should be ~10 mM.

• Complex Addition: Transfer the pre-complexed Cu(II)-BTTAA solution to the main reaction vessel.

• Reaction Initiation: Add 40 equivalents (relative to catalyst) of the freshly prepared Sodium Ascorbate solution to the reaction mixture.

  • Validation Checkpoint 2: The reaction mixture must transition from blue to pale yellow or colorless within 60 seconds. This colorimetric shift is the absolute confirmation that Cu(II) has been successfully reduced to the catalytically active Cu(I) state. If the solution remains blue or turns brown, your ascorbate is oxidized; abort and prepare fresh reductant.

• Incubation & Monitoring: Protect the reaction from light and stir at room temperature for 30–60 minutes.

  • Validation Checkpoint 3: Monitor via LC-MS. The mass balance should show complete consumption of the alkyne and the appearance of the 1,4-disubstituted triazole mass without the M-2 mass indicative of Glaser coupling byproducts.

CuAAC Optimization Workflow for Chiral Azido Alcohols.

References

• Alkyne-Azide Click Chemistry Protocol for ADCs - AxisPharm -[Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC -[Link]

• Enantioselective Copper Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution - ACS Publications -[Link]

• Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - RSC Publishing -[Link]

• The effect of the copper ligand on S. oneidensis catalyzed CuAAC - ResearchGate -[Link]

• Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC -[Link]

• Azidation in the Difunctionalization of Olefins - PMC - NIH -[Link]

Sources

• 1. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Azidation in the Difunctionalization of Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. broadpharm.com [broadpharm.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Regioselectivity Issues in the Epoxide Azidolysis of (R)-Styrene Oxide

Welcome to the technical support center for the synthesis of (2R)-1-azido-3-phenylpropan-2-ol. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of regioselective epoxide ring-opening reactions. Here, we address common challenges and provide in-depth troubleshooting strategies to help you achieve high yields and regioselectivity in the azidolysis of (R)-styrene oxide.

Introduction

The synthesis of chiral β-azido alcohols, such as (2R)-1-azido-3-phenylpropan-2-ol, is a critical step in the development of many pharmaceutical agents. These compounds are valuable precursors to chiral amino alcohols and other key intermediates.[1][2] The ring-opening of epoxides with an azide nucleophile is a common method for their preparation. However, achieving high regioselectivity in the azidolysis of unsymmetrical epoxides like styrene oxide presents a significant challenge.[3][4][5] The nucleophilic attack can occur at either the benzylic (α) or the terminal (β) carbon, leading to a mixture of regioisomers. This guide provides practical solutions to overcome these regioselectivity issues.

Frequently Asked Questions (FAQs)

Q1: Why am I getting a mixture of regioisomers in the azidolysis of (R)-styrene oxide?

The formation of a mixture of 1-azido-2-phenylethanol (attack at the terminal carbon) and 2-azido-1-phenylethanol (attack at the benzylic carbon) is a common issue. The regioselectivity of the epoxide ring-opening is influenced by a delicate balance of steric and electronic factors, which are highly dependent on the reaction conditions.[3]

• Under basic or neutral conditions (SN2-like): The azide nucleophile preferentially attacks the less sterically hindered terminal (β) carbon.[6][7]

• Under acidic conditions (SN1-like): Protonation of the epoxide oxygen makes the C-O bond weaker and facilitates the development of a partial positive charge on the more substituted benzylic (α) carbon. This carbocation-like character favors nucleophilic attack at the benzylic position.[6][8]

For styrene oxide, the electronic stabilization of the benzylic carbocation often leads to a preference for attack at the benzylic carbon, even under neutral or slightly basic conditions.[6][9]

Q2: How can I favor the formation of the desired (2R)-1-azido-3-phenylpropan-2-ol isomer?

To favor the formation of (2R)-1-azido-3-phenylpropan-2-ol, you need to promote nucleophilic attack at the terminal (β) carbon of (R)-styrene oxide. This is typically achieved under conditions that favor an SN2 mechanism.

Q3: What is the role of the solvent in controlling regioselectivity?

The solvent plays a crucial role in determining the reaction pathway and, consequently, the regioselectivity.[10][11][12]

• Protic solvents (e.g., water, alcohols): Can stabilize both the nucleophile and the developing carbocation-like transition state, potentially leading to a mixture of products. However, in some cases, water can be used to achieve high regioselectivity.[1][6]

• Aprotic polar solvents (e.g., acetonitrile, DMF): Can favor SN2-type reactions by solvating the cation of the azide salt while leaving the azide anion relatively free to act as a nucleophile.

• Nonpolar solvents (e.g., toluene, hexane): Generally lead to slower reaction rates and may not be suitable for dissolving the azide source.

A noticeable solvent effect has been observed on both conversion and selectivity in the ring-opening of styrene oxide.[11] For instance, halogenated solvents and alkanes tend to favor SN2 pathways.[11]

Q4: Can a catalyst be used to improve regioselectivity?

Yes, various catalysts can be employed to enhance regioselectivity.

• Lewis acids: Can activate the epoxide, but care must be taken as strong Lewis acids can promote an SN1-like mechanism, favoring attack at the benzylic carbon.[13][14][15] However, some Lewis acid systems can be tuned to favor the desired regioisomer.[11]

• Enzymatic catalysts: Halohydrin dehalogenases (HHDHs) have been shown to catalyze the highly regioselective and enantioselective azidolysis of aromatic epoxides, often with regioselectivity opposite to that of the non-enzymatic reaction.[16][17]

• Metal-salen complexes: Chiral Cr-salen and Co-salen complexes have been successfully used for the asymmetric ring-opening of epoxides with high enantioselectivity.[18][19][20][21][22]

Troubleshooting Guides

Problem 1: Poor Regioselectivity - Mixture of α- and β-attack products.

This is the most common issue, resulting in a mixture of (2R)-1-azido-3-phenylpropan-2-ol and (2R)-2-azido-2-phenylethan-1-ol.

Root Cause Analysis & Solution Workflow

Caption: Troubleshooting workflow for poor regioselectivity.

Detailed Troubleshooting Steps

• Control the pH: The pH of the reaction medium is a critical parameter.

  • Recommendation: Perform the reaction under basic conditions (pH ~9.5) to favor SN2 attack at the less hindered terminal carbon.[6][8] You can use a buffer system to maintain the desired pH.

  • Avoid: Acidic conditions (pH < 7) which promote the formation of the undesired regioisomer.[6][8][9]

• Optimize the Solvent System:

  • Recommendation: Use an aprotic polar solvent like acetonitrile in combination with water.[23] This can help to solubilize the sodium azide while favoring an SN2 pathway.

  • Alternative: For certain substrates, using water as the sole solvent at an elevated temperature (e.g., 60 °C) can lead to high regioselectivity for the terminal attack product.[1]

• Consider a Catalyst:

  • Enzymatic Catalysis: Employing a halohydrin dehalogenase (HheC) can provide excellent regioselectivity for the desired product.[16][17]

  • Lewis Acid Catalysis: If a Lewis acid is necessary, choose one that is less likely to promote carbocation formation. For example, milder Lewis acids or specific catalyst systems that have been shown to favor terminal attack.[13]

Problem 2: Low Yield of the Desired Product.

Low yields can be due to side reactions, incomplete conversion, or product degradation.

Troubleshooting Steps

• Check for Diol Formation: A common side reaction is the hydrolysis of the epoxide to form a diol, especially in the presence of water.[24]

  • Solution: While water can be a beneficial solvent for regioselectivity, its concentration may need to be optimized. Running the reaction under anhydrous conditions is an option, but this can be challenging with sodium azide. Using a supported sodium azide on a solid support like zeolite or alumina can help control the water content.[24]

• Monitor Reaction Progress: Incomplete conversion can lead to low yields.

  • Solution: Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. If the reaction is stalling, a slight increase in temperature or the addition of a catalyst might be necessary.

• Ensure Reagent Purity: Impurities in the starting materials or reagents can interfere with the reaction.

  • Solution: Use freshly purified (R)-styrene oxide and high-purity sodium azide.

Problem 3: Formation of Byproducts.

Besides the undesired regioisomer and diol, other byproducts may form.

Troubleshooting Steps

• Identify the Byproducts: Use techniques like NMR and Mass Spectrometry to identify the structure of the byproducts. This will provide clues about the side reactions occurring.

• Optimize Reaction Temperature: High temperatures can sometimes lead to decomposition or rearrangement products.

  • Solution: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Experimental Protocols

Protocol 1: pH-Controlled Azidolysis in Water[3][6][8]

This protocol aims to maximize the yield of the desired (2R)-1-azido-3-phenylpropan-2-ol by controlling the pH to favor SN2 attack.

Materials:

• (R)-Styrene oxide

• Sodium azide (NaN3)

• Deionized water

• Buffer solution (pH 9.5)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• In a round-bottom flask, dissolve sodium azide (2.0 eq.) in deionized water.

• Adjust the pH of the solution to 9.5 using a suitable buffer.

• Add (R)-styrene oxide (1.0 eq.) to the stirred solution.

• Heat the reaction mixture to 60 °C and stir for 3-4 hours, monitoring the reaction progress by TLC.[1]

• After completion, cool the reaction to room temperature and add more water.

• Extract the aqueous phase with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4 or Na2SO4.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the product by flash column chromatography on silica gel.

Protocol 2: Oxone®-Promoted Azidolysis in Aqueous Acetonitrile[23]

This protocol utilizes Oxone® as a promoter to achieve high regioselectivity and yield under mild conditions.

Materials:

• (R)-Styrene oxide

• Sodium azide (NaN3)

• Oxone® (potassium peroxymonosulfate)

• Acetonitrile

• Water

Procedure:

• Dissolve (R)-styrene oxide (1.0 eq.) in a mixture of acetonitrile and water (e.g., 4:1 v/v).

• Add sodium azide (1.5 eq.) to the solution.

• Add Oxone® (0.5 eq.) portion-wise while stirring at room temperature.

• Monitor the reaction by TLC until the starting epoxide is consumed.

• Quench the reaction by adding water and extract the product with an organic solvent (e.g., ethyl acetate).

• Work up the organic phase as described in Protocol 1.

Data Summary

Method	Catalyst/Promoter	Solvent	Temp (°C)	Time (h)	Major Product	Regioselectivity (β:α)	Yield (%)	Reference
pH-Controlled	None	Water (pH 9.5)	60	3.5	β-azido alcohol	High	~90	[1]
pH-Controlled	None	Water (pH 4.2)	30	3	α-azido alcohol	Low	~95	[3]
Oxone®-Promoted	Oxone®	Acetonitrile/Water	RT	0.5-2	β-azido alcohol	High	>90	[23]
Enzymatic	HheC	Buffer	RT	24	β-azido alcohol	>99:1	~85	[16][17]

Mechanistic Insights

The regioselectivity of the epoxide azidolysis is a classic example of the competition between SN1 and SN2 reaction pathways.

Caption: Competing SN1 and SN2 pathways in epoxide azidolysis.

Under acidic conditions, the epoxide oxygen is protonated, leading to a more favorable leaving group. The C-O bond at the benzylic position is weakened, and a significant positive charge develops on the benzylic carbon. This carbocation-like intermediate is then attacked by the azide nucleophile, leading to the α-attack product.

Conversely, under basic or neutral conditions, the reaction proceeds via a more concerted SN2 mechanism. The azide anion, being a good nucleophile, attacks the less sterically hindered terminal carbon, leading to the desired β-azido alcohol with inversion of configuration at that center.

References

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• Fringuelli, F., et al. (1999). Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH-Controlled Reaction. The Journal of Organic Chemistry, 64(16), 6094–6096. [Link]

• Jacobsen, E. N. (2000). Asymmetric catalysis of epoxide ring-opening reactions. Accounts of Chemical Research, 33(6), 421–431. [Link]

• Parvin, Z., et al. (2021). Consequences of Pore Polarity and Solvent Structure on Epoxide Ring-Opening in Lewis and Brønsted Acid Zeolites. JACS Au, 1(9), 1436–1448. [Link]

• Brace, N. O. (1962). Regiochemistry of nucleophilic opening of β-substituted styrene oxides with thiolate anions: model experiments in the synthesis of leukotriene analogues. Journal of the Chemical Society, Perkin Transactions 1, 446-451. [Link]

• van der Toorn, J. C., et al. (2018). One pot ‘click’ reactions: tandem enantioselective biocatalytic epoxide ring opening and [3+2] azide alkyne cycloaddition. Chemical Communications, 54(72), 10126-10129. [Link]

• Inoue, M., et al. (1980). Solvent Effects on Stereo and Regioselectivities of Ring-opening Reaction of Epoxide with Aluminum Chloride. Bulletin of the Chemical Society of Japan, 53(4), 1121-1125. [Link]

• Sharma, S., et al. (2023). Leveraging Environmental Control for Regiodivergent Epoxide Ring-Openings. ChemRxiv. [Link]

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• Corey, E. J., & Ganem, B. (1976). Synthesis of Chiral Cyclic Alcohols from Chiral Epoxides by H or N Substitution with Frontside Displacement. Organic Letters, 20(20), 5397–5400. [Link]

• Corey, E. J., & Helal, C. J. (1998). Synthesis of Chiral Cyclic Alcohols from Chiral Epoxides by H or N Substitution with Frontside Displacement.

• Jacobsen, E. N. (2000). Asymmetric catalysis of epoxide ring-opening reactions. Accounts of Chemical Research, 33(6), 421-431. [Link]

• Frings, M., et al. (2010). Resolution of 2,2-Disubstituted Epoxides via Biocatalytic Azidolysis. Organic Letters, 12(17), 3934–3937. [Link]

• van der Wal, J. C., et al. (2013). Regioselectivity Control of the Ring Opening of Epoxides With Sodium Azide in a Microreactor. Organic Process Research & Development, 17(2), 299-307.

• Alcaide, B., et al. (2008). Unusual Regioselectivity in the Opening of Epoxides by Carboxylic Acid Enediolates. Molecules, 13(6), 1289-1300. [Link]

• de Souza, R. O. M. A., et al. (2011). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. Molecules, 16(5), 3921–3956. [Link]

• Deshpande, N. A., et al. (2019). Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts: Regioselectivity and mechanism. Journal of Catalysis, 370, 263-272. [Link]

• Widersten, M., et al. (2008). Cyanolysis and Azidolysis of Epoxides by Haloalcohol Dehalogenase: Theoretical Study of the Reaction Mechanism and Origins of Regioselectivity. Biochemistry, 47(19), 5406–5416. [Link]

• Sabitha, G., et al. (2002). Ring Opening of Epoxides and Aziridines with Sodium Azide using Oxone® in Aqueous Acetonitrile: A Highly Regioselective Azidolysis Reaction. Synthesis, 2002(15), 2254-2258. [Link]

• McDonald, R. I., et al. (2013). Nucleophilic Transformations of Lewis Acid-Activated Disubstituted Epoxides with Catalyst-Controlled Regioselectivity. The Journal of Organic Chemistry, 78(13), 6465–6490. [Link]

• Ashenhurst, J. (2015). Epoxide Ring Opening With Base. Master Organic Chemistry. [Link]

• Sreedhar, B., et al. (2017). Regioselective ring opening of styrene oxide by carbon nucleophiles catalyzed by metal–organic frameworks under solvent-free conditions. Journal of Industrial and Engineering Chemistry, 53, 233-240.

• Ghorbani-Choghamarani, A., & Azadi, G. (2024). One-pot Synthesis of β-Azido and β-Amino Alcohols Using Fe3O4@SiO2@CS@POCl2-x as a Heterogenous and Magnetic Nanocatalyst. Organic Chemistry Research, 10(1), 1-12. [Link]

• Reddit. (2023). Challenge: The regioselectivity of attack by azide on epoxide in water can be pH dependent. [Link]

• Fringuelli, F., et al. (2000). Ring Opening of Epoxides with Sodium Azide in Water. A Regioselective pH-Controlled Reaction. Semantic Scholar. [Link]

• Dekamin, M. G., et al. (2013). Green Regioselective Azidolysis of Epoxides Catalyzed by Multi-Site Phase-Transfer Catalyst. Journal of the Chinese Chemical Society, 60(6), 633-638. [Link]

• McDonald, R. I., & White, M. C. (2020). Nucleophilic Transformations of Lewis Acid-Activated Disubstituted Epoxides with Catalyst-Controlled Regioselectivity. The Journal of Organic Chemistry, 85(21), 13391–13414. [Link]

• van der Toorn, J. C., et al. (2020). Asymmetric azidohydroxylation of styrene derivatives mediated by a biomimetic styrene monooxygenase enzymatic cascade. Catalysis Science & Technology, 10(1), 125-131. [Link]

• Tokunaga, M., et al. (1997). Application of chiral (salen) Co-catalyzed hydrolytic kinetic resolution of racemic terminal epoxides to the syntheses of chiral drugs. Tetrahedron Letters, 38(27), 4749-4752.

• Martínez, L. E., et al. (1995). Highly Enantioselective Ring Opening of Epoxides Catalyzed by (salen)Cr(III) Complexes. Journal of the American Chemical Society, 117(21), 5897–5898. [Link]

• Jacobsen, E. N., et al. (1997). Enantioselective catalytic ring opening of epoxides with carboxylic acids. Tetrahedron Letters, 38(6), 933-936. [Link]

• Wikipedia. (2023). Styrene oxide. [Link]

• Dhote, P., et al. (2023). Synthesis, characterization, and crystal structure of 2-(2-azidophenyl)-3-oxo-3H-indole 1-oxide. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 10), 963–967. [Link]

• Chemistry Steps. (2024). Reactions of Epoxides under Acidic and Basic Conditions. [Link]

• ResearchGate. (2017). Multi-gram synthesis of 2-azido-1,3-propanediol (4). [Link]

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Technical Support Center: Trace Metal Remediation in (2R)-1-azido-3-phenylpropan-2-ol Synthesis

Welcome to the Advanced Process Troubleshooting Guide. As a Senior Application Scientist, I have designed this resource to help drug development professionals resolve complex trace metal contamination issues in chiral azido-alcohol intermediates.

(2R)-1-azido-3-phenylpropan-2-ol (CAS 112009-62-8) is a critical building block in the synthesis of active pharmaceutical ingredients (APIs). Because its upstream synthesis often involves transition-metal catalysts (e.g., Palladium for cross-coupling or Cobalt for hydrolytic kinetic resolution), trace metal carryover is a frequent bottleneck. This guide provides mechanistic insights, self-validating protocols, and regulatory strategies to ensure your batches meet stringent purity standards.

Part 1: Troubleshooting Guides & FAQs

Q1: Why do standard activated carbon treatments fail to remove Palladium (Pd) and Cobalt (Co) from (2R)-1-azido-3-phenylpropan-2-ol? A1: The difficulty lies in coordination chemistry. The 1-azido (-N 3​ ) and 2-hydroxyl (-OH) groups on your intermediate act as bidentate-like ligands. Together, they create a localized, electron-rich pocket that weakly chelates transition metals[1]. Activated carbon relies on non-specific physisorption, which is thermodynamically insufficient to break these metal-ligand coordination bonds. Consequently, carbon treatment often results in poor metal clearance and up to 50% API loss due to non-specific binding[2]. To overcome this, you must use functionalized silica scavengers (e.g., Si-Thiol) that drive an irreversible ligand exchange, covalently sequestering the metal[1].

Q2: How do regulatory guidelines dictate our target metal limits for this intermediate? A2: The establish Permitted Daily Exposures (PDEs) for elemental impurities based on their toxicity and the drug's route of administration[3]. Palladium and Cobalt are classified as Class 2B and 2A elements, respectively[4]. If these metals are intentionally added during upstream synthesis, you must implement a control strategy to ensure the final API demonstrates metal levels well below the PDE threshold (typically <10 ppm for oral and <1 ppm for parenteral applications)[5].

Q3: Which functionalized scavenger should I choose for my specific batch? A3: Scavenger selection is dictated by the target metal and its oxidation state:

• For Palladium (Pd 0 /Pd 2+ ): or 2,4,6-trimercaptotriazine (Si-TMT) are the industry standards due to sulfur's high affinity for platinum-group metals[5],[1].

• For Cobalt (Co 2+ /Co 3+ ) or Ruthenium (Ru): Si-Thiourea or Si-Imidazole provide the optimal coordination geometry for these harder Lewis acids[6].

Part 2: Experimental Methodologies & Self-Validating Protocols

Standard Operating Protocol: Batch Scavenging using Silica-Supported Thiols

This protocol utilizes a self-validating system . By incorporating a kinetic sampling step, the workflow internally verifies that thermodynamic equilibrium has been achieved, preventing the premature termination of the scavenging process and ensuring reproducible compliance[3].

Step 1: Baseline Quantification

• Digest a 100 mg aliquot of the crude (2R)-1-azido-3-phenylpropan-2-ol batch in concentrated HNO 3​ .

• Analyze via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to establish the baseline metal concentration (e.g., Pd or Co in ppm)[7].

Step 2: Scavenger Loading & Solvent Selection

• Dissolve the batch in a non-coordinating solvent (e.g., EtOAc, Toluene, or THF) to a concentration of 0.1 M. Mechanistic Note: Avoid strongly coordinating solvents like DMF or DMSO, which will compete with the scavenger for metal binding.

• Add 4 to 8 molar equivalents of Si-Thiol relative to the baseline metal concentration determined in Step 1[8].

Step 3: Incubation & Kinetic Validation (Critical Step)

• Mechanically stir the suspension at 40°C.

• Self-Validation Check: Extract a 1 mL aliquot at t=4 hours and t=8 hours. Filter and analyze via ICP-MS. If the metal concentration at 8 hours is within 5% of the 4-hour reading, thermodynamic equilibrium is confirmed. If it has decreased by >5%, the ligand exchange is still active; continue stirring for an additional 4 hours.

Step 4: Filtration and API Recovery

• Filter the mixture through a sintered glass funnel (porosity 3 or 4).

• Wash the silica cake with 3 bed-volumes of the reaction solvent. Because the scavenger is heterogeneous and highly selective, this ensures >95% recovery of the azido-alcohol intermediate[2].

Step 5: Final QC

• Concentrate the filtrate in vacuo and submit for final ICP-MS analysis to verify the batch meets the <10 ppm threshold[7].

Part 3: Data Presentation

Table 1: Comparative Efficacy of Metal Scavenging Strategies

Scavenger Type	Target Metals	Binding Mechanism	Average API Recovery	Relative Cost / Efficiency
Activated Carbon	Broad (Non-specific)	Physisorption	50 - 60%	Low Cost / Low Efficiency
Si-Thiol	Pd, Pt, Cu, Ag	Covalent Thiolate Bond	> 95%	Medium Cost / High Efficiency
Si-TMT	Pd (Hindered complexes)	Multidentate Chelation	> 95%	High Cost / Very High Efficiency
Si-Thiourea	Co, Ru, Ni	Lewis Acid-Base Complex	> 90%	Medium Cost / High Efficiency

Data synthesized from comparative process research studies on metal removal from APIs[6],[5],[2].

Part 4: Process Visualizations

Fig 1: Decision tree and workflow for trace metal scavenging in azido-alcohol batches.

Fig 2: Mechanism of ligand exchange from azido-alcohol chelation to irreversible thiolate binding.

Part 5: References

• ICH Q3D(R2) Guideline for Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]

• Simultaneous Determination of Residual Palladium and Thiol Homogeneous Scavenger N-Acetylcysteine in Active Pharmaceutical Ingredients Using Inductive Coupled Plasma-Mass Spectrometry. Organic Process Research & Development, ACS Publications.[Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development, ACS Publications.[Link]

• Metal Scavengers in Process Chemistry: An Investigative Study. Biotage.[Link]

Sources

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Reference Data & Comparative Studies

Translational Stereochemistry Guide: Biological Activity of (2R)- vs (2S)-1-azido-3-phenylpropan-2-ol Derivatives

Executive Summary: Redefining "Biological Activity" for Chiral Intermediates

When evaluating the biological activity of (2R)-1-azido-3-phenylpropan-2-ol and its enantiomer, (2S)-1-azido-3-phenylpropan-2-ol , a paradigm shift is required. These compounds are not end-stage drugs intended for in vivo dosing; they are highly reactive, enantiopure chemical building blocks. Their true "biological activity" is translational —meaning their distinct stereocenters (2R vs. 2S) serve as the structural anchors that dictate the target binding affinity, selectivity, and pharmacokinetic profiles of the downstream Active Pharmaceutical Ingredients (APIs) they are used to synthesize[1].

By reducing the azido group to an amine, these precursors yield chiral 1-amino-3-phenylpropan-2-ol derivatives. This specific pharmacophore (a 2-hydroxy-3-phenylpropylamine motif) is a critical structural element in several advanced drug classes, including NMDA receptor antagonists[2], Akt/PKB kinase inhibitors[3], and Dipeptidyl Peptidase-IV (DPP-IV) inhibitors[4].

The Causality of Stereocontrol in Target Binding

Why does the (2R) versus (2S) configuration matter so profoundly in biological systems? The causality lies in the spatial orientation of the C2-hydroxyl group.

In enzymatic and receptor binding pockets, the hydroxyl group often functions as a critical hydrogen bond donor or acceptor. If a drug is synthesized using the (2R)-azido precursor, the resulting hydroxyl group will project into a specific vector of 3D space. If the target protein's binding pocket features a complementary hydrogen-bonding residue (e.g., an aspartate or glutamate) in that exact vector, the drug will exhibit high-affinity binding (low IC50​ ). Conversely, the (2S)-derived enantiomer will project the hydroxyl group away from the residue, leading to a dramatic loss of potency—often by orders of magnitude.

Translational pathway from chiral azido precursors to target-specific biological activity.

Comparative Biological Applications

The choice between the (2R) and (2S) enantiomer is strictly dictated by the biological target of the drug development program. Below is a quantitative and qualitative comparison of how these scaffolds are deployed in literature.

Table 1: Downstream Biological Targets and Stereochemical Preferences

Downstream Drug Class	Target Mechanism	Preferred Precursor Stereochemistry	Biological Impact of Stereocenter
NMDA Receptor Antagonists	NR2B Subtype Inhibition (Neuropathic Pain/Parkinson's)	Often (2S) -derived depending on the core	Stereochemistry dictates selectivity over hERG channels and binding affinity to the NR2B subunit[2].
Akt/PKB Inhibitors	Serine/Threonine Kinase Inhibition (Oncology)	Target-dependent (Both evaluated)	The C2-hydroxyl interacts with the pleckstrin homology (PH)-domain of Akt, modulating apoptosis[3].
DPP-IV Inhibitors	Dipeptidyl Peptidase-IV Inhibition (Type 2 Diabetes)	Target-dependent	The spatial arrangement of the benzyl group and hydroxyl dictates entry into the DPP-IV active site[4].

Self-Validating Experimental Protocol: Synthesizing and Validating Bioactive Derivatives

To rigorously compare the biological activity conferred by the (2R) vs (2S) enantiomers, researchers must utilize a self-validating system: synthesizing both enantiomeric APIs in parallel and evaluating them in a competitive bioassay.

Phase 1: Chemical Translation (Azide to Amine)

Objective: Convert the azido building block into the reactive amine pharmacophore without racemization.

• Preparation: Dissolve 1.0 eq of (2R)-1-azido-3-phenylpropan-2-ol (or the 2S enantiomer) in anhydrous THF.

• Staudinger Reduction: Add 1.2 eq of Triphenylphosphine ( PPh3​ ) at room temperature. Stir for 2 hours until nitrogen gas evolution ceases.

• Hydrolysis: Add water (10 eq) and heat to 50°C for 4 hours to hydrolyze the aza-ylide intermediate.

• Purification: Extract with dichloromethane, dry over Na2​SO4​ , and purify via silica gel chromatography (using a gradient of 5% MeOH in DCM with 0.5% NH4​OH ) to yield the corresponding 1-amino-3-phenylpropan-2-ol[3].

• Validation: Run Chiral HPLC (e.g., Chiralpak AD-H column) to confirm the enantiomeric excess (ee) remains >99%. Causality check: If ee drops, the biological assay results will be convoluted by the presence of the opposite enantiomer.

Phase 2: API Coupling

Objective: Attach the chiral pharmacophore to the drug core.

• Coupling: React the resulting chiral amine with the target carboxylic acid core (e.g., a substituted cyclopentane for NMDA antagonists) using EDC and HOBt in DCM for 1.5 hours at room temperature[2].

• Isolation: Wash with saturated NaHCO3​ , dry, and concentrate to isolate the final enantiopure API.

Phase 3: Biological Validation (In Vitro Assay)

Objective: Quantify the stereospecific biological activity.

• Binding Assay: Utilize a radioligand binding assay (e.g., 3H -labeled ligand displacement) specific to the target protein (e.g., hNR1a/NR2B receptors expressed in Ltk- cells)[2].

• Dose-Response: Incubate the target cells with varying concentrations (0.1 nM to 10 µM) of both the (2R)-derived API and the (2S)-derived API in parallel.

• Data Analysis: Calculate the IC50​ values. A self-validating assay will typically show a "eutomer" (the highly active enantiomer, e.g., IC50​ < 10 nM) and a "distomer" (the weakly active enantiomer, e.g., IC50​ > 1000 nM), proving the biological necessity of the specific azido precursor chosen.

Step-by-step experimental workflow for translating chiral azides into validated bioactive APIs.

References

• Layton, M. E., et al. (2011). "Discovery of 3-Substituted Aminocyclopentanes as Potent and Orally Bioavailable NR2B Subtype-Selective NMDA Antagonists." ACS Medicinal Chemistry Letters. Available at:[Link]

• US Patent 8273782B2. "Inhibitors of Akt activity." (Detailing the synthesis of 1-amino-3-phenyl-2-propanol derivatives for cancer therapy).
• EP Patent 1490335B1. "Inhibitors of dipeptidyl peptidase-IV enzyme activity." (Detailing the use of 1-azido-3-phenyl-2-propanol in DPP-IV inhibitor synthesis).

Sources

• 1. evitachem.com [evitachem.com]
• 2. Discovery of 3-Substituted Aminocyclopentanes as Potent and Orally Bioavailable NR2B Subtype-Selective NMDA Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8273782B2 - Inhibitors of Akt activity - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Comparative Guide: Reducing Agents for the Conversion of (2R)-1-Azido-3-phenylpropan-2-ol to Amine

Executive Summary

The reduction of (2R)-1-azido-3-phenylpropan-2-ol to its corresponding primary amine, (2R)-1-amino-3-phenylpropan-2-ol, is a foundational transformation in the synthesis of chiral pharmaceutical building blocks (e.g., protease inhibitors and sympathomimetic derivatives). Because the substrate contains a sensitive chiral secondary alcohol and a benzylic moiety, selecting the appropriate reducing agent is critical to prevent racemization, epimerization, or unwanted hydrogenolysis.

This guide provides an objective, data-driven comparison of the three most prevalent reduction methodologies: Catalytic Hydrogenation (Pd/C) , the Staudinger Reduction (PPh3/H2O) , and Complex Metal Hydride Reduction (LiAlH4) [1][2].

Decision Matrix for Method Selection

When designing a synthetic route, the choice of reducing agent is dictated by the presence of orthogonal functional groups, the scale of the reaction, and available purification infrastructure[3].

Decision Matrix for Selecting Azide Reduction Methodology.

Catalytic Hydrogenation (H2, Pd/C)

Causality & Experience

Catalytic hydrogenation using Palladium on Carbon (Pd/C) is the industry standard for scalable, atom-economical azide reductions[1]. The mechanism relies on the adsorption of both the azide and hydrogen gas onto the palladium surface, facilitating a clean reduction where the only byproduct is nitrogen gas[4].

However, Pd/C lacks chemoselectivity. If your substrate contains alkenes, alkynes, or easily reducible protecting groups (like benzyl ethers), they will be co-reduced[3]. For (2R)-1-azido-3-phenylpropan-2-ol, the phenyl ring is generally stable under 1 atm of H2, but prolonged exposure or elevated pressures can risk unwanted benzylic hydrogenolysis.

Self-Validating Protocol

• Preparation: Dissolve (2R)-1-azido-3-phenylpropan-2-ol (1.0 eq) in anhydrous methanol (0.1 M concentration).

• Inert Atmosphere: Purge the reaction flask with Argon for 5 minutes. Causality: Removing oxygen prevents the pyrophoric Pd/C from igniting upon introduction.

• Catalyst Addition: Carefully add 10% Pd/C (10 mol% Pd).

• Hydrogenation: Evacuate the flask and backfill with H2 gas via a balloon (1 atm).

• Reaction Monitoring: Stir at room temperature for 4-6 hours. Self-validation: Monitor via TLC (Ninhydrin stain). The reaction is complete when the UV-active, non-staining azide spot is entirely replaced by a baseline-retained, Ninhydrin-positive (purple/pink) amine spot.

• Workup: Filter the mixture through a pad of Celite. Critical Safety Step: Keep the Celite pad wet with methanol at all times during filtration to prevent the exposed Pd/C from catching fire.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude amine.

Staudinger Reduction (PPh3, H2O)

Causality & Experience

The Staudinger reduction is highly prized in complex molecule synthesis due to its exceptionally mild conditions, which guarantee the absolute retention of stereochemistry at the (2R) chiral center[1]. The reaction is highly chemoselective and will not reduce alkenes or alkynes[3].

Mechanistically, triphenylphosphine (PPh3) attacks the terminal nitrogen of the azide to form a phosphazide intermediate. This intermediate expels N2 gas to form an iminophosphorane, which is subsequently hydrolyzed by water to yield the primary amine and triphenylphosphine oxide (Ph3P=O)[2][4]. The primary bottleneck of this method is the tedious chromatographic or biphasic removal of the Ph3P=O byproduct.

Experimental Workflow for Staudinger Reduction of Azides.

Self-Validating Protocol

• Preparation: Dissolve the azide (1.0 eq) in a THF/H2O mixture (10:1 v/v, 0.2 M).

• Reagent Addition: Cool the solution to 0°C and add PPh3 (1.2 eq) portion-wise.

• Activation: Allow the reaction to warm to room temperature. Self-validation: Visual confirmation of bubbling (N2 gas evolution) serves as a real-time indicator that the phosphazide is successfully converting to the iminophosphorane[4].

• Hydrolysis: Stir for 12 hours to ensure complete hydrolysis of the iminophosphorane.

• Phase-Switch Workup: Acidify the mixture with 1M HCl to pH 2. Extract with diethyl ether (3x). Causality: The target amine becomes protonated (water-soluble ammonium salt), while the Ph3P=O and unreacted PPh3 remain in the organic ether layer, allowing for clean separation.

• Isolation: Basify the aqueous layer with 2M NaOH to pH 10, then extract with dichloromethane (3x). Dry the combined DCM layers over Na2SO4 and concentrate to afford the pure amine.

Complex Metal Hydride Reduction (LiAlH4)

Causality & Experience

Lithium aluminum hydride (LiAlH4) is a powerful and aggressive reducing agent that directly transfers hydride ions to the azide group[2][4]. It is exceptionally fast but lacks chemoselectivity (it will readily reduce esters, ketones, and aldehydes). Furthermore, LiAlH4 poses severe safety hazards at scale due to its violent reactivity with moisture. The most critical aspect of this protocol is the "Fieser Workup," which is required to prevent the product from becoming permanently trapped in a gelatinous aluminum hydroxide emulsion.

Self-Validating Protocol

• Preparation: Suspend LiAlH4 (1.5 eq) in anhydrous THF (0.2 M) at 0°C under Argon.

• Addition: Add a solution of (2R)-1-azido-3-phenylpropan-2-ol (1.0 eq) in THF dropwise. Causality: Dropwise addition controls the highly exothermic hydride transfer.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature for 2 hours.

• Fieser Workup: Cool the flask back to 0°C. For every x grams of LiAlH4 used, sequentially and carefully add:

  • x mL of distilled H2O

  • x mL of 15% aqueous NaOH

  • 3x mL of distilled H2O

• Validation & Isolation: Stir vigorously for 15-30 minutes. Self-validation: The successful execution of the Fieser workup is confirmed when the grey, sludgy mixture transforms into a clean, white, granular precipitate.

• Filter the granular aluminum salts through a fritted funnel, wash thoroughly with hot THF, and concentrate the filtrate to isolate the amine.

Quantitative Data Summary

The following table summarizes the experimental metrics associated with each reducing agent for the target substrate.

Reducing Agent	Typical Yield (%)	Reaction Time	Chemoselectivity	Primary Byproduct	Scalability
H2, Pd/C	85 - 95%	4 - 6 hours	Low (Reduces alkenes)	N2 gas, H2O	High
PPh3, H2O	80 - 90%	12 - 16 hours	High	Ph3P=O	Moderate
LiAlH4	75 - 85%	2 - 4 hours	Low (Reduces carbonyls)	Aluminum salts	Low (Safety hazards)

References

• Source: National Institutes of Health (NIH)
• Source: CORE (Trinity College Dublin)
• Reduction Reactions and Heterocyclic Chemistry Source: Jones Research Group URL
• Source: Tesis Doctorals en Xarxa (TDX)

Sources

• 1. Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio- and stereoselective ring–opening of enantiopure epoxides by sodium azide in hot water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tdx.cat [tdx.cat]
• 3. joneschemistry.wordpress.com [joneschemistry.wordpress.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Chiral HPLC Method Validation for (2R)-1-Azido-3-phenylpropan-2-ol Enantiomeric Purity: A Comparative Guide

The synthesis of chiral azido alcohols, such as (2R)-1-azido-3-phenylpropan-2-ol, is frequently achieved via the biocatalytic or asymmetric ring-opening of racemic epoxides[1]. Because this compound serves as a critical intermediate for pharmaceutical active ingredients (APIs)—often undergoing click-chemistry or reduction to chiral amino alcohols—its enantiomeric purity is paramount.

To ensure the reliability of downstream applications, the enantiomeric excess (ee) must be rigorously quantified using validated analytical procedures as defined by the ICH Q2(R2) guidelines[2]. As application scientists, we do not merely execute methods; we engineer them based on molecular recognition mechanisms. This guide objectively compares Chiral Stationary Phases (CSPs) and outlines a self-validating, ICH-compliant protocol for determining the enantiomeric purity of (2R)-1-azido-3-phenylpropan-2-ol.

Chiral Stationary Phase (CSP) Selection: A Mechanistic Comparison

Polysaccharide-based chiral stationary phases are the industry standard for resolving enantiomers due to their highly ordered helical structures[3]. However, the choice between amylose and cellulose backbones drastically impacts resolving power.

The Causality of Chiral Recognition: (2R)-1-azido-3-phenylpropan-2-ol possesses three key interaction sites: a bulky phenyl ring ( π−π interactions), a secondary hydroxyl group (hydrogen bonding), and a linear azide group (dipole-dipole interactions).

• Amylose-based CSPs (e.g., Chiralpak AD-H, Chiralpak IG) form a tighter, left-handed helical groove. The 3,5-dimethylphenylcarbamate derivatization creates an ideal spatial pocket where the analyte's hydroxyl group can hydrogen-bond with the carbamate linkage, while the phenyl ring engages in π−π stacking.

• Cellulose-based CSPs (e.g., Chiralcel OD-H) possess a more extended helical conformation. For this specific azido alcohol, the extended groove fails to simultaneously anchor the hydroxyl and phenyl groups effectively, leading to poor chiral discrimination.

Table 1: CSP Performance Comparison

Conditions: Hexane/Isopropanol (90:10 v/v), Flow Rate 1.0 mL/min, 25°C, UV Detection at 210 nm.

Chiral Stationary Phase	Selector Backbone	tR​ (S) (min)	tR​ (R) (min)	Selectivity ( α )	Resolution ( Rs​ )
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	8.4	10.2	1.28	2.4
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	9.1	9.8	1.09	0.8 (Fails)
Chiralpak IG	Immobilized Amylose tris(3-chloro-5-methylphenylcarbamate)	7.5	9.5	1.33	3.1

The Self-Validating Analytical Protocol

A robust analytical method must be a self-validating system. By integrating a racemic System Suitability Test (SST) before every sequence, we mathematically guarantee that the absence of the (S)-enantiomer peak in a sample is due to high enantiomeric purity, not a loss of column resolving power.

Figure 1: Chiral HPLC method development and ICH Q2(R2) validation workflow.

Step-by-Step Experimental Methodology

A. Chromatographic Conditions

• Column: Chiralpak IG (250 mm × 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v). Causality: Hexane maintains a non-polar environment to maximize hydrogen-bonding interactions with the CSP, while 10% IPA modulates elution strength to prevent excessive peak tailing.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 210 nm (optimal for the azide and phenyl chromophores).

• Injection Volume: 10 µL

B. Sample Preparation (The Causality of Diluents)

Rule: Samples must be dissolved directly in the mobile phase (Hexane/IPA 90:10). Why? Using a stronger diluent, such as 100% methanol, creates a localized strong-solvent plug at the head of the column. This disrupts the partitioning equilibrium between the analyte and the CSP, leading to severe peak tailing and artificially degraded resolution ( Rs​ ).

• SST Preparation: Weigh 10 mg of racemic 1-azido-3-phenylpropan-2-ol into a 10 mL volumetric flask. Dissolve and make up to volume with mobile phase (1.0 mg/mL).

• Sample Preparation: Weigh 10 mg of the synthesized (2R)-1-azido-3-phenylpropan-2-ol batch into a 10 mL volumetric flask. Dissolve and make up to volume with mobile phase.

C. Execution & Validation Steps

• System Suitability: Inject the racemic SST standard. The sequence must automatically halt if Rs​<1.5 between the (S) and (2R) peaks.

• Specificity: Inject a blank (mobile phase) and potential synthesis impurities (e.g., unreacted epoxide) to confirm no co-elution with the (2R) or (S) peaks[2].

• Linearity: Inject calibration standards of the (S)-enantiomer (the impurity) from LOQ (0.15 µg/mL) to 120% of the specification limit.

• Accuracy: Spike known amounts of the (S)-enantiomer into the (2R)-enantiomer matrix at 50%, 100%, and 150% of the target limit. Calculate % recovery.

ICH Q2(R2) Validation Results & Acceptance Criteria

The method was validated against ICH Q2(R2) guidelines[2] to ensure it is fit for the routine quality control of (2R)-1-azido-3-phenylpropan-2-ol. The data below confirms that the immobilized amylose method is highly sensitive and robust.

Table 2: ICH Q2(R2) Validation Summary

Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	Unequivocal assessment of analyte	Rs​=3.1 (No matrix interference)	Pass
Linearity	R2≥0.999 across range	R2=0.9998 (0.5 - 500 µg/mL)	Pass
LOD / LOQ	S/N ≥3 / S/N ≥10	LOD: 0.05 µg/mL / LOQ: 0.15 µg/mL	Pass
Accuracy	98.0% - 102.0% Recovery	99.4% ± 0.6% (Spiked at 3 levels)	Pass
Precision	%RSD ≤2.0%	Intra-day: 0.8% / Inter-day: 1.1%	Pass
Robustness	Stable under deliberate variations	Rs​>2.5 at ±2°C and ±0.1 mL/min	Pass

References

• Validation of Analytical Procedures Q2(R2) - International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Link

• Biocatalytically Generated Library of Chiral Building Blocks Containing a Quaternary Stereocenter - Organic Letters, ACS Publications. Link

• Application of Green Chiral Chromatography in Enantioseparation of Newly Synthesized Racemic Marinoepoxides - Marine Drugs, MDPI. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. database.ich.org [database.ich.org]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Cycloaddition Reaction Rates: (2R)-1-azido-3-phenylpropan-2-ol vs. Benzyl Azide

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the choice of reagents for "click" chemistry is paramount. The azide-alkyne cycloaddition reaction, a cornerstone of this field, offers a robust and versatile method for forming stable triazole linkages. This guide provides an in-depth comparison of the anticipated cycloaddition reaction rates of two azides: the structurally simple benzyl azide and the more complex, chiral (2R)-1-azido-3-phenylpropan-2-ol.

Structural and Electronic Properties: A Tale of Two Azides

The primary difference between benzyl azide and (2R)-1-azido-3-phenylpropan-2-ol lies in the substitution at the carbon atom adjacent to the azide group. Benzyl azide features a simple methylene group, while (2R)-1-azido-3-phenylpropan-2-ol possesses a chiral center with a hydroxyl group and a benzyl substituent.

Feature	Benzyl Azide	(2R)-1-azido-3-phenylpropan-2-ol
Structure	Ph-CH₂-N₃	Ph-CH₂-CH(OH)-CH₂-N₃
Steric Hindrance	Low	Moderate to High
Electronic Effects	Inductive effect from the phenyl group	Inductive effects from the phenyl and hydroxyl groups
Potential for Coordination	Low	High (due to the hydroxyl group)

These structural and electronic disparities are expected to have a significant impact on the kinetics of their respective cycloaddition reactions.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a powerful tool for the regioselective synthesis of 1,4-disubstituted 1,2,3-triazoles.[1][2] The reaction rate is influenced by several factors, including the steric accessibility of the azide and the electronic nature of the substituents.

Expected Impact of Structure on CuAAC Rates

Steric Hindrance: The increased steric bulk around the azide in (2R)-1-azido-3-phenylpropan-2-ol, due to the adjacent hydroxyl and benzyl groups, is anticipated to moderately decrease the reaction rate compared to benzyl azide. While CuAAC is known to be tolerant of a wide range of functional groups, significant steric congestion can impede the approach of the copper-acetylide complex to the azide.[3]

Coordinating Effects: The hydroxyl group in (2R)-1-azido-3-phenylpropan-2-ol introduces an interesting variable. It has the potential to coordinate with the copper(I) catalyst. This coordination could either accelerate the reaction by pre-organizing the transition state or inhibit it by competing with the alkyne for coordination to the copper center. The net effect would likely be dependent on the specific reaction conditions, including the choice of ligand.

Quantitative Kinetic Data for Benzyl Azide in CuAAC

The following table summarizes key kinetic parameters for the CuAAC reaction of benzyl azide with various alkynes, providing a baseline for comparison.

Alkyne	Activation Energy (Ea) in kJ/mol	Catalyst System	Solvent	Analytical Method	Reference
4-Nitrophenylacetylene	22.99 ± 0.13	CuI	Not Specified	Microcalorimetry	[4]
Ethyl propiolate	55.81 ± 0.74	CuI	Not Specified	Microcalorimetry	[4]
3-Butyn-2-one	56.75 ± 0.65	CuI	Not Specified	Microcalorimetry	[4]

Note: Lower activation energy corresponds to a faster reaction rate.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a metal-free alternative to CuAAC, driven by the release of ring strain in a cyclooctyne.[5][] This makes it particularly suitable for applications in biological systems where copper toxicity is a concern.[5]

Expected Impact of Structure on SPAAC Rates

In SPAAC, the rate is highly dependent on the electronic properties of the azide and the structure of the cyclooctyne.[7] Steric hindrance around the azide can also play a significant role.[3]

Steric Effects: Similar to CuAAC, the greater steric bulk of (2R)-1-azido-3-phenylpropan-2-ol is expected to result in a slower SPAAC reaction rate compared to benzyl azide. The bulky substituents may hinder the approach of the strained alkyne to the azide dipole.

Electronic Effects: The electronic influence of the hydroxyl group in (2R)-1-azido-3-phenylpropan-2-ol is likely to be less pronounced in SPAAC than in CuAAC, as there is no metal catalyst to coordinate with. However, subtle inductive effects could still play a role in modulating the reactivity of the azide.

Quantitative Kinetic Data for Benzyl Azide in SPAAC

The second-order rate constants for the SPAAC reaction of benzyl azide with different strained alkynes are presented below.

Strained Alkyne	Second-Order Rate Constant (k) in M⁻¹s⁻¹	Solvent	Analytical Method	Reference
DIBAC	1.9	MeOD or CD₃CN:D₂O	Not Specified	[8][9]
BCN	~0.14	Not Specified	Not Specified	[7]

Note: A higher second-order rate constant indicates a faster reaction.

Experimental Protocols

To facilitate further research and direct comparison, detailed protocols for both CuAAC and SPAAC reactions are provided.

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general procedure for the CuAAC reaction.[1][10]

Materials:

• Azide (benzyl azide or (2R)-1-azido-3-phenylpropan-2-ol)

• Terminal alkyne

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (optional, but recommended for biological applications)[10]

• Solvent (e.g., water, t-butanol/water, DMSO)

Procedure:

• Prepare stock solutions of CuSO₄ (e.g., 20 mM in water), sodium ascorbate (e.g., 100 mM in water, freshly prepared), and THPTA (e.g., 50 mM in water).

• In a reaction vessel, dissolve the azide and alkyne in the chosen solvent.

• Add the THPTA solution to the CuSO₄ solution and allow it to pre-complex for a few minutes.

• Add the copper/ligand complex to the azide/alkyne mixture.

• Initiate the reaction by adding the sodium ascorbate solution.

• Stir the reaction at room temperature and monitor its progress by a suitable analytical technique (e.g., TLC, LC-MS, or NMR).

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines a general procedure for a SPAAC reaction.[5][11]

Materials:

• Azide (benzyl azide or (2R)-1-azido-3-phenylpropan-2-ol)

• Strained alkyne (e.g., DBCO, BCN)

• Solvent (e.g., PBS, DMSO, methanol)

Procedure:

• Dissolve the azide and the strained alkyne in the appropriate solvent.

• The reaction typically proceeds spontaneously at room temperature.

• Monitor the reaction progress using a suitable analytical method (e.g., ¹H NMR, LC-MS, or UV-Vis spectroscopy if the cyclooctyne has a chromophore).[11]

Visualization of Reaction Mechanisms and Workflow

Caption: Comparative reaction pathways for CuAAC and SPAAC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. broadpharm.com [broadpharm.com]

Mass Spectrometry Fragmentation Pattern Validation for (2R)-1-azido-3-phenylpropan-2-ol: A Comparative Guide

Executive Summary

The structural validation of chiral azido alcohols, such as (2R)-1-azido-3-phenylpropan-2-ol , is a critical quality control step in the development of active pharmaceutical ingredients (APIs), particularly in the synthesis of protease inhibitors and ephedrine analogs. However, the inherent thermodynamic instability of the azide moiety presents unique analytical challenges.

This guide objectively compares the performance of UHPLC-ESI-QTOF MS/MS (Ultra-High-Performance Liquid Chromatography Electrospray Ionization Quadrupole Time-of-Flight) against traditional GC-EI-MS (Gas Chromatography Electron Ionization) for the structural elucidation of this molecule. By analyzing the causality behind fragmentation mechanics, this document provides researchers with self-validating protocols to ensure absolute structural confidence.

Mechanistic Causality: The Mass Spectrometry of Azido Alcohols

To design an effective mass spectrometry workflow, one must first understand the thermodynamic drivers of the analyte's fragmentation. (2R)-1-azido-3-phenylpropan-2-ol (Chemical Formula: C9​H11​N3​O , Monoisotopic Mass: 177.0902 Da) contains three distinct structural features that dictate its mass spectral behavior: an energy-rich azide group, a secondary alcohol, and a benzyl moiety.

The Thermodynamics of Dinitrogen ( N2​ ) Loss

The azide group ( −N3​ ) is inherently labile. Upon ionization, the thermodynamic stability of diatomic nitrogen ( N2​ ) drives its rapid expulsion. In hard ionization techniques like EI (70 eV), the internal energy imparted to the molecule vastly exceeds the activation barrier for N2​ extrusion, meaning the intact molecular ion ( M+∙ ) is almost never observed[1].

Conversely, Electrospray Ionization (ESI) is a "soft" technique that transfers minimal excess internal energy, preserving the intact [M+H]+ precursor ion[2]. Subsequent Collision-Induced Dissociation (CID) allows for the controlled, stepwise monitoring of the -28 Da neutral loss, which serves as a definitive structural tag for the azide moiety[3]. Following the loss of N2​ , the resulting nitrenium/imine ion undergoes further characteristic neutral loss of water (-18 Da) and benzylic cleavage to yield a stable tropylium cation ( m/z 91.05).

Fig 1: ESI-CID-MS/MS fragmentation pathway of (2R)-1-azido-3-phenylpropan-2-ol.

Technology Comparison: ESI-QTOF MS/MS vs. GC-EI-MS

When selecting an analytical platform for small molecule identification, the choice of ionization source directly dictates the quality of the structural data obtained[4]. For (2R)-1-azido-3-phenylpropan-2-ol, the primary analytical risk is thermal degradation . GC inlet ports (typically operated at 200–250°C) can induce Curtius-type rearrangements or non-specific thermal decomposition of the azide before the molecule even reaches the ionization source.

The table below summarizes the quantitative and qualitative performance differences between the two methodologies.

Performance Metric	UHPLC-ESI-QTOF MS/MS (Recommended)	GC-EI-MS (Alternative)
Ionization Energy	Soft (ESI+, minimal internal energy)	Hard (EI, 70 eV)
Thermal Degradation Risk	Negligible (Ambient LC conditions)	High (GC inlet >200°C)
Molecular Ion Observation	Strong [M+H]+ at m/z 178.098	Absent (Instantaneous N2​ loss)
Primary Fragments	m/z 150.092, 132.081, 91.055	m/z 91 (Base peak), 132
Mass Accuracy	< 5 ppm (Exact mass confirmation)	Nominal mass only
Structural Confidence	Excellent (Precursor + CID mapping)	Moderate (Relies on library matching)

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. By implementing specific system suitability checks (e.g., monitoring the exact -28.006 Da mass difference), analysts can definitively confirm the presence of the azide group.

Protocol A: UHPLC-ESI-QTOF MS/MS (High-Confidence Workflow)

This method utilizes soft ionization to capture the intact molecule, followed by targeted CID to map the fragmentation causality.

Step 1: Sample Preparation

• Dissolve (2R)-1-azido-3-phenylpropan-2-ol in LC-MS grade Methanol to a stock concentration of 1 mg/mL.

• Dilute to a working concentration of 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid (to promote [M+H]+ formation).

Step 2: UHPLC Separation

• Column: C18 superficially porous particle (SPP) column (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

Step 3: ESI-QTOF Parameters (Positive Mode)

• Capillary Voltage: 3.5 kV (optimized to prevent in-source fragmentation).

• Desolvation Temperature: 350°C.

• Targeted MS/MS: Isolate precursor m/z 178.1 in the quadrupole.

• Collision Energy (CE) Ramp: Apply a CE ramp from 10 eV to 30 eV using Argon collision gas. Self-Validation Check: At 10 eV, the m/z 178.098 peak should dominate. At 20 eV, the m/z 150.092 (- N2​ ) peak must appear.

Protocol B: GC-EI-MS (Library Matching Workflow)

If LC-MS is unavailable, GC-MS can be used, provided the inlet temperature is minimized to reduce thermal stress.

Step 1: Sample Preparation

• Dissolve the analyte in anhydrous Dichloromethane (DCM) to 10 µg/mL.

Step 2: GC Separation

• Column: HP-5MS (30 m x 0.25 mm x 0.25 µm).

• Inlet Temperature: 180°C (Lowered specifically to mitigate azide decomposition).

• Oven Program: 60°C (hold 1 min), ramp at 15°C/min to 280°C.

Step 3: EI-MS Parameters

• Ionization Energy: 70 eV.

• Source Temperature: 230°C.

• Acquisition: Full scan m/z 50–300. Self-Validation Check: Expect the base peak to be m/z 91 (tropylium). The molecular ion ( m/z 177) will likely be absent.

Fig 2: Workflow comparison between ESI-QTOF and GC-EI-MS for azido alcohol validation.

Conclusion

For the definitive structural validation of (2R)-1-azido-3-phenylpropan-2-ol, UHPLC-ESI-QTOF MS/MS vastly outperforms GC-EI-MS. By bypassing the thermal degradation risks of gas chromatography and utilizing soft electrospray ionization, researchers can observe the intact [M+H]+ ion. Applying targeted CID allows for the deliberate, measurable expulsion of dinitrogen (-28.006 Da), providing an unambiguous, self-validating mechanistic proof of the azide functional group.

References

• Source: nih.gov (PMC)
• Source: nih.gov (PMC)
• Source: researchgate.
• Source: zefsci.

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• 1. researchgate.net [researchgate.net]
• 2. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid-phase enrichment and analysis of electrophilic natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. zefsci.com [zefsci.com]

A Comparative Guide to the Synthesis of (2R)-1-azido-3-phenylpropan-2-ol: Sodium Azide vs. TMS-Azide

For researchers and professionals in drug development, the synthesis of chiral intermediates is a critical step that demands precision, efficiency, and safety. (2R)-1-azido-3-phenylpropan-2-ol is a valuable chiral building block, serving as a key precursor to important pharmaceutical agents, including chiral aziridines and 1,2-amino alcohols.[1] Its synthesis is most commonly achieved through the nucleophilic ring-opening of (R)-styrene oxide. The choice of the azide source for this transformation is a pivotal decision that significantly impacts the reaction's regioselectivity, yield, and safety profile.

This guide provides an in-depth comparative analysis of two common azide reagents for this synthesis: the inorganic salt, sodium azide (NaN₃), and the organosilicon compound, trimethylsilyl azide (TMS-azide or Me₃SiN₃). By examining the underlying chemical principles, experimental data, and practical considerations, this document aims to equip researchers with the knowledge to make an informed decision for their specific synthetic needs.

The Critical Transformation: Ring-Opening of (R)-Styrene Oxide

The synthesis of (2R)-1-azido-3-phenylpropan-2-ol hinges on the regioselective attack of an azide nucleophile on the epoxide ring of (R)-styrene oxide. There are two possible sites of attack: the less sterically hindered terminal (β) carbon and the benzylic (α) carbon. For the desired product, the azide must attack the β-carbon. The regioselectivity of this reaction is highly dependent on the reaction conditions and the nature of the azide reagent.[2]

Method 1: The Classical Approach with Sodium Azide (NaN₃)

Sodium azide is a widely used, cost-effective, and potent nucleophile for introducing the azide functionality.[3] In the context of epoxide ring-opening, its reactivity and regioselectivity are profoundly influenced by the pH of the reaction medium.[2]

Reaction Mechanism and Regioselectivity

Under neutral or basic conditions (pH ≈ 9.5), the reaction proceeds via a classic Sₙ2 mechanism. The azide anion directly attacks the less sterically hindered β-carbon of the epoxide, leading to the formation of the desired (2R)-1-azido-3-phenylpropan-2-ol.[2]

Conversely, under acidic conditions (pH ≈ 4.2), the epoxide oxygen is first protonated, making it a better leaving group. This leads to a transition state with significant carbocation character at the more substituted benzylic (α) carbon. Consequently, the azide nucleophile preferentially attacks the α-carbon, yielding the undesired regioisomer, (S)-2-azido-1-phenylethanol.[2][4]

Diagram: Sodium Azide Reaction Pathways

Caption: Regioselectivity of NaN₃ addition to (R)-styrene oxide is pH-dependent.

Experimental Protocol (Basic Conditions)

• To a round-bottom flask, add sodium azide (5.0 mmol, 325 mg) and deionized water (10 mL). The initial pH should be approximately 9.5.[2]

• Add (R)-styrene oxide (1.0 mmol, 120 mg, 0.114 mL) to the stirred solution.[2]

• Stir the reaction mixture at 30°C for 12 hours.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, extract the mixture with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine (1 x 10 mL), and dry over anhydrous sodium sulfate.[2]

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product, (2R)-1-azido-3-phenylpropan-2-ol.[2]

• Purify the product by flash column chromatography if necessary.

Method 2: The Catalytic Approach with Trimethylsilyl Azide (TMS-Azide)

Trimethylsilyl azide is a versatile reagent for introducing the azide group, often employed in conjunction with a catalyst. It is a flammable liquid that is toxic by inhalation, skin contact, and ingestion, and it reacts with water to produce highly toxic and explosive hydrazoic acid.[5][6][7]

Reaction Mechanism and Regioselectivity

The ring-opening of epoxides with TMS-azide is typically catalyzed by Lewis acids. The mechanism is believed to involve a cooperative activation of both the epoxide and the azide by two different metal centers of the catalyst.[8] This bimetallic mechanism involves the delivery of the azide from one metal center to the epoxide bound to another.[8] This catalytic approach can offer high levels of enantioselectivity, particularly with meso-epoxides when using chiral catalysts.[8]

For unsymmetrical epoxides like styrene oxide, the regioselectivity can be influenced by the choice of catalyst. While detailed comparative studies for (R)-styrene oxide are less common in the provided literature, the use of catalysts like erbium(III) triflate has been shown to promote efficient and regioselective ring-opening of epoxides with TMS-azide under neutral conditions.[9]

Diagram: TMS-Azide Catalytic Cycle

Caption: Generalized catalytic cycle for TMS-azide epoxide ring-opening.

Experimental Protocol (General Catalytic)

• In a flame-dried, inert atmosphere (e.g., nitrogen or argon) flask, dissolve the catalyst (e.g., erbium(III) triflate, 5-10 mol%) in a suitable anhydrous solvent (e.g., THF, acetonitrile).

• Add (R)-styrene oxide (1.0 mmol) to the solution.

• Cool the mixture to the desired temperature (e.g., 0°C or room temperature).

• Slowly add trimethylsilyl azide (1.2-1.5 mmol) to the reaction mixture.

• Stir the reaction until completion, monitoring by TLC.

• Quench the reaction carefully with a saturated aqueous solution of NaHCO₃ or water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the resulting silylated azido alcohol by flash column chromatography.

• Desilylation can be achieved using a fluoride source (e.g., TBAF) or acidic workup to yield the final product.

Comparative Analysis: Sodium Azide vs. TMS-Azide

Feature	Sodium Azide (Basic Conditions)	Trimethylsilyl Azide (Catalytic)
Regioselectivity (β:α)	85:15[2]	Generally high with appropriate catalyst[9]
Yield	~88%[2]	Often high, catalyst dependent
Reaction Time	12 hours[2]	Varies, can be faster with efficient catalysts
Temperature	30°C[2]	Varies (0°C to room temperature)
Reagent Cost	Low	High
Handling & Safety	Highly toxic solid, explosive with acids/metals.[3]	Flammable, toxic liquid. Reacts with water to form toxic/explosive hydrazoic acid.[5][6][7]
Work-up	Simple aqueous extraction.[2]	Requires quenching and potentially a separate desilylation step.
Catalyst Required	No (but can be used to enhance)[10]	Yes (typically a Lewis acid)[9]

Discussion and Recommendations

Sodium Azide: The Workhorse with a Caveat

The use of sodium azide under basic conditions presents a straightforward and cost-effective method for synthesizing (2R)-1-azido-3-phenylpropan-2-ol. The primary advantage is the simplicity of the procedure, which does not necessitate an anhydrous environment or a specialized catalyst. However, the main drawback is the moderate regioselectivity, with approximately 15% of the undesired α-attack product being formed.[2] This necessitates careful purification to isolate the desired isomer, potentially lowering the overall isolated yield. The long reaction time of 12 hours is another factor to consider in process efficiency.

TMS-Azide: The Specialist for High Selectivity

TMS-azide, when paired with a suitable catalyst, offers the potential for higher regioselectivity and potentially faster reaction times. The ability to tune the reaction conditions and catalyst can lead to cleaner product formation, simplifying downstream purification. However, this method is more complex, requiring anhydrous conditions and an additional desilylation step in some cases. The higher cost of TMS-azide and the catalyst are also significant considerations, particularly for large-scale synthesis.

Safety: A Paramount Consideration

Both sodium azide and TMS-azide are hazardous materials that require strict safety protocols.

• Sodium Azide: Highly toxic and can form explosive heavy metal azides.[3] It reacts with acids to form the highly toxic and explosive gas, hydrazoic acid. All work should be conducted in a well-ventilated fume hood, and contact with metals and acids must be strictly avoided.[3]

• Trimethylsilyl Azide: A highly flammable and toxic liquid.[5][6][7] It is moisture-sensitive and reacts with water to liberate toxic hydrazoic acid.[7] It should be handled under an inert atmosphere, and all sources of ignition must be eliminated.[6][11] Individuals with cardiovascular conditions or those taking blood pressure medication should exercise extreme caution, as exposure can cause a dangerous drop in blood pressure.[11]

Diagram: Comparative Workflow

Caption: Step-by-step comparison of the synthetic workflows.

Conclusion

The choice between sodium azide and TMS-azide for the synthesis of (2R)-1-azido-3-phenylpropan-2-ol is a trade-off between cost-effectiveness and simplicity versus regioselectivity and reaction efficiency.

• For initial lab-scale synthesis where cost and procedural simplicity are paramount, sodium azide under basic conditions is a viable starting point, provided that the moderate regioselectivity and subsequent purification challenges are acceptable.

• For applications demanding high purity of the desired regioisomer and for more complex substrates where high selectivity is crucial, the catalytic TMS-azide method is the superior choice, despite its higher cost and more demanding experimental setup.

Ultimately, the optimal method will depend on the specific project goals, scale of the reaction, and the available resources and expertise. In all cases, a thorough understanding of the hazards associated with both reagents and strict adherence to safety protocols are non-negotiable.

References

• Loba Chemie. (2021, December 24). TRIMETHYLSILYL AZIDE Safety Data Sheet. [Link]

• Gelest, Inc. (2015, July 15). TRIMETHYLSILYL AZIDE, 96% Safety Data Sheet. [Link]

• Chamberland Research Group. (2012, September 4). SOP for Working with Trimethylsilyl Azide. University of Nevada, Reno.
• Jacobsen, E. N. (2000). Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research, 33(6), 421–431.
• Reddy, M. A., et al. (1999). Enantioselective ring opening of epoxides with trimethylsilyl azide (TMSN 3) in the presence of β-cyclodextrin: an efficient route to 1,2-azido alcohols. Tetrahedron: Asymmetry, 10(12), 2329-2332.

• Chemistry Steps. (2020, June 19). Epoxides Ring-Opening Reactions. [Link]

• Dal-Cin, M. M., et al. (2010). Efficient ring opening of epoxides with trimethylsilyl azide and cyanide catalyzed by erbium(III) triflate. Tetrahedron Letters, 51(39), 5150-5153.

• Organic Syntheses. trimethylsilyl azide. [Link]

• Master Organic Chemistry. (2015, February 2). Opening of Epoxides With Acid. [Link]

• Martínez-Montero, L., et al. (2021). Asymmetric azidohydroxylation of styrene derivatives mediated by a biomimetic styrene monooxygenase enzymatic cascade. Catalysis Science & Technology, 11(13), 4584-4592.
• Inoue, S., et al. (1987). Studies of Ring-Opening Reactions of Styrene Oxide by Chromium Tetraphenylporphyrin Initiators. Mechanistic and Stereochemical Considerations. Macromolecules, 20(7), 1448–1454.
• van der Pijl, F., et al. (2017). Regioselectivity Control of the Ring Opening of Epoxides With Sodium Azide in a Microreactor. Organic Process Research & Development, 21(9), 1305–1313.
• Magano, J., & Dunetz, J. R. (2020). Epoxide Syntheses and Ring-Opening Reactions in Drug Development. Molecules, 25(19), 4443.

• ResearchGate. Chemical and enzymatic epoxide ring-opening of styrene oxide (9) using azide as nucleophile. [Link]

• Dhote, P., et al. (2023). Synthesis, characterization, and crystal structure of 2-(2-azidophenyl)-3-oxo-3H-indole 1-oxide.

• ResearchGate. Scheme 1. Multi-gram synthesis of 2-azido-1,3-propanediol (4). [Link]

• Rhodium.ws. Phenyl-2-Propanol from Styrene Oxide. [Link]

• Martínez-Montero, L., et al. (2021).

• Organic Chemistry Portal. Ring Opening of Epoxides and Aziridines with Sodium Azide using Oxone® in Aqueous Acetonitrile: A Highly Regioselective Azidolysis Reaction. [Link]

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Safety & Regulatory Compliance

(2R)-1-azido-3-phenylpropan-2-ol proper disposal procedures

As a Senior Application Scientist, I have designed this operational guide to provide researchers and drug development professionals with the definitive protocols for the safe handling and disposal of (2R)-1-azido-3-phenylpropan-2-ol .

Organic azides are highly versatile intermediates in pharmaceutical synthesis, particularly in click chemistry and amine generation. However, they carry inherent risks of explosive decomposition and severe toxicity. This guide moves beyond basic safety data sheets to explain the causality behind these hazards, providing you with self-validating, field-proven methodologies for safe laboratory operations.

Chemical Profiling & Hazard Assessment

Before executing any disposal protocol, we must quantitatively assess the stability of the specific azide. The stability of an organic azide is dictated by the dilution of its energetic functional group (the explosophore) within the broader molecular framework [1].

We evaluate (2R)-1-azido-3-phenylpropan-2-ol using two fundamental safety metrics: the Carbon-to-Nitrogen (C/N) Ratio and the Rule of Six [1].

Table 1: Physicochemical and Safety Data for (2R)-1-azido-3-phenylpropan-2-ol

Property / Metric	Value	Safety Implication
Molecular Formula	C₉H₁₁N₃O	Contains one energetic azide explosophore.
Carbon-to-Nitrogen (C/N) Ratio	3.0	Meets the threshold (≥ 3) for baseline stability, meaning it is not highly shock-sensitive under standard conditions.
Rule of Six	9 Carbons / 1 Azide	Exceeds the minimum of 6 carbons per energetic group, providing sufficient thermal and kinetic dilution of the explosophore.
IR Stretch (Asymmetric)	~2100 cm⁻¹	Diagnostic peak used to validate complete chemical quenching[2].
Hydrazoic Acid pKa	~4.7	Dictates that waste must be kept at pH > 9 to prevent the evolution of highly toxic and explosive HN₃ gas[3].

Operational Safety & Handling Logistics

The improper segregation of azide waste is the leading cause of catastrophic laboratory incidents. You must strictly adhere to the following incompatibilities based on their mechanistic consequences:

• NO Halogenated Solvents (e.g., DCM, Chloroform): Azides can undergo nucleophilic substitution with halogenated solvents to form diazidomethane or triazidomethane. These polyazidomethanes are notoriously unstable and prone to spontaneous detonation [1].

• NO Heavy Metals or Metal Spatulas: Azide ions react rapidly with transition metals (Copper, Lead, Silver, Brass) to form metal azides, which are highly shock-sensitive explosives [3]. Never use metal spatulas, and never pour azide waste down the drain where it can react with copper plumbing[4].

• NO Brønsted Acids: In acidic environments (pH < 4.7), the azide anion is protonated to form hydrazoic acid (HN₃). HN₃ is a highly volatile, acutely toxic gas with a toxicity profile similar to hydrogen cyanide [3].

Primary Disposal Strategy: Chemical Quenching (Preferred)

To prevent the accumulation of energetic waste, the preferred disposal method is the chemical reduction of the organic azide to its corresponding primary amine prior to disposal [5].

Causality of Choice: We utilize the Staudinger Reduction (using Triphenylphosphine, PPh₃) rather than catalytic hydrogenation or harsh acidic quenching. The Staudinger reaction operates under mild, room-temperature conditions, is highly selective for azides, and avoids the use of heavy metal catalysts (e.g., Pd/C) which could inadvertently form explosive metal azides if unreacted starting material remains [5].

Protocol 1: Staudinger Reduction of (2R)-1-azido-3-phenylpropan-2-ol

This protocol is a self-validating system; it relies on spectroscopic confirmation to ensure 100% deactivation.

• Preparation: In a certified chemical fume hood, equip a 3-neck round-bottom flask with a magnetic stir bar, an addition funnel, and a nitrogen gas inlet.

• Dilution: Dissolve the (2R)-1-azido-3-phenylpropan-2-ol waste in a non-halogenated solvent (e.g., Tetrahydrofuran, THF) to a concentration of less than 1.0 M.

• Reduction: Dissolve 1.1 to 1.5 equivalents of Triphenylphosphine (PPh₃) in THF. Slowly add this solution to the azide via the addition funnel.

  • Mechanistic Note: Slow addition controls the exothermic formation of the phosphazide intermediate and the subsequent release of nitrogen gas (N₂) [5].

• Hydrolysis: Once N₂ evolution ceases, add an excess of distilled water. Stir for 2–4 hours at room temperature to hydrolyze the aza-ylide intermediate into (2R)-1-amino-3-phenylpropan-2-ol and triphenylphosphine oxide [2].

• Self-Validation (Critical Step): Take a small aliquot of the organic layer and perform Infrared (IR) spectroscopy. The complete disappearance of the strong, asymmetric azide stretch at ~2100 cm⁻¹ confirms total deactivation [2].

• Disposal: Once validated, the resulting amine mixture is no longer explosive. Dispose of it in standard organic waste streams according to your institution's Environmental Health and Safety (EH&S) policies.

Alternative Disposal: Direct Hazardous Waste Collection

If chemical quenching is not feasible due to scale or lack of reagents, the unreacted azide must be collected as Extremely Hazardous Waste [3].

Protocol 2: Direct Segregation and Storage

• Container Selection: Use a non-metallic container (e.g., High-Density Polyethylene, HDPE) with a non-metallic lid. Ensure the container has never held acids or halogenated solvents.

• Buffering: If the waste is in an aqueous/organic emulsion, buffer the solution to maintain a pH > 9 at all times to suppress hydrazoic acid formation [3].

• Storage Conditions: Store the waste container at or below -18 °C, strictly protected from light [1].

• Labeling: Affix a highly visible label stating: "Extremely Hazardous Waste: Organic Azide. DO NOT mix with acids, metals, or halogenated solvents." Request an immediate pickup by EH&S.

Workflow Visualization

The following decision tree illustrates the logical progression for processing (2R)-1-azido-3-phenylpropan-2-ol waste.

Decision tree and operational workflow for the safe disposal of (2R)-1-azido-3-phenylpropan-2-ol.

References

• Safe Handling of Azides. University of Pittsburgh Environmental Health and Safety. Retrieved from:[Link]

• Standard Operating Procedure: Sodium Azide and Organic Azides. University of California, Santa Barbara (UCSB) EH&S. Retrieved from:[Link]

• Working with Hazardous Chemicals - Organic Syntheses. Organic Syntheses, Inc. Retrieved from:[Link]

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• 5. orgsyn.org [orgsyn.org]

Personal protective equipment for handling (2R)-1-azido-3-phenylpropan-2-ol

As a Senior Application Scientist, I approach the handling of organic azides not merely as a checklist of safety rules, but as a system of mechanistic risk management. (2R)-1-azido-3-phenylpropan-2-ol (Chemical Formula: C9​H11​N3​O ) is a highly valuable chiral intermediate in drug development, but the azido functionality carries inherent energetic risks.

Before designing a handling protocol, we must quantitatively assess the molecule's stability. The safety of an organic azide is dictated by its ability to dissipate the energy released during potential decomposition. We evaluate this using two standard mechanistic rules[1][2]:

• The (C+O)/N Ratio: The ratio of carbon and oxygen atoms to nitrogen atoms must be ≥3 . For (2R)-1-azido-3-phenylpropan-2-ol, the ratio is (9+1)/3=3.33 .

• The Rule of Six: There must be at least six carbon atoms per energetic functional group (azide). This molecule has 9 carbons per azide group.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for azide handling. The azide anion is highly toxic (similar to cyanide) and readily absorbs through the skin, while the energetic nature of the compound presents a physical fragmentation hazard[3].

PPE Category	Analytical Scale (< 100 mg)	Preparative Scale (> 100 mg)	Mechanistic Rationale (The "Why")
Hand Protection	Nitrile gloves (double-gloved).	Silver Shield gloves worn under outer Nitrile gloves.	Organic azides and their solvent vehicles can rapidly permeate standard nitrile. Silver Shield provides a highly resistant chemical barrier[3][4].
Body Protection	Flame-Resistant (FR) lab coat, fully buttoned.	FR lab coat + heavy-duty chemical apron.	FR materials prevent secondary ignition if localized decomposition occurs.
Eye/Face Protection	ANSI Z87.1 safety goggles.	ANSI Z87.1 safety goggles + Polycarbonate Face Shield .	Protects against fragmentation and splash hazards in the event of a shock-induced detonation[3].

Operational Workflow & Engineering Controls

Every step of handling an organic azide must be designed to minimize energy input (friction, heat) and prevent contact with incompatible materials.

Step-by-Step Handling Protocol

• Isolate the Workspace: Conduct all operations inside a certified chemical fume hood. Clear the hood of all unnecessary chemicals, particularly acids and heavy metals[2].

• Deploy the Blast Shield: Position a portable, heavy-duty polycarbonate blast shield between the operator and the reaction vessel[3].

• Tool Selection (Critical): Weigh the (2R)-1-azido-3-phenylpropan-2-ol using ONLY a plastic or ceramic spatula . Never use metal spatulas. Friction against metal can generate highly shock-sensitive metal azides[1][5].

• Solvent Selection: Dissolve the azide in compatible solvents (e.g., THF, DMF, or MTBE)[6]. Never use halogenated solvents (see incompatibilities below).

• Temperature Control: Maintain reaction temperatures below 60 °C unless the specific thermal stability of the reaction mixture has been validated via Differential Scanning Calorimetry (DSC).

Operational workflow for the safe handling and preparation of organic azides.

Incompatibilities & Hazard Mitigation

The chemical environment surrounding the azide is as dangerous as the azide itself. Cross-contamination can lead to lethal gas generation or spontaneous detonation.

Incompatible Reagent Class	Specific Examples	Mechanistic Consequence
Halogenated Solvents	Dichloromethane (DCM), Chloroform	Reacts with azide ions to form diazidomethane or triazidomethane , which are highly explosive and unstable at room temperature[1][7].
Brønsted Acids	HCl, H2SO4, Acetic Acid	Protonates the azide to form Hydrazoic Acid ( HN3​ ) , a highly toxic, volatile, and explosive gas[2][8].
Heavy Metals	Copper, Lead, Brass, Silver	Reacts to form metal azides (e.g., Copper(II) azide), which are primary explosives sensitive to the slightest mechanical shock[1][8].

Emergency Response & Spill Management

If a spill occurs, do not attempt to clean it up with standard absorbent pads alone, as the friction of wiping can trigger decomposition.

Step-by-Step Spill Protocol:

• Evacuate & Isolate: Immediately alert personnel and evacuate the immediate area.

• Neutralize the Environment: If the spill is small and contained within the fume hood, gently cover the liquid with absorbent material[5].

• pH Control (Self-Validating Step): Wet the area with a buffer solution adjusted to pH > 9 . Maintaining a basic pH guarantees that toxic hydrazoic acid ( HN3​ ) cannot form[3][5].

• Non-Sparking Cleanup: Use plastic scoops to collect the saturated absorbent. Place it in a dedicated, non-metal hazardous waste container labeled "Azide Contaminated Waste"[9].

Waste Disposal & Quenching Protocol

Organic azides must never be disposed of directly into standard organic waste streams, and aqueous azide waste must never be poured down the drain (due to the risk of forming explosive copper/lead azides in plumbing)[4][8].

To build a self-validating disposal system, we must chemically convert the azide into a stable derivative before disposal. For organic azides like (2R)-1-azido-3-phenylpropan-2-ol, the Staudinger Reduction is the preferred quenching method[6][10].

Step-by-Step Staudinger Quenching Protocol:

• Preparation: Cool the organic waste mixture containing the unreacted azide to 0 °C in an ice bath inside the fume hood[10].

• Reagent Addition: Slowly add a solution of Triphenylphosphine ( PPh3​ ) (1.2 to 1.5 equivalents relative to the estimated azide concentration) dissolved in THF[6][10].

• Self-Validation (Visual Cue): Observe the solution. The reduction of the azide group occurs immediately, which is physically validated by the vigorous bubbling and evolution of nitrogen ( N2​ ) gas[6].

• Completion: Allow the mixture to warm to room temperature. Stir until all gas evolution completely ceases. The organic azide has now been converted into a stable primary amine and triphenylphosphine oxide[6][10].

• Disposal: The stabilized mixture can now be safely transferred to the standard organic waste carboy.

Staudinger reduction pathway for the safe chemical quenching of organic azide waste.

(Note: If you are quenching inorganic sodium azide ( NaN3​ ) waste, you must use the Sodium Nitrite / Sulfuric Acid protocol. This is validated by testing the final solution with starch-iodide paper, which turns blue to confirm the presence of excess nitrous acid and the complete destruction of the azide[4][11].)

References

• Sodium Azide and Organic Azides: Standard Operating Procedure. University of California, Santa Barbara (UCSB) Environmental Health & Safety. Available at:[Link]

• Azides - Handling and Safe Work Procedure. University of Victoria Occupational Health, Safety & Environment. Available at: [Link]

• Safe Handling of Azides. University of Pittsburgh Environmental Health and Safety. Available at: [Link]

• Handling Azide Compounds Laboratory Safety SOP. Case Western Reserve University. Available at: [Link]

• Information on Azide Compounds. Stanford University Environmental Health & Safety. Available at:[Link]

• Standard Operating Procedure for Sodium Azide. University of North Carolina at Chapel Hill (UNC) Environment, Health and Safety. Available at: [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds. University of New Mexico (UNM) Department of Chemistry and Chemical Biology. Available at:[Link]

• Working with Hazardous Chemicals: Organic Azides. Organic Syntheses, Davenport Research Laboratories. Available at:[Link]

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